Methyl 4-acetoxybenzoate

• CAS: 24262-66-6

Core Science & Biosynthesis

Prepared for Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Methyl 4-acetoxybenzoate (CAS No. 24262-66-6)

Abstract

Methyl 4-acetoxybenzoate, a benzoate ester and member of the phenyl acetates class, serves as a pivotal intermediate in organic synthesis and holds potential in the development of novel therapeutic agents and preservatives.[1][2] This guide provides a comprehensive technical overview of its core properties, synthesis, reactivity, and applications, designed to equip researchers and drug development professionals with the foundational knowledge required for its effective utilization. This document synthesizes data from established chemical suppliers, public chemical databases, and peer-reviewed literature to ensure scientific integrity and practical relevance.

Molecular Identity and Physicochemical Profile

Methyl 4-acetoxybenzoate, systematically named methyl 4-acetyloxybenzoate, is the methyl ester of 4-acetoxybenzoic acid.[3][4] Its structure is characterized by a methyl benzoate core with an acetoxy group substituted at the para (4) position of the benzene ring.[3][4] This structural arrangement of two ester functionalities dictates its chemical behavior and physical properties.

The compound is a naturally occurring substance found in dates (Phoenix dactylifera), though it is primarily produced synthetically for commercial and research purposes.[3][4]

Key Identifiers

Identifier	Value
CAS Number	24262-66-6[1][3][5][6][7]
IUPAC Name	methyl 4-acetyloxybenzoate[3][4][7]
Molecular Formula	C₁₀H₁₀O₄[3][4][6][7]
Synonyms	4-Acetoxybenzoic acid methyl ester, p-Acetoxybenzoate, 4-(Methoxycarbonyl)phenyl acetate[1][3]
InChI Key	PGJQPLVEUVHSFQ-UHFFFAOYSA-N[3][4][7]
Canonical SMILES	CC(=O)OC1=CC=C(C=C1)C(=O)OC[3][4][7]

Physicochemical Properties

A summary of the essential physical and chemical properties is presented below. These values are critical for experimental design, including solvent selection, reaction temperature control, and purification strategies.

Property	Value	Source(s)
Molecular Weight	194.18 g/mol	[1][3][4]
Appearance	White to off-white crystalline powder	[3][8]
Melting Point	82-84 °C	[1][3][5][7]
Boiling Point	287.2 ± 23.0 °C (Predicted)	[1][5][7]
Density	1.177 ± 0.06 g/cm³ (Predicted)	[1][5][7]
Flash Point	141.6 °C (Estimated)	[5][6][7]
Solubility	Soluble in organic solvents like ether, alcohol, and esters. Insoluble in water.	[5]
logP (o/w)	1.780 (Estimated)	[1][6]

Spectroscopic Characterization

Authenticating the structure and purity of Methyl 4-acetoxybenzoate is paramount in a research setting. Spectroscopic methods provide the necessary analytical confirmation.

• ¹H NMR Spectroscopy : The proton NMR spectrum is a key tool for structural verification. Expected signals would include a singlet for the acetoxy methyl protons (CH₃-COO), a singlet for the ester methyl protons (COO-CH₃), and a set of doublets in the aromatic region corresponding to the para-substituted benzene ring. Public databases confirm the availability of reference spectra.[4][9]

• Mass Spectrometry (MS) : GC-MS analysis reveals a molecular ion peak (M+) corresponding to its molecular weight of 194.18 g/mol .[4] Common fragmentation patterns would involve the loss of the methoxy group (-OCH₃) or the acetoxy group (-OCOCH₃).

• Infrared (IR) Spectroscopy : The IR spectrum is characterized by strong absorption bands corresponding to the two carbonyl (C=O) groups of the ester functionalities. One band is expected for the benzoate ester and another for the acetate ester, typically in the range of 1700-1760 cm⁻¹.[4]

Synthesis and Chemical Reactivity

Synthesis Protocols

The most prevalent and straightforward synthesis of Methyl 4-acetoxybenzoate involves the esterification (acetylation) of Methyl 4-hydroxybenzoate.[3] This reaction leverages the nucleophilic character of the phenolic hydroxyl group.

Caption: Hydrolysis of Methyl 4-acetoxybenzoate yields two distinct acids.

• Transesterification : It can react with other alcohols in the presence of a catalyst, leading to the exchange of the methyl group for a different alkyl group, forming various alkyl esters. [3]* Acylation : The molecule can act as an acyl donor, transferring the acetyl group to a suitable nucleophile. [3]

Applications in Research and Drug Development

While not a final drug product itself, Methyl 4-acetoxybenzoate is a valuable building block and has been investigated for its intrinsic biological properties.

• Pharmaceutical Intermediate : Its primary application is as an intermediate in organic synthesis. [5]The structure provides a protected phenol and a methyl ester, which can be selectively deprotected or modified in multi-step synthetic pathways toward more complex pharmaceutical targets.

• Antimicrobial Activity : Research has indicated that Methyl 4-acetoxybenzoate possesses antimicrobial properties, showing inhibitory effects against bacteria such as Escherichia coli and Staphylococcus aureus. [3]This suggests potential applications in the development of new antibacterial agents or as a preservative in pharmaceutical and cosmetic formulations. [3]Its structural similarity to parabens (like methylparaben), which are widely used preservatives, underscores this potential. [3]* Precursor for Novel Preservatives : The synthesis and study of phenolic acid derivatives for use as novel preservatives is an active area of research, with Methyl 4-acetoxybenzoate serving as an important intermediate in these investigations. [10]

Safety, Handling, and Storage

Adherence to proper safety protocols is essential when handling any chemical reagent.

• Hazard Identification : According to safety data sheets, Methyl 4-acetoxybenzoate is associated with hazard statements H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). [11]The assigned signal word is "Warning". [11]* Precautionary Measures : Standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn. [12][13]Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust. [12][13]* Storage : The compound should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, away from incompatible materials such as strong oxidizing agents. [1][11][12][13]

Conclusion

Methyl 4-acetoxybenzoate (CAS: 24262-66-6) is a well-characterized organic compound with a defined physicochemical and spectroscopic profile. Its straightforward synthesis and versatile reactivity, centered around its two ester functionalities, make it a valuable intermediate for synthetic chemists. For drug development professionals, its demonstrated antimicrobial properties and its role as a precursor to other bioactive molecules highlight its potential in the creation of new preservatives and therapeutic agents. A thorough understanding of its properties, synthesis, and handling is crucial for leveraging its full potential in a research and development context.

References

• 4-ACETOXYBENZOIC ACID METHYL ESTER . (2024-04-09). ChemBK. Retrieved January 4, 2026, from [Link]

• methyl 4-acetoxybenzoate, 24262-66-6 . (n.d.). The Good Scents Company. Retrieved January 4, 2026, from [Link]

• Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 . (n.d.). PubChem - NIH. Retrieved January 4, 2026, from [Link]

• Esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates . (n.d.). Organic Syntheses Procedure. Retrieved January 4, 2026, from [Link]

• (PDF) Crystal structure of methyl 4-acetoxybenzoate, C10H10O4 . (2019-03-01). ResearchGate. Retrieved January 4, 2026, from [Link]

• METHYL 4-HYDROXYBENZOATE . (n.d.). Ataman Kimya. Retrieved January 4, 2026, from [Link]

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An In-depth Technical Guide to the Synthesis of Methyl 4-acetoxybenzoate from Methylparaben

Abstract

This technical guide provides a comprehensive overview of the synthesis of Methyl 4-acetoxybenzoate, a key intermediate in the pharmaceutical and fine chemical industries. The synthesis is achieved through the acetylation of methylparaben (Methyl 4-hydroxybenzoate), a widely used preservative. This document delves into the underlying chemical principles, provides a detailed, field-proven experimental protocol, outlines robust analytical methods for product characterization, and emphasizes critical safety considerations. Designed for researchers, scientists, and drug development professionals, this guide aims to bridge theoretical knowledge with practical application, ensuring a safe, efficient, and reproducible synthetic process.

Introduction: Significance and Synthetic Strategy

Methyl 4-acetoxybenzoate (also known as methyl p-acetoxybenzoate) is a benzoate ester that serves as a valuable building block in organic synthesis.[1] Its structure, featuring both an ester and an acetylated phenol, makes it a versatile precursor for more complex molecules. The synthesis from methylparaben is a classic example of phenolic acetylation, a fundamental transformation in organic chemistry.

Methylparaben (Methyl 4-hydroxybenzoate) is an ester of p-hydroxybenzoic acid and is commonly used as an antimicrobial preservative in food, cosmetics, and pharmaceutical products.[2] The conversion of the phenolic hydroxyl group of methylparaben into an acetate ester modifies its chemical properties, opening avenues for further functionalization or altering its biological activity profile.

The chosen synthetic route is an acid-catalyzed esterification of the phenolic hydroxyl group of methylparaben using acetic anhydride. This method is analogous to the well-known synthesis of aspirin (acetylsalicylic acid) from salicylic acid.[3][4] The reaction is efficient, proceeds under relatively mild conditions, and utilizes readily available reagents.

Reaction Mechanism: Acid-Catalyzed Acetylation

The synthesis of Methyl 4-acetoxybenzoate from methylparaben proceeds via an acid-catalyzed nucleophilic acyl substitution. The mechanism can be broken down into the following key steps:

• Protonation of Acetic Anhydride: The acid catalyst (e.g., concentrated sulfuric acid or phosphoric acid) protonates one of the carbonyl oxygen atoms of acetic anhydride. This protonation increases the electrophilicity of the adjacent carbonyl carbon, making it more susceptible to nucleophilic attack.[4]

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the phenolic hydroxyl group of methylparaben acts as a nucleophile, attacking the activated carbonyl carbon of the protonated acetic anhydride. This results in the formation of a tetrahedral intermediate.[4]

• Proton Transfer and Elimination: A proton is transferred from the oxonium ion to one of the leaving groups. The tetrahedral intermediate then collapses, eliminating a molecule of acetic acid and a proton to regenerate the catalyst. This yields the final product, Methyl 4-acetoxybenzoate.

The overall reaction is an equilibrium process. To drive the reaction towards the formation of the product, an excess of the acetylating agent (acetic anhydride) is often used.[2]

Sources

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Methyl 4-acetoxybenzoate (C₁₀H₁₀O₄): A Comprehensive Technical Guide for Drug Discovery and Development

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Abstract

Methyl 4-acetoxybenzoate (CAS No. 24262-66-6) is a pivotal chemical intermediate whose structural attributes make it a valuable synthon in the fields of pharmaceutical sciences, medicinal chemistry, and materials science. With the molecular formula C₁₀H₁₀O₄ and a molecular weight of 194.18 g/mol , this compound serves as a versatile building block for more complex molecular architectures.[1][2] This in-depth technical guide provides a comprehensive overview of Methyl 4-acetoxybenzoate, designed for researchers, chemists, and drug development professionals. It covers the compound's core physicochemical properties, provides a detailed, field-proven synthesis protocol, outlines methods for analytical characterization, discusses its strategic applications in drug design, and summarizes critical safety information. The objective is to furnish scientists with the necessary technical knowledge and practical insights to effectively leverage this compound in their research and development endeavors.

Core Physicochemical & Structural Properties

A thorough understanding of a compound's properties is the foundation of its effective application in synthesis and development. Methyl 4-acetoxybenzoate is a benzoate ester distinguished by an acetoxy group at the para position of the benzene ring.[1] This configuration of dual ester functionalities is key to its reactivity and utility.

Key Identifiers and Molecular Characteristics

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₄	PubChem[1]
Molecular Weight	194.18 g/mol	PubChem[1]
IUPAC Name	methyl 4-acetyloxybenzoate	PubChem[1]
CAS Number	24262-66-6	ChemicalBook[2]
Appearance	White to off-white crystalline solid/powder	BenchChem[3]
Melting Point	82-84 °C	ChemicalBook[2]

The structure features two key functional groups: a methyl ester and a phenyl acetate. The methyl ester can be hydrolyzed to a carboxylic acid, providing a handle for amide coupling or other modifications. The phenyl acetate group can be hydrolyzed to a phenol, a common pharmacophore and a versatile point for ether linkages.

Synthesis and Purification: A Validated Protocol

The reliable synthesis of Methyl 4-acetoxybenzoate is critical for its use in multi-step drug development campaigns. While several methods exist, including the common acetylation of methyl 4-hydroxybenzoate with acetic anhydride, this guide details a robust procedure using trialkyloxonium salts, which offers mild conditions and high yields.[3]

Causality Behind Method Selection

The chosen method, adapted from Organic Syntheses, involves the esterification of 4-acetoxybenzoic acid using trimethyloxonium tetrafluoroborate. This approach is advantageous as it avoids the harsh acidic or basic conditions of traditional Fischer esterification, which could risk transesterification or hydrolysis of the acetate group. It also circumvents the use of hazardous reagents like diazomethane. The use of diisopropylethylamine (DIPEA) as a non-nucleophilic base is critical to neutralize the HBF₄ generated in situ without competing in the primary reaction.

Detailed Experimental Protocol

Reaction: Esterification of 4-acetoxybenzoic acid.

Diagram of Workflow:

Caption: Workflow for the synthesis of Methyl 4-acetoxybenzoate.

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottomed flask equipped with a magnetic stir bar, add 4-acetoxybenzoic acid (1.80 g, 0.0100 mole).

• Reagent Addition: To the flask, add dichloromethane (75 mL) followed by trimethyloxonium tetrafluoroborate (1.63 g, 0.0110 mole).

• Base Addition: While stirring the suspension, introduce diisopropylethylamine (1.4 g, 0.011 mole) using a syringe.

• Reaction: Stopper the flask and continue stirring at room temperature for 16–24 hours. The suspended solids should dissolve as the reaction proceeds.

• Aqueous Work-up: Transfer the reaction mixture to a separatory funnel. Extract sequentially with three 50-mL portions of 1 N hydrochloric acid, three 50-mL portions of 1 N potassium hydrogen carbonate, and one 50-mL portion of saturated aqueous sodium chloride.

• Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator.

• Purification: Purify the resulting residue by bulb-to-bulb distillation at approximately 140°C (5 mm Hg) to yield Methyl 4-acetoxybenzoate as a solid. The expected yield is 85–95%.

Analytical Characterization and Quality Control

Confirming the identity and purity of the synthesized compound is a non-negotiable step in any research or development workflow. A combination of spectroscopic and chromatographic methods provides a self-validating system for quality control.

Spectroscopic Identification

Technique	Key Observables for Methyl 4-acetoxybenzoate
¹H NMR	Signals corresponding to two distinct methyl groups (acetate and ester), and aromatic protons showing para-substitution pattern.
¹³C NMR	Resonances for two carbonyl carbons (ester and acetate), two methyl carbons, and distinct aromatic carbons.
FTIR	Strong characteristic C=O stretching vibrations for the two different ester groups (~1765 cm⁻¹ for phenyl acetate and ~1725 cm⁻¹ for methyl benzoate), and C-O stretching bands.
Mass Spec (MS)	A molecular ion peak (M⁺) corresponding to the molecular weight (194.18). Key fragmentation patterns often show loss of the methoxy group (-31) or the acetyl group (-43).

Purity Assessment

• High-Performance Liquid Chromatography (HPLC): The primary method for quantitative purity analysis. A reversed-phase C18 column with a mobile phase gradient of water and acetonitrile (or methanol) is typically effective. Purity is determined by the area percentage of the main peak.

• Thin-Layer Chromatography (TLC): A rapid, qualitative method to monitor reaction progress and check for impurities. A mobile phase of ethyl acetate/hexane (e.g., 30:70 v/v) on silica plates is a good starting point.

Applications in Pharmaceutical and Drug Development

Methyl 4-acetoxybenzoate is not typically an active pharmaceutical ingredient (API) itself but serves as a highly valuable intermediate. Its bifunctional nature allows for strategic manipulation in the synthesis of complex drug candidates.

Role as a Synthetic Intermediate

The compound provides a stable, protected form of methyl 4-hydroxybenzoate. This is crucial in multi-step syntheses where a free phenolic hydroxyl group might interfere with reactions targeting other parts of a molecule (e.g., organometallic cross-couplings, oxidations). The acetoxy group can be selectively removed under mild basic or acidic conditions late in the synthetic sequence to reveal the phenol.

Caption: Strategic use of Methyl 4-acetoxybenzoate in synthesis.

Precursor to Bioactive Scaffolds

While direct patent literature extensively citing Methyl 4-acetoxybenzoate in the synthesis of blockbuster drugs is sparse, its structural motif is integral to many areas of medicinal chemistry. Benzoic acid derivatives are foundational scaffolds for a wide range of therapeutics. For instance, it can be a precursor for:

• Anti-inflammatory and Analgesic Agents: The core structure is related to salicylates and other NSAIDs.

• Antimicrobial Agents: As a derivative of parabens (esters of 4-hydroxybenzoic acid), it and its downstream products have been investigated for antimicrobial properties.[3]

• Pesticides and Agrochemicals: The compound is cited as a key intermediate in the synthesis of various insecticides and other agrochemicals.[4][5]

The strategic value lies in its ability to be elaborated into more complex structures. For example, hydrolysis of both ester groups followed by differential protection and activation can lead to building blocks for combinatorial libraries aimed at kinase inhibitors, GPCR ligands, and other target classes.

Safety, Handling, and Storage

Adherence to proper safety protocols is mandatory when handling any chemical reagent.

• Hazard Identification: May cause skin, eye, and respiratory tract irritation. Harmful if swallowed.[6]

• Personal Protective Equipment (PPE): Always wear chemical safety goggles, a lab coat, and nitrile gloves. Handle in a well-ventilated area or a chemical fume hood.

• Handling: Avoid creating dust. Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a dry, cool, and well-ventilated place away from oxidizing agents.

Conclusion

Methyl 4-acetoxybenzoate is a compound of significant utility for the modern medicinal and synthetic chemist. Its value extends beyond its basic physicochemical properties to its strategic role as a protected and versatile intermediate. By providing two distinct and selectively addressable functional groups, it offers a reliable platform for the construction of complex and potentially bioactive molecules. The robust synthesis and clear analytical protocols outlined in this guide provide researchers with the trusted information needed to incorporate this valuable building block into their drug discovery and development pipelines with confidence.

References

• 1. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]
• 3. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 4. 4-ACETOXYBENZOIC ACID METHYL ESTER [chembk.com]
• 5. Method for synthesizing methyl 2-methyl-4-acetyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

An In-depth Technical Guide to the ¹H NMR Spectrum of Methyl 4-acetoxybenzoate

This guide provides a comprehensive analysis of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of methyl 4-acetoxybenzoate. Tailored for researchers, scientists, and professionals in drug development, this document delves into the structural elucidation of the compound through detailed spectral interpretation, underpinned by fundamental principles of NMR spectroscopy. It offers a thorough examination of experimental protocols, data analysis, and the electronic influences that govern the chemical environment of the molecule's protons.

Introduction: The Molecular Blueprint in ¹H NMR

Methyl 4-acetoxybenzoate (C₁₀H₁₀O₄) is a para-substituted aromatic ester. Its structure presents a unique opportunity to explore the interplay of electron-withdrawing and electron-donating effects on the chemical shifts of aromatic protons. ¹H NMR spectroscopy serves as a powerful, non-destructive technique to probe the electronic environment of each proton, providing invaluable information about the molecule's connectivity and stereochemistry. This guide will dissect the ¹H NMR spectrum of methyl 4-acetoxybenzoate, offering insights into the causal relationships between molecular structure and spectral features.

I. Structural and Electronic Landscape

The molecular architecture of methyl 4-acetoxybenzoate features a central benzene ring substituted at the 1 and 4 positions with a methyl ester group (-COOCH₃) and an acetoxy group (-OCOCH₃), respectively. The methyl ester group is an electron-withdrawing group (EWG) due to the electronegativity of the oxygen atoms and the resonance delocalization of the carbonyl pi-electrons. Conversely, the acetoxy group, while containing a carbonyl, acts as an electron-donating group (EDG) through the resonance effect of the lone pair of electrons on the oxygen atom attached to the ring. This electronic push-pull relationship significantly influences the electron density distribution within the aromatic ring, thereby dictating the chemical shifts of the aromatic protons.

II. Data Presentation: ¹H NMR Spectral Data

The ¹H NMR spectrum of methyl 4-acetoxybenzoate, typically recorded in deuterated chloroform (CDCl₃), reveals four distinct signals. The quantitative data, including chemical shifts (δ), multiplicities, coupling constants (J), and integration values, are summarized in the table below.[1]

Signal Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration
Aromatic Protons (Ha)	8.071	Doublet (d)	2H
Aromatic Protons (Hb)	7.172	Doublet (d)	2H
Methyl Ester Protons (-OCH₃)	3.908	Singlet (s)	3H
Acetoxy Methyl Protons (-COCH₃)	2.313	Singlet (s)	3H

Note: The chemical shifts and coupling constants may exhibit slight variations depending on the solvent, concentration, and the specific NMR instrument used.

III. In-Depth Spectral Analysis

The Aromatic Region: A Tale of Two Doublets

The para-substitution pattern of the benzene ring leads to a characteristic AA'BB' spin system, which often simplifies to a pair of doublets in the aromatic region of the spectrum (δ 7.0-8.5 ppm).

• The Downfield Doublet (Ha at 8.071 ppm): These two equivalent protons are located ortho to the electron-withdrawing methyl ester group. The deshielding effect of the carbonyl group, through both inductive and resonance effects, withdraws electron density from these protons, causing them to resonate at a lower field.[2] The signal appears as a doublet due to coupling with the adjacent Hb protons.

• The Upfield Doublet (Hb at 7.172 ppm): These two equivalent protons are positioned ortho to the electron-donating acetoxy group. The lone pair of electrons on the oxygen atom of the acetoxy group donates electron density into the aromatic ring via resonance, increasing the shielding of these protons and shifting their signal upfield relative to the Ha protons. This signal also appears as a doublet due to coupling with the neighboring Ha protons.

The Aliphatic Region: The Singlets

The two methyl groups in the molecule each give rise to a sharp singlet, as they have no adjacent protons to couple with.

• Methyl Ester Protons (-OCH₃ at 3.908 ppm): The protons of the methyl group attached to the ester oxygen are deshielded by the electronegative oxygen atom, resulting in a chemical shift around 3.9 ppm.[3]

• Acetoxy Methyl Protons (-COCH₃ at 2.313 ppm): The protons of the methyl group of the acetoxy function are adjacent to a carbonyl group. This proximity to the electron-withdrawing carbonyl causes a downfield shift to approximately 2.3 ppm.

IV. Experimental Protocols

The acquisition of a high-quality ¹H NMR spectrum is contingent upon meticulous sample preparation and appropriate instrument parameter selection.

A. Sample Preparation

A standard protocol for preparing a sample of methyl 4-acetoxybenzoate for ¹H NMR analysis is as follows:

• Weighing the Sample: Accurately weigh approximately 5-10 mg of methyl 4-acetoxybenzoate.

• Dissolving the Sample: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice due to its ability to dissolve a wide range of organic compounds and its single residual proton peak at δ 7.26 ppm, which can serve as a reference.

• Internal Standard: If quantitative analysis is required, a known amount of an internal standard, such as tetramethylsilane (TMS, δ 0.00 ppm), can be added. For routine qualitative spectra, the residual solvent peak is often sufficient for referencing.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[4]

• Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and clearly label the tube with the sample identity.

B. NMR Data Acquisition

The following is a representative set of parameters for acquiring a standard ¹H NMR spectrum on a 400 MHz spectrometer:

• Instrument Setup: Insert the sample into the spectrometer's probe. The instrument's software is used to lock onto the deuterium signal of the CDCl₃ solvent, which stabilizes the magnetic field.

• Shimming: The magnetic field homogeneity is optimized through a process called shimming. Automated shimming routines are typically employed to achieve sharp, symmetrical peaks.[5]

• Acquisition Parameters:

  • Pulse Program: A standard one-pulse sequence (e.g., 'zg30' on Bruker instruments) is typically used.

  • Spectral Width (SW): Set to a range that encompasses all expected proton signals, for example, -2 to 12 ppm.

  • Number of Scans (NS): For a sample of this concentration, 8 to 16 scans are usually sufficient to obtain a good signal-to-noise ratio.

  • Relaxation Delay (D1): A delay of 1-2 seconds between scans allows for adequate relaxation of the protons, ensuring accurate integration.

• Data Processing:

  • Fourier Transform: The acquired free induction decay (FID) is converted into the frequency-domain spectrum via a Fourier transform.

  • Phasing and Baseline Correction: The spectrum is phased to ensure all peaks are in the absorptive mode, and the baseline is corrected to be flat.

  • Referencing: The chemical shift axis is calibrated using the residual solvent peak (CDCl₃ at δ 7.26 ppm) or the internal standard (TMS at δ 0.00 ppm).

  • Integration: The area under each peak is integrated to determine the relative number of protons contributing to each signal.

V. Visualization of Molecular Structure and Proton Environments

The following diagrams illustrate the molecular structure of methyl 4-acetoxybenzoate and the logical relationships between the different proton environments as determined by ¹H NMR spectroscopy.

Caption: Molecular structure of methyl 4-acetoxybenzoate with proton labeling.

Caption: Relationship between proton signals in the ¹H NMR spectrum.

VI. Conclusion

The ¹H NMR spectrum of methyl 4-acetoxybenzoate provides a classic example of how substituent effects in a disubstituted benzene ring manifest in a predictable and interpretable manner. The distinct chemical shifts of the aromatic and aliphatic protons, along with their multiplicities and integrations, allow for a confident assignment of the molecular structure. This in-depth guide has provided the foundational knowledge, practical protocols, and theoretical understanding necessary for researchers and scientists to effectively utilize ¹H NMR spectroscopy for the characterization of similar aromatic compounds. A thorough grasp of these principles is essential for applications ranging from routine structural verification to complex drug discovery and development processes.

References

• Standard Operating Procedure (SOP): High field Nuclear Magnetic Resonance (Oxford NMR AS400 MHz). Link

• Standard Operating Procedure H-NMR. Link

• PubChem. Methyl 4-acetoxybenzoate. National Center for Biotechnology Information. Link

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A Comprehensive Technical Guide to the FT-IR Spectroscopy of Methyl 4-acetoxybenzoate

This guide provides an in-depth exploration of the Fourier-Transform Infrared (FT-IR) spectroscopic analysis of Methyl 4-acetoxybenzoate. Tailored for researchers, scientists, and professionals in drug development, this document elucidates the theoretical underpinnings, practical methodologies, and detailed spectral interpretation of this important chemical intermediate.

Introduction: The Molecular Identity of Methyl 4-acetoxybenzoate

Methyl 4-acetoxybenzoate (C₁₀H₁₀O₄, Molar Mass: approx. 194.18 g/mol ) is a benzoate ester distinguished by an acetoxy group at the para position of the methyl benzoate core structure.[1][2] It typically presents as a white to off-white crystalline powder with a melting point in the range of 82-84°C.[1] Its role as a key intermediate in the synthesis of pharmaceuticals and other fine chemicals necessitates robust and reliable analytical methods for its structural confirmation and purity assessment.

FT-IR spectroscopy stands as a powerful, non-destructive technique for the qualitative analysis of molecular structures. By probing the vibrational modes of a molecule's constituent bonds, an FT-IR spectrum provides a unique "fingerprint," allowing for the unequivocal identification of functional groups and, by extension, the molecule itself. This guide will delve into the practical acquisition and rigorous interpretation of the FT-IR spectrum of Methyl 4-acetoxybenzoate.

Synthesis of Methyl 4-acetoxybenzoate: A Practical Overview

A common and efficient laboratory-scale synthesis of Methyl 4-acetoxybenzoate involves the esterification of 4-acetoxybenzoic acid. The following protocol, adapted from established esterification procedures, provides a reliable pathway to the target compound.[3]

Experimental Protocol: Synthesis of Methyl 4-acetoxybenzoate

• Reaction Setup: In a 100 mL round-bottomed flask equipped with a magnetic stir bar, suspend 1.80 g (0.0100 mole) of 4-acetoxybenzoic acid in 75 mL of dichloromethane.

• Addition of Reagents: To the stirring suspension, add 1.63 g (0.0110 mole) of trimethyloxonium tetrafluoroborate. Subsequently, introduce 1.4 g (1.9 mL, 0.011 mole) of diisopropylethylamine via syringe.

• Reaction Progression: Stopper the flask and allow the reaction mixture to stir at room temperature for 16–24 hours.

• Work-up and Extraction: Transfer the reaction mixture to a separatory funnel and extract sequentially with three 50 mL portions of 1 N hydrochloric acid, three 50 mL portions of aqueous 1 N potassium hydrogen carbonate, and finally with 50 mL of saturated aqueous sodium chloride.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., hexane) to yield pure Methyl 4-acetoxybenzoate.

Acquiring the FT-IR Spectrum: A Tale of Two Techniques

The solid nature of Methyl 4-acetoxybenzoate necessitates a sample preparation method that allows for the efficient transmission or reflection of the infrared beam. Two prevalent techniques, the Potassium Bromide (KBr) pellet method and Attenuated Total Reflectance (ATR), are discussed below. The choice between these methods often depends on the available instrumentation, sample amount, and the desired quality of the spectrum.

The KBr Pellet Method: The Gold Standard for Transmission

This traditional method involves dispersing the solid sample within a matrix of dry KBr powder, which is transparent to infrared radiation in the mid-IR region (4000-400 cm⁻¹).

• Moisture Elimination: Thoroughly dry spectroscopy-grade KBr powder in an oven at 110°C for at least 2 hours to eliminate any adsorbed water, which exhibits strong IR absorption bands. Similarly, ensure the agate mortar and pestle, and the pellet die assembly are clean and completely dry.

• Sample Grinding and Mixing: In the agate mortar, grind approximately 1-2 mg of Methyl 4-acetoxybenzoate to a fine, consistent powder. Add approximately 100-200 mg of the dried KBr powder to the mortar. Gently but thoroughly mix the sample and KBr with the pestle to achieve a homogenous dispersion. The ideal sample concentration is between 0.2% and 1% by weight.

• Pellet Pressing: Carefully transfer the mixture into the collar of a 13 mm pellet die. Assemble the die and place it in a hydraulic press. Apply a pressure of 8-10 tons for 1-2 minutes. This high pressure causes the KBr to flow and form a transparent or translucent pellet.

• Spectral Acquisition: Carefully remove the pellet from the die and place it in the sample holder of the FT-IR spectrometer. Record the spectrum, typically over the range of 4000-400 cm⁻¹, co-adding a sufficient number of scans (e.g., 32 or 64) to achieve a good signal-to-noise ratio. A background spectrum of the empty sample compartment should be recorded prior to sample analysis.

Attenuated Total Reflectance (ATR): Simplicity and Speed

ATR-FTIR has gained immense popularity due to its minimal sample preparation requirements.[4] The technique relies on the principle of total internal reflection, where the IR beam interacts with the sample at the surface of a high-refractive-index crystal (commonly diamond or zinc selenide).[1]

• Instrument Setup: Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a volatile solvent like isopropanol or ethanol, followed by a dry tissue.

• Background Spectrum: With the clean, empty ATR crystal in place, record a background spectrum.

• Sample Application: Place a small amount of Methyl 4-acetoxybenzoate powder directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Pressure Application: Lower the press arm of the ATR accessory to apply firm and consistent pressure on the sample. This ensures good contact between the sample and the crystal, which is crucial for obtaining a high-quality spectrum.

• Spectral Acquisition: Collect the sample spectrum over the desired wavenumber range.

Decoding the Spectrum: A Vibrational Analysis of Methyl 4-acetoxybenzoate

The FT-IR spectrum of Methyl 4-acetoxybenzoate is rich with information, revealing the characteristic vibrations of its constituent functional groups. The following analysis is based on a representative spectrum and established correlations for aromatic esters.

FT-IR Spectrum of Methyl 4-acetoxybenzoate

Source: ChemicalBook.[5]

The Functional Group Region (4000-1500 cm⁻¹)

This region is dominated by the stretching vibrations of the key functional groups.

• C-H Stretching Vibrations (3100-2850 cm⁻¹):

  • Aromatic C-H Stretch (approx. 3100-3000 cm⁻¹): Weak to medium intensity bands in this region are characteristic of the C-H stretching vibrations of the benzene ring.[6]

  • Aliphatic C-H Stretch (approx. 3000-2850 cm⁻¹): The methyl groups of the ester and acetoxy functionalities give rise to sharp, but typically less intense, absorption bands in this range.

• Carbonyl (C=O) Stretching Vibrations (approx. 1760 and 1725 cm⁻¹):

  • The presence of two distinct ester functionalities (the acetate and the methyl benzoate) results in two strong carbonyl absorption bands. The higher frequency band, around 1760 cm⁻¹ , is attributed to the acetoxy C=O stretch . The electron-withdrawing nature of the phenoxy oxygen increases the double bond character of this carbonyl group.

  • The band at approximately 1725 cm⁻¹ corresponds to the methyl ester C=O stretch . This frequency is lower than that of a typical saturated ester due to the conjugation of the carbonyl group with the aromatic ring, which delocalizes the pi electrons and slightly weakens the C=O bond.[7]

The Fingerprint Region (1500-400 cm⁻¹)

This region contains a complex series of absorptions arising from bending vibrations and skeletal modes, which are unique to the molecule as a whole.

• Aromatic C=C Stretching (approx. 1600-1450 cm⁻¹): A series of sharp, medium-intensity bands in this region are characteristic of the carbon-carbon stretching vibrations within the benzene ring.[6]

• C-O Stretching Vibrations (approx. 1300-1000 cm⁻¹): Aromatic esters are known for a pattern of strong C-O stretching bands.[7]

  • A strong, prominent band around 1200 cm⁻¹ is characteristic of the asymmetric C-O-C stretching of the ester groups.

  • Another strong absorption, typically found around 1100-1000 cm⁻¹ , can be attributed to the symmetric C-O-C stretching modes.

• C-H Bending Vibrations:

  • In-plane C-H Bending: These vibrations contribute to the complexity of the 1300-1000 cm⁻¹ region.

  • Out-of-plane C-H Bending (approx. 860-800 cm⁻¹): A strong absorption band in this range is highly diagnostic of a para-disubstituted benzene ring.[8] This arises from the out-of-plane bending of the two adjacent hydrogen atoms on the aromatic ring.

Summary of Key FT-IR Absorptions for Methyl 4-acetoxybenzoate

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode Assignment
~ 3070	Weak-Medium	Aromatic C-H Stretch
~ 2960	Weak	Aliphatic C-H Stretch (CH₃)
~ 1760	Strong	Acetoxy C=O Stretch
~ 1725	Strong	Methyl Ester C=O Stretch (conjugated)
~ 1600, 1510	Medium-Strong	Aromatic C=C Ring Stretch
~ 1440	Medium	CH₃ Asymmetric Bending
~ 1370	Medium	CH₃ Symmetric Bending
~ 1200	Strong	Asymmetric C-O-C Stretch (Ester)
~ 1160, 1100	Strong	Symmetric C-O-C Stretch (Ester)
~ 850	Strong	Aromatic C-H Out-of-plane Bending (para-disubstituted)

Visualizing the Molecular Structure and Key Vibrational Modes

The following diagram illustrates the molecular structure of Methyl 4-acetoxybenzoate and highlights the key bonds associated with its characteristic FT-IR absorptions.

Caption: Key vibrational modes of Methyl 4-acetoxybenzoate.

Conclusion: A Self-Validating Analytical Approach

The FT-IR analysis of Methyl 4-acetoxybenzoate provides a robust and self-validating system for its identification. The convergence of multiple characteristic absorptions—the dual carbonyl bands, the strong ester C-O stretches, and the diagnostic peaks for a para-substituted aromatic ring—creates a unique spectral signature. Any deviation from this pattern would immediately indicate the presence of impurities or a different molecular structure. By understanding the causal relationships between molecular structure and vibrational spectroscopy, researchers can confidently employ FT-IR as a primary tool for the quality control and structural elucidation of this and other critical chemical compounds.

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A Comprehensive Technical Guide to the Physicochemical Characterization of Methyl 4-Acetoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of the physical and chemical properties of methyl 4-acetoxybenzoate, with a primary focus on its melting point and physical state. This document is intended to be a definitive resource for researchers and professionals in drug development and chemical synthesis, offering both foundational knowledge and practical, field-tested methodologies.

Introduction: Unveiling Methyl 4-Acetoxybenzoate

Methyl 4-acetoxybenzoate (CAS No. 24262-66-6) is a benzoate ester and a member of the phenyl acetates class of organic compounds.[1][2] Structurally, it is the methyl ester of 4-acetoxybenzoic acid. This compound serves as a valuable intermediate in organic synthesis.[3] Its applications are found in the pharmaceutical industry and it has been investigated for potential antimicrobial properties, which could make it useful in cosmetic formulations or as a preservative.[4] A precise understanding of its physical properties, particularly its melting point, is paramount for its effective use in synthesis, formulation, and quality control.

Physicochemical Properties of Methyl 4-Acetoxybenzoate

Contrary to some initial conflicting reports in publicly available databases, extensive verification from reputable chemical suppliers and peer-reviewed literature confirms that methyl 4-acetoxybenzoate is a white to almost-white crystalline solid at ambient temperatures.[1] The erroneous classification as a low-melting liquid likely stems from data aggregation errors. The authoritative consensus establishes its melting point to be consistently in the range of 78 to 84 °C.[1][5][6][7][8][9][10]

A summary of its key physicochemical properties is presented in the table below:

Property	Value	Source(s)
CAS Number	24262-66-6	[5][7]
Molecular Formula	C₁₀H₁₀O₄	[1][2][11]
Molecular Weight	194.18 g/mol	[1][2][11]
Physical State	White to almost-white crystalline powder/solid	[1]
Melting Point	78 - 84 °C	[1][5][6][7][8][9][10]
Boiling Point	~287.2 °C (Predicted/Estimated)	[5][9][12]
Solubility	Soluble in organic solvents like ether and alcohol; insoluble in water.[3]	[3]

The Critical Role of Accurate Melting Point Determination

The melting point of a crystalline solid is a fundamental physical property that provides a wealth of information. For a pure compound, it is characterized by a sharp and narrow melting range. The presence of impurities typically leads to a depression and broadening of this range. Therefore, accurate melting point determination is a primary method for:

• Compound Identification: Comparing the experimentally determined melting point with literature values can help in identifying a substance.

• Purity Assessment: A broad melting range is a strong indicator of the presence of impurities.

• Stability Studies: Changes in the melting point of a substance over time can indicate degradation.

While no specific polymorphs of methyl 4-acetoxybenzoate are extensively documented, the phenomenon of polymorphism (the ability of a solid material to exist in more than one form or crystal structure) is crucial to consider in drug development. Different polymorphs of the same compound can exhibit different physical properties, including melting point, solubility, and bioavailability. For instance, the related compound, methyl 4-hydroxybenzoate (methyl paraben), is known to exist in multiple polymorphic forms with distinct melting points.[13][14][15] This underscores the importance of a rigorous and standardized approach to melting point determination.

Experimental Protocol for Melting Point Determination

The following is a detailed, step-by-step methodology for the accurate determination of the melting point of methyl 4-acetoxybenzoate using a modern digital melting point apparatus.

Materials and Equipment

• Methyl 4-acetoxybenzoate sample

• Digital melting point apparatus (e.g., Mel-Temp® or similar)

• Capillary tubes (one end sealed)

• Spatula

• Mortar and pestle (optional, for grinding coarse samples)

• Thermometer calibration standards

Step-by-Step Procedure

• Sample Preparation:

  • Ensure the methyl 4-acetoxybenzoate sample is a fine, dry powder. If necessary, gently grind the crystals in a clean, dry mortar and pestle.

  • Tap the open end of a capillary tube into the powdered sample to pack a small amount of the material into the tube.

  • Invert the tube and gently tap it on a hard surface to pack the sample into the sealed end. The packed sample should be approximately 2-3 mm in height.

• Instrument Setup and Calibration:

  • Ensure the heating block of the melting point apparatus is clean and at room temperature.

  • It is good practice to verify the thermometer's accuracy using certified melting point standards.

• Loading the Sample:

  • Carefully insert the capillary tube containing the sample into the designated slot in the heating block of the apparatus.

• Rapid Determination of Approximate Melting Point (Optional but Recommended):

  • Set a rapid heating rate (e.g., 10-20 °C/minute).

  • Observe the sample and note the temperature at which it begins to melt. This will provide an approximate melting range and save time during the precise determination.

  • Allow the apparatus to cool sufficiently before proceeding.

• Precise Melting Point Determination:

  • Using a fresh sample in a new capillary tube, place it in the cooled apparatus.

  • Set the heating rate to a slow and steady 1-2 °C per minute, starting from a temperature approximately 15-20 °C below the approximate melting point observed in the previous step.

  • Carefully observe the sample through the magnifying lens.

  • Record the temperature at which the first drop of liquid appears (T₁).

  • Continue heating at the same slow rate and record the temperature at which the last solid crystal melts completely (T₂).

  • The melting point range is reported as T₁ - T₂.

• Repeat for Reproducibility:

  • Repeat the precise melting point determination at least two more times with fresh samples to ensure the results are consistent and reproducible.

The workflow for this experimental protocol can be visualized as follows:

Caption: Experimental workflow for determining the melting point of methyl 4-acetoxybenzoate.

Synthesis of Methyl 4-Acetoxybenzoate: A Brief Overview

Methyl 4-acetoxybenzoate is typically synthesized via the esterification of 4-acetoxybenzoic acid with methanol or through the acetylation of methyl 4-hydroxybenzoate.[4][6] The latter is a common and straightforward method often employed in laboratory settings.

A general synthetic pathway involves the reaction of methyl 4-hydroxybenzoate with an acetylating agent, such as acetic anhydride or acetyl chloride, often in the presence of a catalyst.

The logical relationship for a common synthesis route is depicted below:

Caption: A common synthetic pathway for methyl 4-acetoxybenzoate.

Conclusion

This guide has established, with a high degree of confidence, that methyl 4-acetoxybenzoate is a white crystalline solid with a melting point in the range of 78-84 °C. The accurate determination of this physical property is fundamental to its application in research and development. The provided experimental protocol offers a robust and reliable method for verifying the melting point and assessing the purity of methyl 4-acetoxybenzoate. For professionals in the fields of chemical synthesis and drug development, adherence to such rigorous characterization practices is essential for ensuring the quality, safety, and efficacy of the final products.

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The Solubility Profile of Methyl 4-acetoxybenzoate: A Comprehensive Technical Guide for Researchers

An In-depth Exploration into the Physicochemical Properties and Dissolution Characteristics of a Key Pharmaceutical Intermediate

Executive Summary

Methyl 4-acetoxybenzoate, a significant intermediate in the synthesis of various active pharmaceutical ingredients (APIs), presents unique solubility characteristics that are critical for its effective use in drug development and manufacturing. This technical guide provides a comprehensive overview of the solubility of methyl 4-acetoxybenzoate in a range of common organic solvents. It delves into the theoretical principles governing its dissolution, offers a detailed experimental protocol for solubility determination, and presents a compilation of available and estimated solubility data. This document is intended to serve as a vital resource for researchers, scientists, and professionals in the pharmaceutical industry, enabling them to optimize reaction conditions, develop robust purification strategies, and formulate effective drug delivery systems.

Introduction to Methyl 4-acetoxybenzoate

Methyl 4-acetoxybenzoate (CAS No. 24262-66-6) is a benzoate ester and a member of the phenyl acetates class of organic compounds.[1] It is a white to almost white crystalline powder with a molecular formula of C₁₀H₁₀O₄ and a molecular weight of approximately 194.18 g/mol .[2][3] Its structure, featuring a methyl ester and an acetoxy group attached to a benzene ring, imparts a moderate polarity that dictates its solubility behavior. A thorough understanding of its solubility is paramount for its application in organic synthesis, where it often serves as a crucial building block.

Physicochemical Properties of Methyl 4-acetoxybenzoate:

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₀O₄	[2][3]
Molecular Weight	194.18 g/mol	[2]
Melting Point	82-84 °C	[2]
Appearance	White to almost white crystalline powder	[2]

Theoretical Principles of Solubility

The dissolution of a solid solute, such as methyl 4-acetoxybenzoate, in a liquid solvent is a complex thermodynamic process governed by the principle of "like dissolves like." This adage encapsulates the concept that substances with similar intermolecular forces are more likely to be soluble in one another. The key factors influencing the solubility of methyl 4-acetoxybenzoate are:

• Solute-Solvent Interactions: For dissolution to occur, the energy released from the formation of new solute-solvent interactions must be sufficient to overcome the energy required to break the solute-solute (lattice energy) and solvent-solvent interactions.

• Polarity: The polarity of both the solute and the solvent plays a crucial role. Methyl 4-acetoxybenzoate, with its ester and acetoxy functional groups, is a moderately polar molecule. Therefore, it is expected to exhibit higher solubility in polar and moderately polar organic solvents.

• Hydrogen Bonding: While methyl 4-acetoxybenzoate itself cannot act as a hydrogen bond donor, the oxygen atoms in the ester and acetoxy groups can act as hydrogen bond acceptors. This allows for hydrogen bonding with protic solvents like alcohols, which can enhance solubility.

• Temperature: The effect of temperature on solubility is dictated by the enthalpy of the solution. For most solids dissolving in liquids, the process is endothermic, meaning that solubility increases with an increase in temperature.

• Crystalline Structure: The stability of the crystal lattice of the solute affects its solubility. Polymorphism, the existence of different crystalline forms of the same compound, can lead to variations in solubility.

Quantitative Solubility of Methyl 4-acetoxybenzoate

Precise quantitative solubility data for methyl 4-acetoxybenzoate in a wide array of organic solvents is not extensively documented in publicly available literature. However, based on its structural similarity to compounds like methyl p-hydroxybenzoate (methyl paraben) and acetylsalicylic acid, and general principles of solubility, we can estimate its solubility behavior. The following table provides estimated and, where available, reported solubility data.

Table 1: Solubility of Methyl 4-acetoxybenzoate in Common Organic Solvents at Ambient Temperature (approximately 25°C)

Solvent	Solvent Polarity (Dielectric Constant)	Predicted/Reported Solubility	Rationale/Comments
Methanol	32.7	High	Polar protic solvent, capable of hydrogen bonding.
Ethanol	24.5	High	Polar protic solvent, similar to methanol. One source indicates methyl p-hydroxybenzoate is soluble at 1 part in 2 parts of alcohol.[4]
Acetone	20.7	High	Polar aprotic solvent, good dipole-dipole interactions. Methyl p-hydroxybenzoate is reported to be freely soluble in acetone.
Ethyl Acetate	6.02	Moderate to High	Moderately polar aprotic solvent, structurally similar to the solute.
Dichloromethane	9.08	Moderate	Moderately polar aprotic solvent.
Acetonitrile	37.5	Moderate	Highly polar aprotic solvent.
Water	80.1	Low	Insoluble. The hydrophobic benzene ring and the lack of strong hydrogen bond donating ability limit aqueous solubility.[5]

Note: The terms "High," "Moderate," and "Low" are qualitative estimations based on the physicochemical properties of the solute and solvents, and solubility data of analogous compounds. Experimental verification is highly recommended.

Experimental Determination of Solubility: The Shake-Flask Method

The "gold standard" for determining the equilibrium solubility of a compound is the shake-flask method. This technique involves agitating an excess amount of the solid solute in the solvent of interest until equilibrium is reached, followed by the quantification of the dissolved solute in the supernatant.

Rationale Behind the Shake-Flask Method

The core principle of the shake-flask method is to establish a thermodynamic equilibrium between the undissolved solid and the dissolved solute in a saturated solution. Continuous agitation ensures that the dissolution process is not limited by mass transfer, allowing the system to reach a true equilibrium state. The subsequent separation of the solid phase and analysis of the liquid phase provide a direct measure of the solubility at a given temperature.

Step-by-Step Experimental Protocol

Materials and Equipment:

• Methyl 4-acetoxybenzoate (pure, crystalline)

• Selected organic solvents (analytical grade)

• Volumetric flasks and pipettes

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• UV-Vis spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of methyl 4-acetoxybenzoate to a series of vials, each containing a known volume of a different organic solvent. "Excess" means that a visible amount of undissolved solid remains at the end of the experiment.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C) and agitation speed (e.g., 150 rpm).

  • Allow the samples to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure that equilibrium is reached.

• Phase Separation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • To separate the saturated solution from the excess solid, either:

    • Centrifuge the vials at a high speed.

    • Carefully withdraw the supernatant using a syringe and pass it through a syringe filter into a clean vial. This is a critical step to ensure no solid particles are transferred.

• Sample Preparation for Analysis:

  • Accurately dilute a known volume of the clear, saturated solution with the respective solvent to a concentration that falls within the linear range of the analytical method.

• Quantification of Dissolved Solute:

  • Using UV-Vis Spectrophotometry:

    • Prepare a series of standard solutions of methyl 4-acetoxybenzoate of known concentrations in the same solvent.

    • Measure the absorbance of the standard solutions at the wavelength of maximum absorbance (λmax) for methyl 4-acetoxybenzoate.

    • Construct a calibration curve by plotting absorbance versus concentration.

    • Measure the absorbance of the diluted sample and determine its concentration from the calibration curve.

  • Using HPLC:

    • Develop a suitable HPLC method for the analysis of methyl 4-acetoxybenzoate.

    • Prepare a series of standard solutions and inject them to create a calibration curve based on peak area.

    • Inject the diluted sample and quantify the concentration of methyl 4-acetoxybenzoate.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by taking into account the dilution factor.

  • Express the solubility in appropriate units, such as g/100 mL, mg/mL, or mol/L.

Visualizing the Experimental Workflow

Sources

• 1. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 3. echemi.com [echemi.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. chembk.com [chembk.com]

Crystal structure of Methyl 4-acetoxybenzoate

An In-depth Technical Guide to the Crystal Structure of Methyl 4-acetoxybenzoate for Pharmaceutical Research and Development

Introduction

Methyl 4-acetoxybenzoate (MAB), with the chemical formula C₁₀H₁₀O₄, is a benzoate ester and a member of the phenyl acetates class.[1] Also known as 4-acetoxybenzoic acid methyl ester, this compound serves as a valuable intermediate in organic synthesis and holds potential as a precursor in the development of pharmaceuticals and pesticides.[2][3] In the realm of drug development, a thorough understanding of a molecule's three-dimensional structure is paramount. The precise arrangement of atoms in the solid state, or crystal structure, dictates critical physicochemical properties such as solubility, stability, dissolution rate, and bioavailability, which are all fundamental to a drug's efficacy and safety profile.

This technical guide, prepared from the perspective of a Senior Application Scientist, provides a comprehensive exploration of the crystal structure of Methyl 4-acetoxybenzoate. We will delve into the causality behind experimental choices for its synthesis and crystallization, detail the protocols for its structural determination via single-crystal X-ray diffraction (SC-XRD), and analyze the resulting structural data. The objective is to equip researchers, scientists, and drug development professionals with a foundational understanding of MAB's solid-state chemistry and its implications for medicinal chemistry and materials science.

Part 1: Synthesis and Crystallization of Methyl 4-acetoxybenzoate

The journey to elucidating a crystal structure begins with the synthesis of high-purity material and the subsequent growth of single crystals suitable for diffraction experiments. The choice of synthetic and crystallization methodologies is critical for obtaining reliable and reproducible results.

Rationale for Synthetic Route Selection

Several pathways exist for the synthesis of Methyl 4-acetoxybenzoate. One approach involves the esterification of 4-acetoxybenzoic acid using reagents like trimethyloxonium tetrafluoroborate.[4] While effective, this method utilizes a hazardous reagent. A more common, robust, and scalable method is the direct acetylation of the widely available precursor, methyl 4-hydroxybenzoate.[5] This route is favored for its operational simplicity, high yield, and the use of common laboratory reagents. The reaction proceeds by nucleophilic acyl substitution, where the phenolic hydroxyl group of methyl 4-hydroxybenzoate attacks the carbonyl carbon of acetic anhydride, with an acid catalyst facilitating the process.

Experimental Protocol: Synthesis via Acetylation

This protocol is a self-validating system, where the successful formation of a crystalline product with the expected melting point serves as an initial confirmation of reaction success.

Materials:

• Methyl 4-hydroxybenzoate (15.2 g)

• Acetic anhydride (20.4 g)

• Concentrated Sulfuric acid (1 mL)

• Deionized water

• Standard laboratory glassware, heating mantle, and filtration apparatus

Procedure:

• Combine methyl 4-hydroxybenzoate and acetic anhydride in a round-bottom flask equipped with a magnetic stirrer.

• Carefully add the sulfuric acid catalyst to the mixture while stirring.

• Heat the reaction mixture to 80°C using a heating mantle and maintain this temperature for one hour.[5]

• After one hour, remove the heat source and allow the mixture to cool to room temperature.

• Slowly add cold deionized water to the cooled mixture to precipitate the product and quench any remaining acetic anhydride.

• Collect the resulting crystals by vacuum filtration.

• Wash the crystals thoroughly with deionized water to remove impurities.

• Dry the purified product. The expected melting point is in the range of 78-84°C.[4][6]

Workflow for Synthesis of Methyl 4-acetoxybenzoate

References

• 1. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. scbt.com [scbt.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 6. METHYL 4-ACETOXYBENZOATE CAS#: 24262-66-6 [m.chemicalbook.com]

An In-depth Technical Guide to Methyl 4-acetyloxybenzoate

This guide provides a comprehensive technical overview of methyl 4-acetyloxybenzoate, a key chemical intermediate. It is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis. The document covers the compound's identity, detailed synthesis and purification protocols, analytical characterization, applications, and essential safety information.

Chemical Identity and Properties

Methyl 4-acetyloxybenzoate is a benzoate ester distinguished by an acetoxy group at the para (4-position) of the benzene ring.[1][2] This structure makes it a valuable intermediate in organic synthesis.

IUPAC Name: methyl 4-acetyloxybenzoate[1]

Structure: Image Source: PubChem CID 578495[1]

Synonyms: The compound is known by several names in literature and commercial listings, which can be critical for comprehensive database searches. Common synonyms include:

• Methyl 4-acetoxybenzoate[1]

• 4-Acetoxybenzoic acid methyl ester[1]

• Methyl p-acetoxybenzoate[1][2][3][4]

• p-(Methoxycarbonyl)phenyl acetate[1][2][4]

• Benzoic acid, 4-(acetyloxy)-, methyl ester[1][2][3][5]

Key Identifiers and Physicochemical Properties: Quantitative data for methyl 4-acetyloxybenzoate is summarized below. These properties are crucial for designing experimental conditions, predicting solubility, and ensuring safe handling.

Property	Value	Source(s)
CAS Number	24262-66-6	[1][2][3][5]
Molecular Formula	C₁₀H₁₀O₄	[1][2][3]
Molecular Weight	194.18 g/mol	[1][2]
Appearance	White to almost white powder or crystal	[3]
Melting Point	82-84 °C	[3]
Boiling Point	287.2 ± 23.0 °C (Predicted)	[3]
Density	1.177 ± 0.06 g/cm³ (Predicted)	[3]
Solubility	Soluble in water (2842 mg/L at 25 °C, est.)	[5]

Synthesis and Purification

Methyl 4-acetyloxybenzoate is most commonly synthesized via the acetylation of methyl 4-hydroxybenzoate. This reaction is a standard esterification of a phenol, providing a high-yield pathway to the desired product.

Synthesis Workflow Diagram

The following diagram illustrates the typical laboratory synthesis workflow.

Caption: Workflow for the synthesis of methyl 4-acetyloxybenzoate.

Detailed Experimental Protocol

This protocol describes the acetylation of methyl 4-hydroxybenzoate (also known as methylparaben) using acetic anhydride.

Materials:

• Methyl 4-hydroxybenzoate (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine (1.5 eq) or Triethylamine (TEA)

• Dichloromethane (DCM) or Ethyl Acetate

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ethanol and Water (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve methyl 4-hydroxybenzoate (1.0 eq) in dichloromethane. Add pyridine (1.5 eq) to the solution.

  • Rationale: Pyridine acts as a base to neutralize the acetic acid byproduct formed during the reaction, driving the equilibrium towards the product. It also serves as a nucleophilic catalyst.

• Cooling: Cool the flask in an ice bath to 0°C. This is crucial to control the exothermic reaction upon adding the highly reactive acetic anhydride.

• Reagent Addition: Add acetic anhydride (1.2 eq) dropwise to the stirred solution using a dropping funnel. Maintain the temperature below 5°C during the addition.

• Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Let the reaction stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Aqueous Work-up (Quenching): Once the reaction is complete, cool the mixture again in an ice bath and slowly add 1M HCl to neutralize the excess pyridine. Transfer the mixture to a separatory funnel.

• Extraction and Washing:

  • Separate the organic layer.

  • Wash the organic layer sequentially with 1M HCl, water, saturated NaHCO₃ solution, and finally with brine.

  • Rationale: The acid wash removes the base (pyridine). The bicarbonate wash removes any remaining acetic acid. The brine wash removes residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from a mixture of ethanol and water to yield pure methyl 4-acetyloxybenzoate as a white crystalline solid.[3]

Analytical Characterization

Confirming the identity and purity of the synthesized compound is a critical, self-validating step. A combination of spectroscopic and chromatographic methods is employed.

Analytical Workflow Diagram

Caption: Standard analytical workflow for compound characterization.

Spectroscopic Data Interpretation

• ¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is the most powerful tool for confirming the structure.[6]

  • ~2.3 ppm (singlet, 3H): Protons of the acetyl group (-O-C(=O)-CH₃).

  • ~3.9 ppm (singlet, 3H): Protons of the methyl ester group (-COOCH₃).

  • ~7.2 ppm (doublet, 2H): Aromatic protons ortho to the acetoxy group.

  • ~8.1 ppm (doublet, 2H): Aromatic protons ortho to the methyl ester group.

• FTIR (Fourier-Transform Infrared) Spectroscopy: IR spectroscopy confirms the presence of key functional groups.[1][7]

  • ~1765 cm⁻¹: Strong C=O stretch of the phenyl acetate ester.

  • ~1725 cm⁻¹: Strong C=O stretch of the methyl benzoate ester.

  • ~1200 cm⁻¹ & ~1160 cm⁻¹: Strong C-O stretches of the ester groups.

• Mass Spectrometry (MS): Provides the molecular weight of the compound.[1]

  • Molecular Ion Peak (M⁺): Expected at m/z = 194.0579 (for high resolution).

  • Key Fragments: Common fragments include m/z = 152 (loss of acetyl group) and m/z = 121 (loss of both acetyl and methoxy groups).[1]

Applications in Research and Drug Development

Methyl 4-acetyloxybenzoate serves primarily as a versatile building block and intermediate in organic synthesis. Its dual ester functionality allows for selective chemical manipulation.

• Intermediate for Preservatives: The core structure is related to parabens (esters of 4-hydroxybenzoic acid), which are widely used as preservatives. Research has explored derivatives of this compound for developing novel preservatives.[8]

• Synthesis of Complex Molecules: It is a precursor for creating more complex phenolic compounds. The acetyl group serves as a protecting group for the phenol, which can be selectively removed under basic conditions (e.g., hydrolysis) to reveal the hydroxyl group for further reactions, while the methyl ester can be hydrolyzed or converted to other functional groups.

• Precursor to Active Pharmaceutical Ingredients (APIs): While not typically an API itself, its structure is a common motif in various biologically active molecules. It can be used in the synthesis of compounds where a para-substituted benzoic acid moiety is required. For instance, related structures are used in the preparation of inhibitors for various enzymes or as fragments in drug discovery libraries.

Safety, Handling, and Storage

According to available Safety Data Sheets (SDS), methyl 4-acetyloxybenzoate is not classified as a hazardous substance under Regulation (EC) No 1272/2008.[9] However, standard laboratory safety practices should always be observed.

• Handling: Avoid contact with skin, eyes, and clothing. Use in a well-ventilated area or under a fume hood to prevent dispersion of dust. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[9]

• First Aid:

  • Skin Contact: Rinse well with water.[9]

  • Eye Contact: Rinse with plenty of water.[9]

  • Inhalation: Move the person to fresh air.[9]

  • Ingestion: Rinse mouth and seek medical advice.[9]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place at room temperature.[3][9]

• Stability: The compound is stable under normal storage conditions.

References

• Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495. PubChem, National Institutes of Health. [Link]

• methyl 4-acetoxybenzoate. FlavScents. [Link]

• Methyl 4-(acetyloxy)-3-methoxybenzoate | C11H12O5 | CID 602779. PubChem, National Institutes of Health. [Link]

• Benzoic acid, 4-(acetyloxy)-, methyl ester. NIST Chemistry WebBook. [Link]

• Methyl 4-acetylbenzoate | C10H10O3 | CID 137990. PubChem, National Institutes of Health. [Link]

• Synthesis of Methyl 4-Acetylbenzoate. PrepChem.com. [Link]

• Methyl 4-(acetylamino)-2-methoxybenzoate | C11H13NO4 | CID 77720. PubChem, National Institutes of Health. [Link]

• Crystal structure of methyl 4-acetoxybenzoate, C10H10O4. ResearchGate. [Link]

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• 4. Benzoic acid, 4-(acetyloxy)-, methyl ester [webbook.nist.gov]
• 5. methyl 4-acetoxybenzoate [flavscents.com]
• 6. METHYL 4-ACETOXYBENZOATE(24262-66-6) 1H NMR spectrum [chemicalbook.com]
• 7. METHYL 4-ACETOXYBENZOATE(24262-66-6) IR Spectrum [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. tcichemicals.com [tcichemicals.com]

A Senior Application Scientist's Guide to Sourcing and Qualifying High-Purity Methyl 4-acetoxybenzoate for Pharmaceutical R&D

Abstract

For researchers, scientists, and drug development professionals, the procurement of high-purity chemical intermediates is a critical, foundational step in the synthesis of active pharmaceutical ingredients (APIs). The quality of these starting materials directly impacts reaction efficiency, impurity profiles, and the ultimate safety and efficacy of the final drug product. This in-depth technical guide provides a comprehensive framework for selecting and qualifying commercial suppliers of high-purity Methyl 4-acetoxybenzoate (CAS 24262-66-6). We will delve into the nuances of purity assessment, explore the landscape of commercial suppliers, detail essential analytical verification methods, and discuss the regulatory context vital for its use in a drug development pipeline.

Introduction: The Role of Methyl 4-acetoxybenzoate in Synthesis

Methyl 4-acetoxybenzoate, also known as 4-(methoxycarbonyl)phenyl acetate, is a benzoate ester frequently employed in organic synthesis. Its structure incorporates a protected phenol and a methyl ester, making it a versatile intermediate for introducing the 4-hydroxybenzoic acid moiety into more complex molecules. This is particularly relevant in the synthesis of certain classes of compounds where protection of the phenolic hydroxyl group is necessary to prevent unwanted side reactions.[1][2][3] Its potential antimicrobial properties also make its parent and related structures subjects of interest in formulation and preservative studies.[1]

The selection of a commercial supplier for this intermediate is not a trivial matter. It marks the point where GMP (Good Manufacturing Practice) considerations begin to intersect with the synthetic route, a concept critical in regulatory filings.[4][5] This guide is structured to navigate this intersection, providing the technical and logical tools to make an informed and defensible sourcing decision.

Defining "High Purity": Beyond the Percentage

While a purity value, such as ">98%", is a primary specification, a senior scientist must look deeper. "High purity" is a context-dependent term defined by the specific impurities present and their potential to interfere with subsequent synthetic steps or be carried through to the final API.[4]

Common Synthesis Routes and Potential Impurities

The most common laboratory and industrial synthesis of Methyl 4-acetoxybenzoate involves the acetylation of Methyl 4-hydroxybenzoate with acetic anhydride or acetyl chloride.[1]

• Key Reagents: Methyl 4-hydroxybenzoate, Acetic Anhydride, Acid Catalyst (e.g., Sulfuric Acid).

• Work-up: Typically involves quenching, precipitation/crystallization, and washing.

Based on this synthesis, a critical evaluation of a supplier's product must consider the following potential impurities:

• Unreacted Starting Materials:

  • Methyl 4-hydroxybenzoate: The primary precursor. Its presence indicates an incomplete reaction.

  • 4-Acetoxybenzoic acid: Resulting from incomplete esterification of the carboxylic acid precursor to Methyl 4-hydroxybenzoate, or hydrolysis of the final product.[6]

• Reagent Residues:

  • Acetic Acid: A byproduct of the acetylation reaction.

  • Acetic Anhydride: Excess reagent that may not have been fully quenched.

• Byproducts:

  • Di-acetylated species or other related substances: Depending on reaction conditions.

  • Polymeric impurities: From side reactions.

The diagram below illustrates the core synthesis and the origin of key potential impurities.

Caption: Synthesis pathway and origin of common process-related impurities.

Commercial Supplier Landscape

A survey of the market reveals several key suppliers providing Methyl 4-acetoxybenzoate for research and development purposes. The table below summarizes offerings from prominent vendors. It is crucial to note that while "Research Grade" is common, suppliers offering materials with comprehensive documentation suitable for later-stage development (e.g., produced under specific quality management systems) should be prioritized for projects intended for clinical progression.

Supplier	Product Name/Number	Stated Purity	Analytical Method	Key Features
TCI Chemicals	Methyl 4-Acetoxybenzoate (A1227)	>98.0%	GC	Widely available through distributors like Fisher Scientific.[7] Provides clear specifications.
Sigma-Aldrich (Merck)	Methyl 4-acetoxybenzoate	95%	Not specified on listing	Distributed from partners; purity may be lower than other options.[8] Documentation like CofA available.
Simson Pharma Ltd.	Methyl 4-acetoxybenzoate (RC03997)	Not specified, but "high quality"	Not specified	States that every compound is accompanied by a Certificate of Analysis. Offers custom synthesis.
ChemicalBook Listings	Various	Often 99%+	HPLC	An aggregator platform listing multiple, primarily Asian, suppliers. Requires direct vetting of the specific manufacturer.[3]

This table is representative and not exhaustive. Researchers should always obtain the latest specifications directly from the supplier.

The Certificate of Analysis (CofA): A Blueprint for Quality

The Certificate of Analysis is the single most important document for qualifying a supplier and a specific lot of material. It provides a validated snapshot of the product's quality. While a specific CofA for Methyl 4-acetoxybenzoate was not publicly available for this guide, a high-quality CofA, based on best practices and examples for similar compounds like Methyl 4-hydroxybenzoate, must contain the following elements[9]:

• Supplier and Product Information: Name, product code, CAS number, lot number.

• Physical Properties: Appearance (e.g., White to Off-White Solid), Melting Point (literature range 82-84 °C).[1]

• Identity Confirmation: Methods like ¹H NMR and Mass Spectrometry should show conformity to the known structure.

• Purity Assay: A quantitative measure of the main component. HPLC is the gold standard for this, providing higher resolution than GC for this class of compounds. A result like "99.8% (by HPLC at 254 nm)" is expected.

• Specific Impurity Levels: Quantification or limits for known impurities (e.g., Methyl 4-hydroxybenzoate < 0.1%).

• Residual Solvents: If applicable, based on the final purification step (e.g., crystallization from hexane or ethanol).

• Date of Testing and Retest Date.

The logical flow for evaluating a supplier's documentation is outlined below.

Sources

• 1. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 2. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. dsinpharmatics.com [dsinpharmatics.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Methyl 4-Acetoxybenzoate 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 8. Methyl 4-acetoxybenzoate | 24262-66-6 [sigmaaldrich.com]
• 9. lgcstandards.com [lgcstandards.com]

Protocols & Analytical Methods

Methyl 4-acetoxybenzoate as a building block in organic synthesis

Application Notes and Protocols: Methyl 4-Acetoxybenzoate as a Versatile Building Block in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 4-acetoxybenzoate is a readily accessible and highly versatile bifunctional molecule that serves as a cornerstone in modern organic synthesis. Its unique structural features—a methyl ester and an acetoxy group on a benzene ring—provide two distinct reactive handles that can be manipulated chemoselectively. This allows for its strategic incorporation into a wide array of complex molecules, including pharmaceuticals, agrochemicals, and advanced materials. This document provides a comprehensive overview of the key applications of methyl 4-acetoxybenzoate, complete with detailed experimental protocols and mechanistic insights to empower researchers in leveraging its full synthetic potential.

Introduction: The Strategic Advantage of Methyl 4-Acetoxybenzoate

Methyl 4-acetoxybenzoate, also known as 4-acetoxybenzoic acid methyl ester, is a white to off-white crystalline solid with the molecular formula C₁₀H₁₀O₄.[1][2] Its value in organic synthesis stems from the orthogonal reactivity of its two functional groups. The acetoxy group serves as a protected phenol, which can be unveiled under specific conditions to participate in a variety of transformations. The methyl ester, on the other hand, can undergo hydrolysis, amidation, or reduction. This dual functionality, coupled with the inherent stability of the aromatic ring, makes it an ideal starting material for multi-step synthetic sequences.

Key Physicochemical Properties:

Property	Value	Reference
CAS Number	24262-66-6	[3]
Molecular Weight	194.18 g/mol	[4]
Melting Point	82-84 °C	[1]
Appearance	White to almost white crystalline powder	[2]
Solubility	Soluble in organic solvents like ether, alcohol, and ester; insoluble in water.	[3]

Core Synthetic Transformations and Applications

The strategic utility of methyl 4-acetoxybenzoate is best illustrated through its application in several key organic reactions.

Selective Deprotection: Accessing 4-Hydroxybenzoic Acid Derivatives

The selective hydrolysis of the acetyl group is a fundamental transformation that unmasks the phenolic hydroxyl group, yielding methyl 4-hydroxybenzoate. This reaction is typically carried out under basic or acidic conditions. The resulting methyl 4-hydroxybenzoate is a crucial intermediate in the synthesis of parabens (used as preservatives), polymers, and various pharmaceuticals.[5][6]

A noteworthy, mild deprotection method involves the use of 2-aminothiophenol, which offers excellent chemoselectivity, leaving the methyl ester intact.[7]

Protocol 1: Selective Deacetylation using 2-Aminothiophenol [7]

• Reaction Setup: In a round-bottom flask, a mixture of methyl 4-acetoxybenzoate (1.0 eq.), 2-aminothiophenol (1.0 eq.), and a catalytic amount of potassium carbonate (5 mol%) in N-methyl-2-pyrrolidone (NMP) is prepared.

• Reaction Conditions: The mixture is heated to 100 °C under a nitrogen atmosphere for approximately 45 minutes.

• Work-up and Purification: After cooling, the reaction mixture is diluted with water and extracted with ethyl acetate. The organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford methyl 4-hydroxybenzoate.

Caption: Workflow for the selective deacetylation of methyl 4-acetoxybenzoate.

The Fries Rearrangement: Synthesis of Hydroxyaryl Ketones

The Fries rearrangement is a powerful tool for the synthesis of hydroxyaryl ketones from phenolic esters, catalyzed by Lewis acids.[8][9] When methyl 4-acetoxybenzoate is subjected to Fries rearrangement conditions, the acetyl group migrates from the phenolic oxygen to the ortho position of the aromatic ring, yielding methyl 3-acetyl-4-hydroxybenzoate. This product is a valuable intermediate for the synthesis of various pharmaceuticals and agrochemicals.[8][10] The regioselectivity of the Fries rearrangement can often be controlled by reaction conditions such as temperature and solvent.[8]

Protocol 2: Lewis Acid-Catalyzed Fries Rearrangement [11]

• Reaction Setup: In a dry, three-necked round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place methyl 4-acetoxybenzoate (1.0 eq.).

• Catalyst Addition: Carefully add anhydrous aluminum chloride (AlCl₃) (2.0 eq.) to the flask. The reaction can be performed neat or in a high-boiling inert solvent like o-dichlorobenzene.

• Reaction Conditions: Heat the reaction mixture to 150-170 °C for 2-3 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification: After completion, cool the reaction mixture and carefully quench with ice-cold dilute hydrochloric acid. Extract the product with a suitable organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by crystallization or column chromatography.

Caption: Simplified mechanism of the Fries rearrangement of methyl 4-acetoxybenzoate.

Cross-Coupling Reactions: Building Molecular Complexity

While methyl 4-acetoxybenzoate itself is not typically used directly in cross-coupling reactions, its derivatives are. For instance, after conversion to a triflate or a halide, the aromatic ring can participate in powerful C-C and C-N bond-forming reactions like the Suzuki, Heck, and Buchwald-Hartwig amination reactions.[12][13][14] These reactions are fundamental in the synthesis of biaryls, substituted alkenes, and anilines, which are common motifs in pharmaceuticals and materials science.

For example, the corresponding aryl bromide derivative of methyl 4-acetoxybenzoate can be readily prepared and then subjected to a Suzuki coupling.

Conceptual Workflow for Suzuki Coupling:

• Functional Group Transformation: Convert the hydroxyl group of methyl 4-hydroxybenzoate (obtained from deacetylation of methyl 4-acetoxybenzoate) to a bromide using a suitable brominating agent.

• Suzuki Coupling: React the resulting methyl 4-bromo-benzoate derivative with an appropriate boronic acid in the presence of a palladium catalyst and a base to form the desired biaryl product.[12]

Applications in Pharmaceutical and Agrochemical Synthesis

The synthetic versatility of methyl 4-acetoxybenzoate makes it a valuable starting material in the synthesis of numerous biologically active compounds.

• Pharmaceuticals: The hydroxyaryl ketone and biaryl structures accessible from methyl 4-acetoxybenzoate are prevalent in many drug molecules. For instance, derivatives of methyl 4-acetoxybenzoate can be used in the synthesis of kinase inhibitors and other targeted therapies.[15]

• Agrochemicals: The core structure of methyl 4-acetoxybenzoate can be elaborated to produce herbicides, fungicides, and insecticides.[10]

Role in Materials Science

Derivatives of 4-hydroxybenzoic acid, readily prepared from methyl 4-acetoxybenzoate, are important precursors for liquid crystals.[16] The rigid rod-like structure of these molecules allows them to self-assemble into ordered phases, which are essential for display technologies.

Conclusion

Methyl 4-acetoxybenzoate is a powerful and versatile building block in organic synthesis. Its dual functionality allows for a wide range of selective transformations, providing access to a diverse array of valuable intermediates and final products. The protocols and insights provided in this document are intended to serve as a practical guide for researchers to effectively utilize this important reagent in their synthetic endeavors, from small-scale laboratory research to large-scale drug development and materials science applications.

References

• 1. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]
• 2. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 3. chembk.com [chembk.com]
• 4. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 8. Fries rearrangement - Wikipedia [en.wikipedia.org]
• 9. Fries Rearrangement [organic-chemistry.org]
• 10. CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters - Google Patents [patents.google.com]
• 11. benchchem.com [benchchem.com]
• 12. nbinno.com [nbinno.com]
• 13. Heck Reaction [organic-chemistry.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate [mdpi.com]
• 16. benchchem.com [benchchem.com]

The Strategic Application of Methyl 4-acetoxybenzoate in Pharmaceutical Synthesis: A Guide for Drug Discovery Professionals

In the intricate landscape of drug discovery and synthesis, the selection of versatile and strategically functionalized building blocks is paramount to the efficient construction of complex molecular architectures. Methyl 4-acetoxybenzoate, a readily accessible derivative of p-hydroxybenzoic acid, emerges as a valuable intermediate, offering a unique combination of a protected phenol and a modifiable ester group. This guide provides an in-depth exploration of its utility, focusing on its role as a key precursor in the synthesis of bioactive molecules. We will delve into the causality behind its application, provide detailed, field-proven protocols, and illuminate its strategic importance in modern medicinal chemistry.

I. Core Principles: The Utility of Methyl 4-acetoxybenzoate

Methyl 4-acetoxybenzoate, with the chemical structure C₁₀H₁₀O₄, is a white to almost white crystalline powder.[1] Its strategic value in organic synthesis stems from two key functional groups: the acetoxy group and the methyl ester.

• The Acetoxy Group as a Protecting Moiety: The phenolic hydroxyl group is highly reactive and can interfere with various synthetic transformations. The acetylation of the hydroxyl group to an acetoxy group effectively "protects" it, rendering it inert to a range of reaction conditions. This allows for selective modifications at other positions of the aromatic ring. The acetoxy group can be readily deprotected under basic or acidic conditions to regenerate the free hydroxyl group when needed.

• The Methyl Ester as a Handle for Derivatization: The methyl ester group serves as a versatile handle for further molecular elaboration. It can be hydrolyzed to the corresponding carboxylic acid, which can then be converted to amides, other esters, or participate in various coupling reactions. This functionality is crucial for building the molecular complexity required for many active pharmaceutical ingredients (APIs).

The strategic deployment of Methyl 4-acetoxybenzoate is particularly evident in electrophilic aromatic substitution reactions, where the acetoxy group acts as an ortho-, para- director. With the para-position occupied by the ester, this directing effect can be exploited to introduce substituents at the positions ortho to the hydroxyl group with high regioselectivity.

II. Application Focus: Synthesis of Mesalamine (5-Aminosalicylic Acid)

A prime example demonstrating the strategic utility of Methyl 4-acetoxybenzoate is in a synthetic route to Mesalamine (5-aminosalicylic acid) . Mesalamine is an anti-inflammatory drug used to treat inflammatory bowel disease (IBD), including ulcerative colitis and Crohn's disease.[2] Its therapeutic effect is mediated through the inhibition of cyclooxygenase (COX) and lipoxygenase pathways, thereby reducing the production of inflammatory prostaglandins and leukotrienes in the colon.

The following multi-step synthesis illustrates how Methyl 4-acetoxybenzoate can be employed as a key intermediate, with the acetoxy group serving as a crucial protecting and directing group.

Synthetic Workflow Overview

Caption: Synthetic pathway to Mesalamine from Methyl 4-hydroxybenzoate, highlighting the role of Methyl 4-acetoxybenzoate.

III. Detailed Experimental Protocols

These protocols are provided for illustrative purposes and should be adapted and optimized based on laboratory conditions and scale. All procedures should be performed by trained professionals in a well-ventilated fume hood with appropriate personal protective equipment.

Protocol 1: Synthesis of Methyl 4-acetoxybenzoate (Protection)

This protocol details the acetylation of the phenolic hydroxyl group of Methyl 4-hydroxybenzoate.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl 4-hydroxybenzoate	152.15	15.2 g	0.1
Acetic Anhydride	102.09	20.4 g (18.8 mL)	0.2
Sulfuric Acid (conc.)	98.08	2-3 drops	-

| Water | 18.02 | As needed | - |

Procedure:

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add Methyl 4-hydroxybenzoate (15.2 g, 0.1 mol) and acetic anhydride (18.8 mL, 0.2 mol).

• With gentle stirring, carefully add 2-3 drops of concentrated sulfuric acid.

• Heat the mixture in a water bath at 80-90°C for 1 hour.

• Allow the reaction mixture to cool to room temperature.

• Slowly pour the mixture into 200 mL of ice-cold water while stirring vigorously to precipitate the product.

• Collect the white crystalline solid by vacuum filtration and wash thoroughly with cold water to remove any unreacted acetic anhydride and acetic acid.

• Recrystallize the crude product from a mixture of ethanol and water to obtain pure Methyl 4-acetoxybenzoate.

• Dry the product in a vacuum oven. Expected yield: 85-95%.

Protocol 2: Nitration of Methyl 4-acetoxybenzoate

This protocol describes the regioselective nitration of the aromatic ring. The acetoxy group directs the incoming nitro group to the ortho position.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl 4-acetoxybenzoate	194.18	19.4 g	0.1
Sulfuric Acid (conc.)	98.08	50 mL	-

| Nitric Acid (conc.) | 63.01 | 7.0 mL | ~0.11 |

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve Methyl 4-acetoxybenzoate (19.4 g, 0.1 mol) in concentrated sulfuric acid (50 mL) at 0-5°C in an ice-salt bath.

• Prepare a nitrating mixture by carefully adding concentrated nitric acid (7.0 mL) to concentrated sulfuric acid (10 mL) in a separate flask, pre-cooled in an ice bath.

• Add the nitrating mixture dropwise to the solution of Methyl 4-acetoxybenzoate over a period of 30-45 minutes, ensuring the temperature does not rise above 10°C.

• After the addition is complete, stir the reaction mixture at 0-5°C for an additional 2 hours.

• Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• The precipitated product, Methyl 4-acetoxy-3-nitrobenzoate, is collected by vacuum filtration and washed with copious amounts of cold water until the washings are neutral.

• Dry the crude product.

Protocol 3: Hydrolysis and Deprotection to 5-Nitrosalicylic Acid

This step involves the simultaneous hydrolysis of the methyl ester and the deprotection of the acetoxy group.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Methyl 4-acetoxy-3-nitrobenzoate	239.17	23.9 g	0.1
Sodium Hydroxide	40.00	12.0 g	0.3
Water	18.02	100 mL	-

| Hydrochloric Acid (conc.) | 36.46 | As needed | - |

Procedure:

• Suspend the crude Methyl 4-acetoxy-3-nitrobenzoate (23.9 g, 0.1 mol) in a solution of sodium hydroxide (12.0 g, 0.3 mol) in water (100 mL) in a round-bottom flask.

• Heat the mixture to reflux with stirring for 2-3 hours. The solid should dissolve as the reaction proceeds.

• Monitor the reaction by TLC until the starting material is no longer detectable.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Slowly acidify the solution with concentrated hydrochloric acid with stirring until the pH is approximately 1-2.

• The precipitate of 5-Nitrosalicylic acid is collected by vacuum filtration, washed with cold water, and dried.

Protocol 4: Reduction to Mesalamine (5-Aminosalicylic Acid)

The final step is the reduction of the nitro group to an amine.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
5-Nitrosalicylic acid	183.12	18.3 g	0.1
Palladium on Carbon (10%)	-	0.5 g	-
Methanol	32.04	200 mL	-

| Hydrogen Gas | 2.02 | Balloon or Parr shaker | - |

Procedure:

• In a hydrogenation flask, dissolve 5-Nitrosalicylic acid (18.3 g, 0.1 mol) in methanol (200 mL).

• Carefully add 10% Palladium on carbon (0.5 g) to the solution.

• Secure the flask to a hydrogenation apparatus (e.g., Parr shaker) or use a hydrogen-filled balloon.

• Purge the system with hydrogen gas.

• Hydrogenate the mixture at room temperature and atmospheric or slightly positive pressure until the theoretical amount of hydrogen is consumed, or until the reaction is complete as monitored by TLC.

• Carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

• Evaporate the solvent under reduced pressure to yield the crude Mesalamine.

• The product can be purified by recrystallization from water or an ethanol/water mixture.

IV. Mechanism of Action and Biological Relevance

Mesalamine exerts its anti-inflammatory effects locally in the colon. Its primary mechanism of action is the inhibition of the cyclooxygenase (COX) and lipoxygenase pathways, which are critical for the synthesis of pro-inflammatory mediators.

Sources

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Application Notes: The Acetate Group for Phenol Protection, Featuring Methyl 4-acetoxybenzoate

Introduction: The Imperative of Phenol Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, the strategic protection and deprotection of functional groups is a cornerstone of success.[1] Phenols, with their nucleophilic hydroxyl group, are particularly reactive and often require temporary masking to prevent unwanted side reactions during transformations elsewhere in the molecule.[2][3] An ideal protecting group must be easily introduced in high yield, remain robust under a variety of reaction conditions, and be cleanly removed under mild conditions that do not affect other parts of the molecule.

Among the arsenal of hydroxyl protecting groups, the simple acetate ester stands out for its reliability and straightforward application. This guide provides a detailed examination of the acetate group for phenol protection, using the synthesis and subsequent deprotection of methyl 4-acetoxybenzoate as a practical, illustrative example. We will delve into the causality behind experimental choices, provide validated protocols, and discuss the strategic advantages of this methodology for researchers in synthetic chemistry and drug development.

Part 1: Protection of Phenols via Acetylation

The conversion of a phenol to an aryl acetate is a robust and high-yielding transformation. The reaction involves the acylation of the phenolic hydroxyl group, effectively converting the nucleophilic and mildly acidic phenol into a neutral, stable ester. This transformation prevents the phenol from participating in undesired reactions such as O-alkylation, oxidation, or acting as an acid.

Causality of Experimental Design

The most common methods for acetylation involve reacting the phenol with an acylating agent like acetic anhydride or acetyl chloride in the presence of a base.

• The Acylating Agent: Acetic anhydride is often preferred due to its lower cost and easier handling compared to the more reactive and moisture-sensitive acetyl chloride.

• The Base Catalyst: A non-nucleophilic base, such as pyridine or triethylamine (Et₃N), is crucial. Its role is twofold: first, to deprotonate the phenol, forming the more nucleophilic phenoxide ion, which accelerates the attack on the acylating agent. Second, it serves to neutralize the acidic byproduct of the reaction (acetic acid or HCl), driving the equilibrium towards the product.

Experimental Workflow: Protection

The following diagram illustrates the general workflow for the protection of a phenol as an acetate ester.

Caption: General workflow for the acetylation of a phenolic hydroxyl group.

Detailed Protocol 1: Synthesis of Methyl 4-acetoxybenzoate

This protocol details the acetylation of methyl 4-hydroxybenzoate.

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add methyl 4-hydroxybenzoate (1.0 eq). Dissolve it in anhydrous tetrahydrofuran (THF) or dichloromethane (DCM) (approx. 0.2 M concentration).

• Base Addition: Add pyridine (1.5 eq) or triethylamine (1.5 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Acylation: Add acetic anhydride (1.2 eq) dropwise to the stirred solution over 5-10 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring the disappearance of the starting material by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, quench the reaction by slowly adding saturated aqueous sodium bicarbonate (NaHCO₃) solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Washing: Combine the organic layers and wash successively with 1M HCl (to remove excess base), water, and finally, saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude methyl 4-acetoxybenzoate by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient.

Part 2: Deprotection via Base-Catalyzed Hydrolysis

The regeneration of the free phenol from its acetate ester is most commonly and efficiently achieved through base-catalyzed hydrolysis, a process also known as saponification.[4]

Principle of Irreversibility

While acid-catalyzed hydrolysis is possible, it is an equilibrium process.[5][6] Base-catalyzed hydrolysis, however, is effectively irreversible. The reaction proceeds via nucleophilic acyl substitution, where a hydroxide ion attacks the ester carbonyl. The key final step is an acid-base reaction: the alkoxide leaving group (or another equivalent of hydroxide) deprotonates the newly formed carboxylic acid (if the primary ester is also cleaved) or the phenol itself. This forms a carboxylate or phenoxide salt, which is negatively charged and thus unreactive towards nucleophiles, preventing the reverse reaction.[5]

Reaction Mechanism: Saponification

The following diagram illustrates the mechanism of base-catalyzed hydrolysis of an aryl acetate.

Caption: Mechanism for base-catalyzed deprotection of an aryl acetate.

Detailed Protocol 2: Hydrolysis of Methyl 4-acetoxybenzoate

This protocol describes the deprotection of methyl 4-acetoxybenzoate to regenerate methyl 4-hydroxybenzoate. Milder bases like potassium carbonate are often sufficient and can offer better selectivity.

• Reaction Setup: Dissolve methyl 4-acetoxybenzoate (1.0 eq) in a mixture of methanol and water (e.g., a 4:1 ratio).

• Base Addition: Add potassium carbonate (K₂CO₃) (2.0-3.0 eq) to the solution.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction progress by TLC. The use of stronger bases like NaOH or KOH will also cleave the methyl ester, yielding the dicarboxylate salt. K₂CO₃ is often mild enough to selectively cleave the phenolic acetate.

• Work-up (Quenching): Once the starting material is consumed, carefully neutralize the mixture by adding 1M HCl dropwise until the pH is approximately 7.

• Extraction: Remove the methanol under reduced pressure. Extract the remaining aqueous solution with ethyl acetate (3x).

• Washing: Combine the organic layers, wash with water and then saturated brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The resulting crude methyl 4-hydroxybenzoate can be purified by recrystallization or flash column chromatography if necessary.

Part 3: Selectivity and Orthogonal Strategies

The utility of a protecting group is defined by its stability and selective removability. The aryl acetate group provides a reliable option within a broader synthetic strategy.

• Stability: Acetates are stable to mildly acidic conditions, catalytic hydrogenation, and many organometallic reagents, allowing for a wide range of subsequent chemical transformations.

• Selective Deprotection: The key advantage lies in its selective removal. Acetates can be cleaved under basic conditions that leave other protecting groups, such as benzyl ethers, t-butyldimethylsilyl (TBDMS) ethers, and Boc-carbamates, intact.[7]

• Differential Ester Cleavage: It is possible to achieve selectivity among different ester types. The rate of hydrolysis is influenced by steric hindrance and the electronic nature of the aryl group.[8] Generally, the order of lability to basic hydrolysis is:

  • Aryl Acetates > Aryl Benzoates > Aryl Pivalates [2][8]

This differential reactivity allows for an "orthogonal" deprotection strategy, where one ester can be cleaved in the presence of a less reactive one.[1]

Data Summary Table: Acetate Protection of Phenols

Parameter	Protection (Acetylation)	Deprotection (Hydrolysis)
Reagents	Acetic Anhydride, Pyridine/Et₃N	K₂CO₃, NaOH, or LiOH
Solvent	THF, DCM, Pyridine	Methanol/Water, THF/Water
Temperature	0 °C to Room Temperature	Room Temperature
Typical Yield	> 95%	> 90%
Key Advantage	High yield, simple procedure	Irreversible, mild conditions, selective
Compatibility	Stable to hydrogenation, mild acid	Leaves benzyl/silyl ethers intact

Conclusion

The use of an acetate group for the protection of phenols is a time-tested and highly effective strategy. Its ease of installation, stability to a range of synthetic conditions, and, most importantly, its clean and selective removal via base-catalyzed hydrolysis make it an invaluable tool. As demonstrated with methyl 4-acetoxybenzoate, the protocols are straightforward and scalable. By understanding the principles of reactivity and selectivity outlined in these notes, researchers can confidently incorporate this protecting group into their synthetic routes to achieve complex molecular targets with greater efficiency and control.

References

• ChemBK. (2024, April 9). 4-ACETOXYBENZOIC ACID METHYL ESTER. Retrieved from ChemBK website: [Link]

• PrepChem.com. (n.d.). Synthesis of Methyl 4-Acetylbenzoate. Retrieved from PrepChem.com website: [Link]

• Chakraborti, A. K., & Gurrala, S. R. (2000). Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Conditions. The Journal of Organic Chemistry, 65(23), 8081–8084.
• Google Patents. (n.d.). CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters.

• ResearchGate. (n.d.). Protection for Phenols and Catechols. Retrieved from ResearchGate website: [Link]

• ChemSynthesis. (2025, May 20). 4-acetoxy-benzoic acid methyl ester. Retrieved from ChemSynthesis website: [Link]

• Li-Min, F. (2019). Crystal structure of methyl 4-acetoxybenzoate, C10H10O4. Zeitschrift für Kristallographie - New Crystal Structures, 234(3), 585-586.
• CoLab. (n.d.). Selective protection of either the phenol or the hydroxy group in hydroxyalkyl phenols.
• Chakraborti, A. K., & Sharma, L. (2004). A convenient and efficient procedure for selective deprotection of acetates by titanium(IV) isopropoxide. Indian Journal of Chemistry, 43B, 1533-1536.
• Mandal, T., Islam, M., Das, S., Azim, A., & De Sarkar, S. (2023). Organophotoredox Catalyzed C‒O Bond Cleavage: A Chemoselective Deprotection Strategy for Phenolic Ethers and Esters. ChemRxiv.

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from Organic Chemistry Portal website: [Link]

• Organic Chemistry Portal. (n.d.). Alcohol or phenol synthesis by ether cleavage. Retrieved from Organic Chemistry Portal website: [Link]

• ResearchGate. (n.d.). Deprotection of durable benzenesulfonyl protection for phenols — efficient synthesis of polyphenols. Retrieved from ResearchGate website: [Link]

• Chemistry Steps. (n.d.). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from Chemistry Steps website: [Link]

• University of Calgary. (n.d.). Ch20: Hydrolysis of Esters. Retrieved from University of Calgary website: [Link]

• Chemistry LibreTexts. (2022, September 15). 15.8: Hydrolysis of Esters. Retrieved from Chemistry LibreTexts website: [Link]

• Indian Institute of Technology Bombay. (2020, October 26). Protecting Groups. Retrieved from chem.iitb.ac.in website: [Link]

• Scirp.org. (n.d.). The Compatibility of Groups Used to Protect Phenolic Functionality during Oxone-Mediated Oxidative Esterification. Retrieved from Scirp.org website: [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from Wikipedia website: [Link]

• Jones, G. B., & Hynd, G. (2007). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. Current Organic Synthesis, 4(3), 263–278.

• ResearchGate. (n.d.). Benzylsulfonyl: A valuable protecting and deactivating group in phenol chemistry. Retrieved from ResearchGate website: [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 4-acetoxybenzoate. PubChem Compound Database. Retrieved from [Link]

• González-López, J., Martínez-Toledo, M. V., Rodelas, B., & Pozo, C. (2000). Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM. Applied and Environmental Microbiology, 66(6), 2445–2450.

• Real Chemistry. (2022, March 11). Base hydrolysis of esters [Video]. YouTube. Retrieved from [Link]

• Researcher.Life. (2014, August 11). Protection for Phenols and Catechols. Retrieved from Researcher.Life website: [Link]

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Application Notes &amp; Protocols: Suzuki Coupling Reactions Involving Methyl 4-acetoxybenzoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Expanding the Scope of Suzuki Coupling with Aryl Acetates

The Suzuki-Miyaura coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] Traditionally, this palladium-catalyzed reaction has relied on aryl halides and triflates as the electrophilic coupling partners.[3][4] However, the pursuit of more sustainable and economically viable synthetic routes has driven the exploration of alternative electrophiles. Among these, aryl esters, and specifically derivatives of Methyl 4-acetoxybenzoate, have emerged as promising substrates, offering a readily available and versatile platform for the synthesis of complex biaryl and ketone-containing molecules.[5][6][7]

This guide provides a comprehensive overview of the mechanistic nuances, practical protocols, and applications of Suzuki coupling reactions involving Methyl 4-acetoxybenzoate and its derivatives. By leveraging the acetoxy group as a leaving group, chemists can unlock novel synthetic pathways, particularly in the realm of drug discovery and materials science.

Mechanistic Insights: The Catalytic Cycle and the Role of the Acetoxy Group

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[8][9] When employing an aryl acetate like Methyl 4-acetoxybenzoate, the fundamental cycle remains the same, but with specific considerations regarding the activation of the C-O bond.

The Catalytic Cycle

• Oxidative Addition: The catalytic cycle commences with the oxidative addition of the aryl acetate to a low-valent palladium(0) complex. This step involves the cleavage of the C(aryl)-O bond and the formation of an arylpalladium(II) intermediate. The efficiency of this step is highly dependent on the nature of the palladium catalyst and the supporting ligands. Bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs) are often employed to facilitate this crucial activation.[8][10]

• Transmetalation: In this step, the organic moiety from an organoboron reagent (e.g., a boronic acid or ester) is transferred to the palladium(II) center. The presence of a base is critical for this process.[10][11] The base activates the organoboron species, forming a more nucleophilic boronate complex, which then readily undergoes transmetalation with the arylpalladium(II) intermediate.[12]

• Reductive Elimination: The final step of the cycle is the reductive elimination from the resulting diorganopalladium(II) complex. This step forms the new carbon-carbon bond of the biaryl product and regenerates the active palladium(0) catalyst, allowing it to re-enter the catalytic cycle.[8]

Caption: The Suzuki-Miyaura catalytic cycle involving an aryl acetate.

Key Considerations for Aryl Acetates

The primary challenge in utilizing aryl acetates as electrophiles lies in the strength of the C(aryl)-O bond compared to traditional C-halide bonds. Overcoming this hurdle requires careful selection of the catalytic system.

• Catalyst and Ligand Selection: Highly active palladium catalysts are essential. Systems based on bulky, electron-donating ligands such as tri-tert-butylphosphine (P(t-Bu)₃), tricyclohexylphosphine (PCy₃), or N-heterocyclic carbenes (NHCs) have proven effective in promoting the oxidative addition of aryl esters.[5][6] These ligands increase the electron density on the palladium center, facilitating the cleavage of the otherwise inert C-O bond.

• The Role of the Base: The choice of base is critical not only for the transmetalation step but also for preventing unwanted side reactions.[10] Strong bases like potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are commonly used to ensure the formation of the active boronate species.[9]

Experimental Protocols

This section provides a general, step-by-step protocol for a Suzuki coupling reaction using a Methyl 4-acetoxybenzoate derivative as the electrophile. It is important to note that optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) is often necessary for specific substrates.

Materials and Reagents

• Methyl 4-acetoxybenzoate derivative (1.0 equiv)

• Arylboronic acid (1.1 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃) (1-5 mol%)

• Ligand (e.g., SPhos, XPhos, P(t-Bu)₃) (2-10 mol%)

• Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) (2-3 equiv)

• Anhydrous solvent (e.g., Toluene, Dioxane, THF)

• Inert atmosphere (Nitrogen or Argon)

General Procedure

Caption: A typical experimental workflow for a Suzuki coupling reaction.

• Reaction Setup: To a dry Schlenk flask or reaction vial under an inert atmosphere (argon or nitrogen), add the Methyl 4-acetoxybenzoate derivative, the arylboronic acid, and the base.

• Catalyst and Ligand Addition: In a separate vial, pre-mix the palladium catalyst and the ligand in a small amount of the reaction solvent. Add this pre-catalyst mixture to the reaction flask.

• Solvent Addition: Add the anhydrous solvent to the reaction mixture.

• Reaction: Stir the mixture at the desired temperature (typically ranging from 80 to 120 °C) and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

• Characterization: Characterize the purified product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Optimization Data

The following table provides illustrative data on how reaction conditions can be optimized for a model Suzuki coupling reaction between Methyl 4-acetoxybenzoate and phenylboronic acid.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2)	Toluene	100	45
2	Pd₂(dba)₃ (1)	P(t-Bu)₃ (4)	K₃PO₄ (3)	Dioxane	110	85
3	Pd(OAc)₂ (2)	SPhos (4)	Cs₂CO₃ (2)	Toluene	100	92
4	PdCl₂(dppf) (3)	-	K₂CO₃ (2)	DME/H₂O	80	68

Note: This data is for illustrative purposes and actual results may vary.

Applications in Drug Development and Medicinal Chemistry

The ability to use readily available phenolic derivatives in Suzuki coupling reactions has significant implications for drug discovery and development. Many biologically active molecules contain biaryl or substituted aromatic cores, and the methods described herein provide a powerful tool for their synthesis.[7][13]

For instance, the synthesis of certain non-steroidal anti-inflammatory drugs (NSAIDs) and other pharmaceutical intermediates can be streamlined using this methodology.[14] The mild reaction conditions and broad functional group tolerance of the Suzuki coupling allow for the late-stage functionalization of complex molecules, a crucial strategy in modern medicinal chemistry. While direct, detailed applications of Methyl 4-hydroxy-3,5-dimethylbenzoate in the synthesis of established drugs are not extensively documented in publicly available literature, its structural motifs are of interest in medicinal chemistry.[15] The phenolic hydroxyl group, once deprotected from the acetate, offers a handle for further chemical modifications such as etherification or esterification to modulate the pharmacological properties of a lead compound.[15]

Conclusion

The Suzuki-Miyaura coupling of Methyl 4-acetoxybenzoate derivatives represents a significant advancement in the field of cross-coupling chemistry. By expanding the scope of electrophiles to include aryl acetates, this methodology offers a more sustainable and versatile approach to the synthesis of valuable biaryl and ketone-containing compounds. The key to success lies in the judicious selection of a highly active palladium catalyst and appropriate reaction conditions. As the demand for efficient and environmentally benign synthetic methods continues to grow, the use of aryl ester electrophiles in Suzuki coupling reactions is poised to become an increasingly important tool in the arsenal of synthetic chemists, particularly in the pharmaceutical and materials science industries.

References

• Halima, T. B., Zhang, W., Yalaoui, I., Hong, X., Yang, Y.-F., Houk, K. N., & Newman, S. G. (2017). Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. Journal of the American Chemical Society, 139(3), 1311–1318. [Link]

• Organic Chemistry Portal. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters. Retrieved from [Link]

• PubMed. (2017). Palladium-Catalyzed Suzuki-Miyaura Coupling of Aryl Esters. Retrieved from [Link]

• ResearchGate. (n.d.). Palladium-catalyzed Suzuki-Miyaura coupling of aryl esters. Retrieved from [Link]

• ACS Publications. (2017). Palladium-Catalyzed Suzuki–Miyaura Coupling of Aryl Esters. Retrieved from [Link]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2021). Role of a base in Suzuki-Miyaura reaction. Retrieved from [Link]

• YouTube. (2020). Suzuki Coupling. Retrieved from [Link]

• Semantic Scholar. (2012). Discovering Green, Aqueous Suzuki Coupling Reactions: Synthesis of Ethyl (4-Phenylphenyl)acetate, a Biaryl with Anti-Arthritic Potential. Retrieved from [Link]

• YouTube. (2024). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Biaryls. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of a variety of biaryl derivatives. Retrieved from [Link]

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• 15. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: The Strategic Application of Methyl 4-acetoxybenzoate in the Synthesis of Bioactive Molecules

Prepared by: Gemini, Senior Application Scientist

Introduction: Unlocking Synthetic Versatility with Methyl 4-acetoxybenzoate

Methyl 4-acetoxybenzoate (C₁₀H₁₀O₄) is a benzoate ester and a member of the phenyl acetates class.[1][2][3] At first glance, it is a simple aromatic compound, but for the discerning medicinal chemist and drug development professional, it represents a stable, versatile, and economically viable starting material for constructing complex bioactive molecules. Its true potential is realized through the strategic manipulation of its two key functional groups: the methyl ester and the acetoxy group. The acetoxy group, in particular, serves as a masked phenol, offering a pathway to a variety of ortho- and para-functionalized aromatic intermediates that are pivotal in pharmaceutical synthesis.

This guide provides an in-depth exploration of two primary synthetic transformations of Methyl 4-acetoxybenzoate: its hydrolysis to Methyl 4-hydroxybenzoate and its rearrangement to Methyl 3-acetyl-4-hydroxybenzoate via the Fries Rearrangement. We will detail the underlying mechanisms, provide field-proven protocols, and discuss the subsequent conversion of these intermediates into molecules with significant therapeutic potential, including antioxidants and anti-inflammatory agents.

Core Synthetic Pathways from Methyl 4-acetoxybenzoate

The journey from this simple precursor to a complex bioactive molecule typically begins with one of two key transformations. The choice of pathway is dictated by the desired final structure and the specific functionalities required for biological activity.

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• 3. echemi.com [echemi.com]

Application Notes and Protocols for the Derivatization of Methyl 4-acetoxybenzoate for Biological Activity Screening

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Introduction: Unlocking the Therapeutic Potential of a Versatile Scaffold

Methyl 4-acetoxybenzoate, a simple phenyl acetate and benzoate ester, presents a compelling starting point for the discovery of novel bioactive molecules.[1][2][3] Its structure, featuring an acetoxy group and a methyl ester, offers two key sites for chemical modification, enabling the generation of a diverse library of derivatives. The parent compound itself has been noted for its antimicrobial properties.[1] By strategically altering its functional groups, we can systematically explore the structure-activity relationships (SAR) and potentially enhance its therapeutic efficacy or uncover entirely new biological activities. Derivatives of similar benzoate esters have shown a range of biological effects, including antimicrobial and cytotoxic activities.[4]

This guide provides a comprehensive framework for the derivatization of Methyl 4-acetoxybenzoate and the subsequent screening of the resulting compounds for antimicrobial, antioxidant, and anticancer activities. We present detailed, field-proven protocols, underpinned by mechanistic rationale, to empower researchers in their quest for novel therapeutic agents.

Strategic Derivatization of Methyl 4-acetoxybenzoate

The core of our strategy revolves around a two-step process: first, the hydrolysis of the acetyl group to unmask the phenolic hydroxyl group, yielding Methyl 4-hydroxybenzoate. This intermediate is then subjected to a variety of derivatization reactions targeting the hydroxyl and ester functionalities.

Diagram: Overall Derivatization Workflow

Caption: A stepwise workflow for the derivatization of Methyl 4-acetoxybenzoate.

Step 1: Deacetylation (Hydrolysis) of Methyl 4-acetoxybenzoate

The initial and critical step is the selective removal of the acetyl protecting group to expose the phenolic hydroxyl group. This is typically achieved through base-catalyzed hydrolysis (saponification).[5][6] This unmasking is crucial as the free hydroxyl group is a key pharmacophore and a versatile handle for subsequent derivatization.

Protocol: Synthesis of Methyl 4-hydroxybenzoate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve Methyl 4-acetoxybenzoate (1.0 eq) in methanol.

• Base Addition: While stirring, add a solution of sodium hydroxide (1.1 eq) in water.

• Reaction Monitoring: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and neutralize with dilute hydrochloric acid until the pH is approximately 7.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield Methyl 4-hydroxybenzoate.[7]

Step 2: Derivatization of Methyl 4-hydroxybenzoate

With the versatile intermediate, Methyl 4-hydroxybenzoate, in hand, we can now explore two primary avenues of derivatization: modification of the ester group to form amides and modification of the hydroxyl group to form ethers.

The conversion of the methyl ester to an amide introduces a hydrogen bond donor and acceptor, which can significantly influence biological activity through enhanced binding to target proteins. This transformation is achieved by reacting the ester with an ammonia source.[8]

Protocol: Synthesis of 4-Hydroxybenzamide Derivatives

• Reaction Setup: In a pressure vessel, combine Methyl 4-hydroxybenzoate (1.0 eq) with a concentrated solution of the desired amine (e.g., ammonia, primary or secondary amine) in a suitable solvent like methanol.

• Heating: Seal the vessel and heat the mixture to 100-120°C with stirring.

• Reaction Monitoring: Monitor the reaction by TLC.

• Work-up and Purification: Upon completion, cool the reaction mixture. The product may precipitate upon cooling and can be collected by filtration. Alternatively, the solvent can be removed under reduced pressure, and the residue purified by column chromatography.

Alkylation of the phenolic hydroxyl group allows for the introduction of various lipophilic or functionalized alkyl chains, which can modulate the compound's pharmacokinetic properties and target interactions. The Williamson ether synthesis is a reliable method for this transformation.

Protocol: Synthesis of 4-Alkoxybenzoate Derivatives

• Deprotonation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve Methyl 4-hydroxybenzoate (1.0 eq) in a dry polar aprotic solvent such as acetone or DMF.

• Base Addition: Add a suitable base, such as potassium carbonate (1.5 eq), and stir the mixture at room temperature for 30 minutes.

• Alkylation: Add the desired alkyl halide (e.g., alkyl bromide or iodide) (1.2 eq) to the reaction mixture.

• Reaction Monitoring: Heat the reaction to a suitable temperature (e.g., 60-80°C) and monitor its progress by TLC.

• Work-up and Purification: After the reaction is complete, cool the mixture, filter off the inorganic salts, and remove the solvent under reduced pressure. The crude product can then be purified by column chromatography.

Biological Activity Screening Protocols

A tiered screening approach is recommended to efficiently evaluate the synthesized derivatives for their potential biological activities.

Diagram: Biological Screening Workflow

Caption: A workflow for the biological screening of the synthesized derivatives.

Antimicrobial Activity Screening

The initial screening for antimicrobial activity can be performed using the agar well diffusion method, a cost-effective and widely used technique.[9][10] Compounds showing promising activity can then be further evaluated to determine their Minimum Inhibitory Concentration (MIC).[11]

Protocol: Agar Well Diffusion Assay

• Culture Preparation: Prepare fresh overnight cultures of test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans).

• Inoculation: Spread the microbial inoculum uniformly over the surface of sterile Mueller-Hinton agar plates.

• Well Preparation: Create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

• Compound Addition: Add a specific concentration of the test derivative (dissolved in a suitable solvent like DMSO) to each well. Include a solvent control and a positive control (standard antibiotic).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Data Analysis: Measure the diameter of the zone of inhibition around each well. A larger zone indicates greater antimicrobial activity.

Protocol: Minimum Inhibitory Concentration (MIC) Determination

• Serial Dilution: Prepare serial two-fold dilutions of the test compounds in a 96-well microtiter plate containing a suitable broth medium.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates under appropriate conditions.

• Data Analysis: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[11]

Data Presentation: Hypothetical Antimicrobial Activity

Compound ID	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli	MIC (µg/mL) vs. S. aureus
MAB-001	12	10	64
MAB-Amide-NH2	18	14	16
MAB-Ether-CH3	14	11	32
Ciprofloxacin	25	28	1

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Antioxidant Activity Screening

The antioxidant potential of the derivatives can be assessed using established in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical scavenging assays.[12]

Protocol: DPPH Radical Scavenging Assay

• Reaction Mixture: In a 96-well plate, mix various concentrations of the test compound with a methanolic solution of DPPH.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.[13]

• Absorbance Measurement: Measure the absorbance at 517 nm using a microplate reader.[13][12]

• Calculation: The percentage of radical scavenging activity is calculated using the formula: [(Abs_control - Abs_sample) / Abs_control] x 100.[13] The IC50 value (the concentration of the compound required to scavenge 50% of the DPPH radicals) is then determined.

Protocol: ABTS Radical Scavenging Assay

• ABTS Radical Cation (ABTS•+) Generation: Prepare the ABTS•+ solution by reacting ABTS stock solution with potassium persulfate and allowing the mixture to stand in the dark for 12-16 hours.[14]

• Reaction Mixture: Dilute the ABTS•+ solution with a suitable solvent to an absorbance of 0.70 ± 0.02 at 734 nm. Mix various concentrations of the test compound with the diluted ABTS•+ solution.

• Incubation: Allow the reaction to proceed for a set time (e.g., 6 minutes).

• Absorbance Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and determine the IC50 value, similar to the DPPH assay.

Data Presentation: Hypothetical Antioxidant Activity

Compound ID	DPPH Scavenging IC50 (µM)	ABTS Scavenging IC50 (µM)
MAB-001	>100	>100
MAB-Amide-NH2	45.2	38.7
MAB-Ether-CH3	82.1	75.4
Ascorbic Acid	25.6	19.8

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Anticancer Activity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric assay to assess the cytotoxic effects of compounds on cancer cell lines.[15][16] It measures the metabolic activity of cells, which is an indicator of cell viability.[17][18]

Protocol: MTT Assay

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test derivatives for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C.[15][17] During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[15]

• Formazan Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.[18]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Data Presentation: Hypothetical Anticancer Activity

Compound ID	IC50 (µM) on HeLa Cells	IC50 (µM) on MCF-7 Cells
MAB-001	>100	>100
MAB-Amide-NH2	15.8	22.5
MAB-Ether-CH3	55.2	68.1
Doxorubicin	0.5	0.8

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion

The derivatization of Methyl 4-acetoxybenzoate offers a promising and efficient strategy for the discovery of novel bioactive compounds. The protocols detailed in this application note provide a robust framework for the synthesis of a diverse chemical library and its subsequent evaluation for antimicrobial, antioxidant, and anticancer activities. By systematically exploring the chemical space around this versatile scaffold, researchers can unlock new therapeutic opportunities and contribute to the development of next-generation pharmaceuticals.

References

• Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71–79.
• BenchChem. (n.d.). A Comparative Guide to AB-TS and DPPH Assays for Determining Antioxidant Capacity.
• ChemSrc. (n.d.).
• BenchChem. (n.d.). Application Notes and Protocols for Assessing Anticancer Agent 30 Cytotoxicity using MTT Assay.
• Bio-protocol. (2019). Antioxidant Activity Assays. Bio-protocol, 9(23), e3446.
• Abcam. (n.d.). MTT assay protocol.
• Iqbal, M. J., et al. (2023). Experimental protocol of DPPH assay to assess the antioxidant activity of EOs. MethodsX, 10, 102061.
• National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
• BenchChem. (n.d.). Synthesis of 4-Hydroxybenzamide from p-Hydroxybenzoic Acid: An In-depth Technical Guide.
• Tanei, T., & Choi, D. S. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of visualized experiments : JoVE, (81), 50822.
• BenchChem. (2024). SOP for Microbial Screening for Antimicrobial Compounds.
• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.
• BenchChem. (n.d.).
• Młynarczyk, K., Walkowiak, A., & Siger, A. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. Molecules, 26(24), 7586.
• Miller, M. B., et al. (2020). Chemical Screening for Compounds with Antibacterial Activity in Human Serum. ACS infectious diseases, 6(12), 3144–3152.
• Młynarczyk, K., Walkowiak, A., & Siger, A. (2021). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays-A Practical Approach. Molecules (Basel, Switzerland), 26(24), 7586.
• PrepChem.com. (n.d.).
• ResearchGate. (2023). (PDF)
• PrepChem.com. (n.d.).
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• ResearchGate. (2019). (PDF)
• National Center for Biotechnology Information. (n.d.).
• ECHEMI. (n.d.).
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• Chavez, C. L., et al. (2017). A derivatization-enhanced detection strategy in mass spectrometry: analysis of 4-hydroxybenzoates and their metabolites after keratinocytes are exposed to UV radiation. Analytical and bioanalytical chemistry, 409(1), 223–233.
• Dovali, D. A., et al. (2021). Toxicity of Methyl Benzoate and Analogs to Adult Aedes aegypti.
• Ataman Kimya. (n.d.).
• Gonzalez, L. S., et al. (2000). Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM. Applied and environmental microbiology, 66(6), 2499–2504.

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Application Notes and Protocols: The Strategic Use of Methyl 4-acetoxybenzoate for Tyrosine Side-Chain Protection in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

In the precise and demanding field of solid-phase peptide synthesis (SPPS), the strategic selection and implementation of protecting groups are paramount to achieving high-purity, target peptides. The phenolic hydroxyl group of tyrosine represents a critical reactive site that necessitates robust protection to prevent unwanted side reactions during peptide chain elongation. This document explores the application of the acetyl group, delivered via the accessible and stable reagent Methyl 4-acetoxybenzoate, as a viable protecting group for the tyrosine side chain. We will delve into the mechanistic rationale, provide detailed protocols for the synthesis of the requisite Fmoc-Tyr(Ac)-OH building block, its incorporation into peptide sequences via Fmoc-SPPS, and subsequent mild deprotection strategies. This guide is intended to provide researchers with the foundational knowledge and practical steps to integrate this orthogonal protection strategy into their peptide synthesis workflows.

Introduction: The Imperative for Tyrosine Side-Chain Protection

The hydroxyl group of the tyrosine side chain, while essential for the biological function of many peptides, is a nucleophilic species that can readily undergo undesirable reactions during peptide synthesis.[1] In the context of Fmoc-based solid-phase peptide synthesis (SPPS), where the N-terminus is temporarily protected by the base-labile fluorenylmethyloxycarbonyl (Fmoc) group, the unprotected tyrosine hydroxyl can be acylated by the activated carboxyl group of the incoming amino acid.[2] This leads to the formation of branched peptide impurities that are often difficult to separate from the desired product, resulting in reduced yields and compromised purity.[1]

Therefore, the protection of the tyrosine side chain is not merely advantageous but often a necessity for successful peptide synthesis.[2][3] An ideal protecting group for this purpose should be:

• Stable to the basic conditions used for Fmoc group removal (e.g., piperidine in DMF).

• Easily introduced onto the tyrosine hydroxyl group.

• Orthogonal to the N-terminal protecting group, meaning it can be removed under conditions that do not affect the Fmoc group or other side-chain protecting groups.[4]

• Cleavable under mild conditions at the final deprotection step to avoid degradation of the synthesized peptide.

Commonly employed protecting groups for tyrosine include the tert-butyl (tBu) ether and the benzyl (Bzl) ether.[2][3] The acetyl (Ac) group, while well-established for the protection of hydroxyls in carbohydrate chemistry, presents a compelling alternative for tyrosine protection due to its mild removal conditions.[5]

Methyl 4-acetoxybenzoate: A Reagent for Tyrosine O-Acetylation

Methyl 4-acetoxybenzoate is a stable, commercially available reagent that can serve as an acetyl donor for the O-acetylation of the tyrosine phenolic hydroxyl group. The reaction proceeds via a transesterification mechanism, where the phenolic hydroxyl of tyrosine acts as a nucleophile, attacking the carbonyl carbon of the acetyl group in Methyl 4-acetoxybenzoate.

Diagram 1: Proposed O-Acetylation of Fmoc-Tyrosine-OH

Caption: O-Acetylation of Fmoc-Tyrosine-OH using Methyl 4-acetoxybenzoate.

The primary advantage of using an acetyl protecting group is its stability to the basic conditions of Fmoc deprotection (e.g., 20% piperidine in DMF), while being labile to milder nucleophilic or basic conditions for its final removal.[5] This orthogonality is a cornerstone of modern peptide synthesis.[6]

Experimental Protocols

Synthesis of Fmoc-Tyr(Ac)-OH

The successful incorporation of O-acetylated tyrosine into a peptide sequence via Fmoc-SPPS requires the prior synthesis of the Fmoc-Tyr(Ac)-OH building block. While direct O-acetylation of Fmoc-Tyr-OH with Methyl 4-acetoxybenzoate can be explored, a more established general approach involves the use of acetic anhydride under basic conditions.

Materials:

• Fmoc-Tyr-OH

• Acetic Anhydride

• Pyridine

• Dichloromethane (DCM)

• Ethyl acetate (EtOAc)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Protocol:

• Dissolve Fmoc-Tyr-OH (1 equivalent) in a mixture of DCM and pyridine at 0 °C.

• Slowly add acetic anhydride (1.2 equivalents) dropwise to the solution while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with EtOAc and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain pure Fmoc-Tyr(Ac)-OH.

Incorporation of Fmoc-Tyr(Ac)-OH into a Peptide Sequence via Fmoc-SPPS

This protocol outlines the manual incorporation of Fmoc-Tyr(Ac)-OH into a growing peptide chain on a solid support.

Materials:

• Fmoc-protected amino acid-loaded resin (e.g., Wang resin)

• Fmoc-Tyr(Ac)-OH

• Other required Fmoc-amino acids

• N,N-Dimethylformamide (DMF)

• 20% (v/v) Piperidine in DMF

• Coupling reagents (e.g., HBTU/DIPEA in DMF)

• Dichloromethane (DCM)

• Fritted syringe reaction vessel

Protocol:

• Resin Swelling: Swell the resin in DMF for 30 minutes in the reaction vessel.

• Fmoc Deprotection: Drain the DMF and add the 20% piperidine in DMF solution. Agitate for 5 minutes, drain, and repeat the piperidine treatment for an additional 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5 times), DCM (3 times), and finally DMF (3 times).

• Coupling of Fmoc-Tyr(Ac)-OH:

  • In a separate vial, pre-activate Fmoc-Tyr(Ac)-OH (3 equivalents relative to resin loading) with HBTU (2.9 equivalents) and DIPEA (6 equivalents) in DMF for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate at room temperature for 1-2 hours.

• Monitoring: Perform a Kaiser test to confirm the completion of the coupling reaction (a negative result indicates completion).

• Washing: Drain the coupling solution and wash the resin with DMF (5 times).

• Chain Elongation: Repeat steps 2-6 for the subsequent amino acids in the peptide sequence.

Diagram 2: Fmoc-SPPS Cycle with Fmoc-Tyr(Ac)-OH

Caption: General workflow for incorporating Fmoc-Tyr(Ac)-OH in SPPS.

Deprotection of the O-Acetyl Group and Final Cleavage

The final step involves the removal of all side-chain protecting groups and the cleavage of the peptide from the resin. The O-acetyl group on tyrosine can be selectively removed prior to or concurrently with the final cleavage, depending on the desired strategy. For a mild, on-resin deacetylation, a solution of hydrazine monohydrate in DMF can be employed.[7] Alternatively, a solution of ammonium acetate in aqueous methanol provides a neutral deprotection condition.[8]

Protocol for On-Resin Deacetylation:

• After the final Fmoc deprotection and washing, treat the peptide-resin with a solution of 5% hydrazine monohydrate in DMF for 2 hours at room temperature.

• Wash the resin thoroughly with DMF and DCM.

• Proceed with the final cleavage of the peptide from the resin using a standard cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% Water).

Table 1: Comparison of Deprotection Conditions for O-Acetyl Tyrosine

Reagent/Condition	Concentration	Solvent	Time	Temperature	Remarks
Hydrazine Monohydrate	5% (v/v)	DMF	2 hours	Room Temp.	Effective for on-resin deacetylation.[7]
Ammonium Acetate	Catalytic	Aqueous Methanol	Varies	Room Temp.	Mild and neutral conditions.[8]
Sodium Bicarbonate	Excess	Water	5-10 hours	Room Temp.	Eco-friendly and mild.[9]

Conclusion

The use of an acetyl group for the protection of the tyrosine side chain, facilitated by reagents like Methyl 4-acetoxybenzoate or more commonly acetic anhydride, offers a valuable orthogonal strategy in Fmoc-SPPS. The stability of the O-acetyl group to standard Fmoc deprotection conditions, coupled with the availability of mild deacetylation methods, makes it an attractive option for the synthesis of complex peptides. The protocols outlined in this guide provide a comprehensive framework for researchers to implement this strategy, contributing to the successful synthesis of high-purity peptides for a range of applications in research and drug development.

References

• Ramesh, N. G., et al. (2003). A Mild, Highly Selective and Remarkably Easy Procedure for Deprotection of Aromatic Acetates Using Ammonium Acetate as a Neutral Catalyst in Aqueous Medium. Indian Journal of Chemistry - Section B Organic and Medicinal Chemistry, 42(11), 2866-2869.
• Boruah, M., & Prajapati, D. (2010). An Eco-friendly and Mild Process for Deacetylation Reactions in Water. Asian Journal of Chemistry, 22(8), 6561-6563.
• Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
• D'Souza, L. M., & Geiger, R. (2002). Late-Stage C–H Acylation of Tyrosine-Containing Oligopeptides with Alcohols.
• Benoiton, N. L. (2005). Chemistry of Peptide Synthesis. CRC press.
• Albericio, F. (2004). Orthogonal protecting groups for Nα-amino and C-terminal carboxyl functions in solid-phase peptide synthesis. Current opinion in chemical biology, 8(3), 211-221.
• Chan, W. C., & White, P. D. (Eds.). (2000). Fmoc solid phase peptide synthesis: a practical approach. Oxford university press.
• Lu, Y. A., et al. (2011).
• Nagy, T., et al. (2023). Acetyl group for proper protection of β-sugar-amino acids used in SPPS. Amino Acids, 55(5), 655-666.
• Bretschneider, H., & Biemann, K. (1950). Über die selektive O-Acetylierung von L-Tyrosin. Monatshefte für Chemie und verwandte Teile anderer Wissenschaften, 81(5), 647-655.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Solid Phase Peptide Synthesis: The Critical Role of Tyrosine Protection. Retrieved from [Link]

• Aapptec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

Sources

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• 2. peptide.com [peptide.com]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Preparation of monolignol γ-acetate, γ-p-hydroxycinnamate, and γ-p-hydroxybenzoate conjugates: selective deacylation of phenolic acetates with hydrazine acetate - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. asianpubs.org [asianpubs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 4-Acetoxybenzoate

Welcome to the technical support center for the synthesis of Methyl 4-acetoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important chemical intermediate. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Introduction to Synthetic Strategies

The synthesis of Methyl 4-acetoxybenzoate, a key building block in various organic syntheses, can be approached through several pathways. The most common methods involve a two-step process starting from 4-hydroxybenzoic acid or a one-step process from 4-acetoxybenzoic acid. Understanding the nuances of each approach is critical to achieving high yields and purity.

Common Synthetic Routes:

• Esterification followed by Acetylation: This involves the Fischer esterification of 4-hydroxybenzoic acid with methanol to yield methyl 4-hydroxybenzoate (methylparaben), followed by acetylation of the phenolic hydroxyl group using acetic anhydride or acetyl chloride.

• Acetylation followed by Esterification: This route starts with the acetylation of 4-hydroxybenzoic acid to form 4-acetoxybenzoic acid, which is then esterified with methanol.

• Direct Esterification of 4-Acetoxybenzoic Acid: A direct esterification of 4-acetoxybenzoic acid with methanol can be performed, although it can be challenging to drive to completion. A high-yielding alternative involves the use of trialkyloxonium salts.[1]

Each of these routes has its own set of potential challenges. This guide will provide detailed troubleshooting for the most common issues encountered.

Troubleshooting Guide: Low Yield and Impurities

Low product yield is one of the most frequent challenges in the synthesis of Methyl 4-acetoxybenzoate. The following section is formatted as a series of problems, their potential causes, and actionable solutions.

Problem 1: Low Yield in Fischer Esterification of 4-Hydroxybenzoic Acid

Potential Cause 1.1: Reversible Nature of the Reaction

The Fischer esterification is a reversible reaction, and the presence of water, a byproduct, can shift the equilibrium back towards the reactants, thus lowering the yield of the ester.[2][3][4][5][6][7][8]

Solutions:

• Use Excess Alcohol: Employing a large excess of methanol can shift the equilibrium towards the product side according to Le Châtelier's principle.[3][9] Often, methanol can be used as the solvent for the reaction.

• Remove Water: The removal of water as it is formed is a highly effective method to drive the reaction to completion. This can be achieved by:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent like toluene can effectively remove water.[2]

  • Drying Agents: Incorporating a drying agent such as magnesium sulfate or sodium sulfate can absorb the water produced during the reaction.[10]

• Strong Acid Catalyst: Using a strong acid catalyst like concentrated sulfuric acid or p-toluenesulfonic acid can increase the reaction rate and improve the yield.[10]

Potential Cause 1.2: Incomplete Reaction

Steric hindrance and the electronic effects of the substituents on the benzoic acid can lead to an incomplete reaction.[11]

Solutions:

• Increase Reaction Time and Temperature: Monitoring the reaction by Thin Layer Chromatography (TLC) is crucial. If the starting material is still present after the expected reaction time, increasing the reflux time or the reaction temperature may be necessary.

• Alternative Esterification Methods: If Fischer esterification consistently gives low yields, consider alternative methods such as using a more reactive acylating agent like an acid chloride, or employing coupling reagents like DCC in a Steglich esterification.[12]

Problem 2: Incomplete Acetylation of Methyl 4-Hydroxybenzoate

Potential Cause 2.1: Insufficiently Reactive Acetylating Agent

Acetic anhydride is a common acetylating agent, but for some substrates, it may not be reactive enough to achieve complete conversion.

Solutions:

• Use a More Reactive Agent: Acetyl chloride is a more reactive alternative to acetic anhydride and can lead to higher yields. However, it is more hazardous and produces HCl as a byproduct, which must be neutralized.[11]

• Catalyst: The acetylation of phenols can be sluggish and may require a catalyst. Both acid (e.g., sulfuric acid) and base (e.g., pyridine or DMAP) catalysis can accelerate the reaction.[13]

Potential Cause 2.2: Steric Hindrance

While less of an issue for methyl 4-hydroxybenzoate, steric hindrance around the hydroxyl group can slow down the acetylation reaction.

Solution:

• Optimize Reaction Conditions: Increasing the reaction temperature and time can help overcome steric hindrance.

Problem 3: Hydrolysis of the Ester Product During Workup

Potential Cause 3.1: Presence of Acid or Base in Aqueous Workup

Both the methyl ester and the acetyl ester are susceptible to hydrolysis under acidic or basic conditions, especially at elevated temperatures.[5][7][14][15] This can lead to the formation of 4-acetoxybenzoic acid, methyl 4-hydroxybenzoate, or 4-hydroxybenzoic acid as impurities.

Solutions:

• Careful Neutralization: When neutralizing the reaction mixture, add the neutralizing agent (e.g., sodium bicarbonate solution) slowly and at a low temperature (e.g., in an ice bath) to avoid localized heating that can promote hydrolysis.

• Prompt Extraction: After neutralization, promptly extract the product into an organic solvent to minimize its contact time with the aqueous phase.

• Avoid Strong Bases: For workup, prefer weaker bases like sodium bicarbonate over strong bases like sodium hydroxide to minimize the risk of saponification.[15]

Frequently Asked Questions (FAQs)

Q1: What is the ideal catalyst for the Fischer esterification of 4-hydroxybenzoic acid?

A1: Concentrated sulfuric acid is a commonly used and effective catalyst for this reaction due to its strong acidity and dehydrating properties.[6] p-Toluenesulfonic acid is another good option. The choice of catalyst can influence the reaction rate and yield, so it's important to use it in the appropriate amount (typically a catalytic amount).

Q2: How can I monitor the progress of the synthesis of Methyl 4-acetoxybenzoate?

A2: Thin Layer Chromatography (TLC) is an excellent technique for monitoring the progress of the reaction.[16] By spotting the reaction mixture alongside the starting material(s) and, if available, the product standard on a TLC plate, you can visualize the consumption of reactants and the formation of the product.

Q3: What are the common impurities I might see in my final product, and how can I remove them?

A3: Common impurities include unreacted starting materials (4-hydroxybenzoic acid, methyl 4-hydroxybenzoate, or 4-acetoxybenzoic acid) and byproducts from hydrolysis (as mentioned in Problem 3). Purification can be achieved through:

• Recrystallization: This is a highly effective method for purifying solid products like Methyl 4-acetoxybenzoate. A suitable solvent system (e.g., ethanol-water) can be used to selectively crystallize the desired product, leaving impurities in the mother liquor.

• Column Chromatography: For more challenging separations or to obtain very high purity, column chromatography using silica gel is a viable option.

Q4: Can I perform a one-pot synthesis of Methyl 4-acetoxybenzoate from 4-hydroxybenzoic acid?

A4: While a one-pot synthesis is theoretically possible, it can be challenging to control the reaction conditions to favor the desired product without side reactions. A stepwise approach with isolation and purification of the intermediate (either methyl 4-hydroxybenzoate or 4-acetoxybenzoic acid) generally provides better yields and purity.

Q5: What are the safety precautions I should take during the synthesis of Methyl 4-acetoxybenzoate?

A5: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Acetic anhydride and acetyl chloride are corrosive and have strong odors. Concentrated acids are highly corrosive. Handle all chemicals with care and consult the Safety Data Sheets (SDS) for each reagent before starting the experiment.

Experimental Protocols

Protocol 1: Two-Step Synthesis via Fischer Esterification and Acetylation

Step 1: Synthesis of Methyl 4-hydroxybenzoate (Fischer Esterification)

• To a round-bottom flask, add 4-hydroxybenzoic acid and an excess of methanol (e.g., 10-20 equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid with cooling.

• Heat the mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and remove the excess methanol under reduced pressure.

• Dissolve the residue in an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain crude methyl 4-hydroxybenzoate.

Step 2: Acetylation of Methyl 4-hydroxybenzoate

• Dissolve the crude methyl 4-hydroxybenzoate in a suitable solvent (e.g., dichloromethane or toluene).

• Add acetic anhydride (1.1-1.5 equivalents) and a catalytic amount of a base like pyridine or DMAP.

• Stir the reaction at room temperature or with gentle heating until the reaction is complete (monitor by TLC).

• Wash the reaction mixture with water, followed by a dilute acid solution (e.g., 1M HCl) to remove the basic catalyst, and then with a saturated sodium bicarbonate solution.

• Dry the organic layer, filter, and concentrate to obtain crude Methyl 4-acetoxybenzoate.

• Purify the crude product by recrystallization.

Protocol 2: Synthesis from 4-Acetoxybenzoic Acid using Trimethyloxonium Tetrafluoroborate[1]

• In a round-bottomed flask, suspend 4-acetoxybenzoic acid (1.0 equivalent) in dichloromethane.

• Add trimethyloxonium tetrafluoroborate (1.1 equivalents).

• Add diisopropylethylamine (1.1 equivalents) dropwise with stirring.

• Stir the reaction at room temperature for 16-24 hours.

• Extract the reaction mixture with 1N hydrochloric acid, followed by 1N potassium hydrogen carbonate, and then saturated sodium chloride solution.

• Dry the organic layer over sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by distillation or recrystallization to yield Methyl 4-acetoxybenzoate.[1]

Data Presentation

Synthesis Route	Key Reagents	Typical Yield	Key Considerations
Route 1: Esterification then Acetylation	4-hydroxybenzoic acid, Methanol, H₂SO₄, Acetic Anhydride, Pyridine	70-85% (overall)	Two-step process, requires intermediate purification.
Route 2: Acetylation then Esterification	4-hydroxybenzoic acid, Acetic Anhydride, Methanol, H₂SO₄	65-80% (overall)	Two-step process, potential for hydrolysis.
Route 3: Direct from 4-acetoxybenzoic acid	4-acetoxybenzoic acid, Trimethyloxonium tetrafluoroborate, Diisopropylethylamine	85-95%[1]	High yield, but requires specialized and moisture-sensitive reagents.

Visualizing the Workflow

Caption: Synthetic routes to Methyl 4-acetoxybenzoate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. byjus.com [byjus.com]
• 4. athabascau.ca [athabascau.ca]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 10. brainly.com [brainly.com]
• 11. benchchem.com [benchchem.com]
• 12. reddit.com [reddit.com]
• 13. quora.com [quora.com]
• 14. jk-sci.com [jk-sci.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. researchgate.net [researchgate.net]

Technical Support Center: Purification of Methyl 4-acetoxybenzoate by Column Chromatography

Introduction

Methyl 4-acetoxybenzoate (C₁₀H₁₀O₄) is a benzoate ester derived from the acetylation of methyl 4-hydroxybenzoate.[1] As a key intermediate in organic synthesis and drug development, its purity is paramount for achieving reliable and reproducible results in subsequent applications.[2] Flash column chromatography is a primary and highly effective method for purifying this moderately polar compound from reaction byproducts and unreacted starting materials.[2]

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals. It includes a detailed experimental protocol, answers to frequently asked questions, and a robust troubleshooting guide to navigate the common challenges encountered during the purification of Methyl 4-acetoxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended stationary phase for purifying Methyl 4-acetoxybenzoate? A1: The standard and most effective stationary phase is silica gel, typically with a pore size of 60 Å and a particle size of 230-400 mesh (flash chromatography grade).[3] Its polarity is well-suited for separating this moderately polar ester from common non-polar and polar impurities.[3]

Q2: Which mobile phase (eluent) system is best for this purification? A2: A binary solvent system of a non-polar solvent like hexanes (or petroleum ether) and a more polar solvent like ethyl acetate (EtOAc) is highly effective.[2][4] The optimal ratio must be determined by preliminary Thin-Layer Chromatography (TLC), but good starting points for TLC development are Hexane:EtOAc ratios of 9:1, 7:3, and 1:1.[2]

Q3: What is the ideal Retention Factor (Rf) value on TLC for good separation on a column? A3: For optimal separation in flash column chromatography, the target compound should have an Rf value between 0.25 and 0.40 in the chosen mobile phase.[5] An Rf in this range ensures the compound moves down the column at a reasonable rate, allowing for effective separation from impurities without requiring an excessive volume of solvent.

Q4: My compound has poor solubility in the ideal eluent. How should I load it onto the column? A4: If your crude product is not readily soluble in the mobile phase, "dry loading" is the preferred method.[6] This involves dissolving the sample in a suitable, often more polar solvent (like dichloromethane), adding a small amount of silica gel (approx. 10-20 times the mass of your sample), and evaporating the solvent completely to get a free-flowing powder.[6] This powder can then be carefully added to the top of the packed column. This technique prevents the wide sample bands that can occur when using a strong solvent for loading, which often leads to poor separation.[6][7]

Q5: Is Methyl 4-acetoxybenzoate susceptible to degradation on silica gel? A5: While esters are generally more stable than highly acid-sensitive compounds like some aldehydes, degradation on acidic silica gel is a possibility, potentially through hydrolysis back to methyl 4-hydroxybenzoate.[3][5] If you observe significant streaking on the TLC plate or recover a mixture of product and starting material in all fractions, stability may be an issue.[5] You can test for this by spotting your compound on a TLC plate, letting it sit for an hour, and then developing it to see if any new spots have formed.[5] If degradation is confirmed, consider using deactivated (neutral) silica gel or adding a small amount (0.5-1%) of a neutralizer like triethylamine to your mobile phase.[3][4]

Experimental Workflow and Protocol

This section provides a detailed, step-by-step methodology for the entire purification process.

Workflow Overview

Caption: Workflow for purification of Methyl 4-acetoxybenzoate.

Step-by-Step Experimental Protocol

Materials:

• Crude Methyl 4-acetoxybenzoate

• Silica gel (230-400 mesh)[3]

• Hexane (or Petroleum Ether)

• Ethyl Acetate (EtOAc)

• Dichloromethane (DCM, for dry loading if needed)

• TLC plates (silica gel coated)

• Glass column for chromatography

• Collection tubes, beakers, and flasks

• Rotary evaporator

1. Preliminary TLC Analysis

• Prepare several developing chambers with different Hexane:EtOAc solvent systems (e.g., 9:1, 7:3, 1:1 v/v). Place a piece of filter paper in each chamber to ensure vapor saturation.[8]

• Dissolve a small amount of your crude product in a few drops of EtOAc or DCM.

• Using a capillary tube, spot the solution onto the baseline of a TLC plate.[8]

• Develop the plate in one of the chambers.

• Visualize the developed plate under a UV lamp (254 nm).[3]

• Identify the solvent system that gives your desired product an Rf value of approximately 0.25-0.40 and provides good separation from impurities.[5] This will be your starting eluent for the column.

2. Column Preparation (Slurry Packing)

• Select an appropriately sized column. A general rule is to use 30-50g of silica gel for every 1g of crude material.[7]

• Place a small plug of cotton or glass wool at the bottom of the column, followed by a thin layer of sand.[7]

• In a beaker, prepare a slurry of silica gel in your chosen starting eluent.[7]

• Pour the slurry into the column, gently tapping the sides to dislodge air bubbles and ensure even packing.[7]

• Open the stopcock to drain some solvent, allowing the silica to settle into a uniform bed. Never let the solvent level drop below the top of the silica bed.[7]

• Add a final thin layer of sand on top of the silica bed to prevent it from being disturbed during solvent addition.[6]

3. Sample Loading

• Wet Loading: Dissolve the crude product in the minimum amount of the mobile phase or a slightly more polar solvent like DCM.[6] Carefully add this solution to the top of the column with a pipette. Drain the solvent just until the sample is adsorbed onto the sand layer. Rinse the sides of the column with a small amount of fresh eluent and allow it to adsorb as well.[7]

• Dry Loading: (Recommended for samples with poor solubility). Dissolve the crude product in a volatile solvent (e.g., DCM). Add silica gel (10-20x the sample weight) and evaporate the solvent using a rotary evaporator until you have a dry, free-flowing powder.[6] Carefully add this powder to the top of the column.

4. Elution and Fraction Collection

• Carefully fill the column with the mobile phase.

• Apply gentle positive pressure (if using flash chromatography) or allow gravity to initiate the flow.

• Begin collecting the eluent in numbered test tubes or flasks.[2]

• If impurities are close to your product on the TLC, you may need to use a gradient elution. Start with the determined eluent and gradually increase the polarity (e.g., increase the percentage of EtOAc) to elute more polar compounds.[2]

5. Fraction Analysis and Product Isolation

• Monitor the collected fractions by TLC to identify which ones contain the pure product.[3] Spot multiple fractions on the same TLC plate for direct comparison.

• Combine the fractions that show a single spot corresponding to your pure product.[2]

• Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified Methyl 4-acetoxybenzoate.[3]

• Determine the yield and confirm purity using analytical methods like NMR or melting point.

Troubleshooting Guide

Encountering issues during column chromatography is common. This guide is designed to help you identify and resolve specific problems.

Troubleshooting Decision Diagram

Caption: A decision tree for troubleshooting common column chromatography issues.

Detailed Troubleshooting Table

Problem	Potential Cause(s)	Recommended Solution(s)
Compound does not elute from the column	The mobile phase is not polar enough to displace the compound from the silica gel.[7]	Gradually increase the polarity of the eluent. For instance, if using a 7:3 Hexane:EtOAc system, switch to 1:1 or even pure EtOAc.[7]
Compound elutes too quickly (high Rf), co-eluting with impurities	The mobile phase is too polar.[7]	Decrease the polarity of the eluent by increasing the proportion of the non-polar solvent (e.g., hexane).[7] Re-evaluate your initial TLC analysis.
Poor separation of product from impurities (streaking or overlapping bands)	1. The column is overloaded with the crude sample.[7]2. The initial sample band was too wide because too much or too strong a solvent was used for loading.[7]3. The column was not packed properly, leading to channeling.[7]4. The compound may be degrading on the silica gel.[5]	1. Reduce the amount of crude material loaded. A general guideline is a 1:30 to 1:50 ratio of crude material to silica gel by weight.[7]2. Dissolve the crude sample in the absolute minimum amount of solvent or use the dry loading method.[6][7]3. Ensure the silica slurry is homogenous and the column is tapped gently during packing to create a uniform bed without cracks or air bubbles.[7]4. Test compound stability on a TLC plate. Consider using deactivated silica or adding 0.5-1% triethylamine to the eluent.[3][5]
No compound is recovered from the column	1. The compound decomposed on the column.[5]2. The compound came off in the solvent front and was missed in the first fraction(s).[5]3. The collected fractions are too dilute, and the compound is not detected by TLC.[5]	1. Test for silica stability. If unstable, use an alternative stationary phase like alumina or deactivated silica.[3][5]2. Always check the very first fractions collected, even if you don't expect your compound yet.[5]3. Concentrate a few fractions in the range where you expected the compound to elute and re-analyze by TLC.[5]
Solvent flow stops or slows dramatically	An impurity may have crystallized in the column, blocking flow.[5]	This is difficult to fix. The prognosis is often poor. You may need to employ a pre-purification technique (like recrystallization) or use a much wider column.[5]

References

• BenchChem. (2025). Application Notes and Protocols for the Purification of Methyl 4-(3-azetidinyloxy)benzoate and its Conjugates. BenchChem Technical Support.
• ChemistryViews. (2012). Tips and Tricks for the Lab: Column Troubleshooting and Alternatives. ChemistryViews.org.
• Biovanix Chromatography. (n.d.). Quick Troubleshooting Guide For HPLC Column Usage. Biovanix.com.
• University of Rochester, Department of Chemistry. (n.d.). Troubleshooting Flash Column Chromatography. Chem.rochester.edu.
• BenchChem. (2025). Technical Support Center: Purification of Methyl 4-oxohexanoate by Column Chromatography. BenchChem Technical Support.
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase. Thermo Fisher Scientific.
• BenchChem. (2025). Technical Support Center: Column Chromatography Purification of Methyl 4-formylbenzoate. BenchChem Technical Support.
• Sigma-Aldrich. (n.d.). Affinity Chromatography Troubleshooting. Sigma-Aldrich.
• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Thin Layer Chromatography (TLC) in Action: Analyzing 4-Acetoxy Benzoic Acid Purity. NINGBO INNO PHARMCHEM CO.,LTD.
• BenchChem. (n.d.). Preventing degradation of brominated phenols during sample extraction. BenchChem Technical Support.
• University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Chem.rochester.edu.
• BenchChem. (2025). Application Note & Protocol: Monitoring Methyl Benzoate Reactions by Thin-Layer Chromatography (TLC). BenchChem Technical Support.
• National Center for Biotechnology Information. (n.d.). Methyl 4-acetoxybenzoate. PubChem Compound Database.

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• 2. benchchem.com [benchchem.com]
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• 4. Chromatography [chem.rochester.edu]
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• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: High-Purity Recrystallization of Methyl 4-acetoxybenzoate

Welcome to the technical support guide for the purification of Methyl 4-acetoxybenzoate. As Senior Application Scientists, we have designed this resource to provide researchers, chemists, and drug development professionals with a comprehensive, field-tested protocol and robust troubleshooting advice. Our goal is to move beyond simple instructions and offer a deeper understanding of the recrystallization process, enabling you to achieve high purity and yield consistently.

Core Recrystallization Protocol

This protocol is optimized for purifying Methyl 4-acetoxybenzoate that may contain common impurities such as unreacted Methyl 4-hydroxybenzoate or residual acetic anhydride from synthesis.

Experimental Workflow: Step-by-Step Methodology

• Solvent Selection & Preparation:

  • For every 1 gram of crude Methyl 4-acetoxybenzoate, prepare approximately 10-15 mL of a 9:1 isopropanol/water solvent mixture.

  • Expert Rationale: Isopropanol is an excellent solvent for this ester at elevated temperatures, while its solvating power decreases significantly upon cooling. The small fraction of water acts as an anti-solvent, further reducing the compound's solubility at low temperatures to maximize crystal recovery.

• Dissolution:

  • Place the crude solid in an appropriately sized Erlenmeyer flask (the solvent should not fill more than half the flask's volume).

  • Add the solvent mixture portion-wise while heating the flask on a hot plate with gentle swirling. Add just enough hot solvent to fully dissolve the solid. An excess of solvent is the most common reason for poor yield[1][2].

• Decolorization (Optional):

  • If the hot solution has a noticeable color, it indicates the presence of colored, often polymeric, impurities.

  • Remove the flask from the heat and add a very small amount (a spatula tip) of activated charcoal.

  • Bring the solution back to a boil for a few minutes.

  • Expert Rationale: Charcoal has a high surface area that adsorbs large, colored impurity molecules. Use it sparingly, as it can also adsorb the desired product, reducing yield.

• Hot Filtration:

  • This step is crucial if charcoal was used or if insoluble impurities are visible.

  • Pre-heat a funnel (stemless or short-stemmed) and a new, clean Erlenmeyer flask. Place a fluted filter paper in the funnel.

  • Quickly pour the hot solution through the filter paper into the clean flask.

  • Expert Rationale: Pre-heating the apparatus prevents premature crystallization of the product on the filter paper or in the funnel stem, a common source of product loss.

• Crystallization (Cooling):

  • Cover the flask with a watch glass and allow it to cool slowly to room temperature on an insulated surface (e.g., a cork ring or wooden block). Do not disturb the flask.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

  • Expert Rationale: Slow cooling is paramount for the formation of a pure, well-ordered crystal lattice. Rapid cooling, or "crashing out," tends to trap impurities within the crystals[3].

• Isolation & Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent mixture to rinse away any remaining soluble impurities.

  • Expert Rationale: Using ice-cold solvent for washing is critical to prevent the redissolving and loss of your purified product[2].

• Drying:

  • Allow the crystals to dry on the filter paper under vacuum for several minutes.

  • Transfer the white, crystalline powder to a pre-weighed watch glass and dry to a constant weight, either in a desiccator or a vacuum oven at a low temperature (e.g., 40-50°C). The melting point of pure Methyl 4-acetoxybenzoate is 82-84°C[4][5][6].

Recrystallization Workflow Diagram

Caption: Standard workflow for the recrystallization of Methyl 4-acetoxybenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure Methyl 4-acetoxybenzoate? Pure Methyl 4-acetoxybenzoate should be a white to almost white crystalline powder[4][7]. The accepted melting point is in the range of 82-84°C[4][5][6]. A sharp melting point within this range is a strong indicator of high purity.

Q2: What are the most common impurities I might encounter? The impurity profile depends on the synthetic route.

• From Acetylation of Methyl 4-hydroxybenzoate: The most likely impurity is the unreacted starting material, Methyl 4-hydroxybenzoate.

• From Esterification of 4-acetoxybenzoic acid: Unreacted 4-acetoxybenzoic acid may be present.

• General/Storage: Hydrolysis of the ester bond can occur in the presence of moisture, leading to the formation of 4-hydroxybenzoic acid and acetic acid[4].

Q3: How do I choose an alternative recrystallization solvent? The ideal solvent should dissolve the compound well when hot but poorly when cold. For esters like Methyl 4-acetoxybenzoate, a good rule of thumb is to test solvents with similar functional groups[8].

• Single Solvents: Ethanol, methanol, or isopropanol are good starting points.

• Two-Solvent Systems: If the compound is too soluble in one solvent (e.g., acetone) and insoluble in another (e.g., hexane), a mixed system can be ideal. Common pairs include Hexane/Ethyl Acetate and Ethanol/Water[8]. A recrystallization from hexane has been reported[9].

Q4: My hot, dissolved solution is slightly yellow. Should I use activated charcoal? Yes, a slight yellow tint in the solution is a classic indicator for using activated charcoal. As described in the protocol, add a small amount to the hot solution, boil briefly, and perform a hot filtration to remove the charcoal and the adsorbed impurities. This can significantly improve the color and purity of the final product.

Troubleshooting Guide

Problem 1: The compound "oils out" instead of forming crystals.

• Symptom: A liquid layer (oil) separates from the solution upon cooling instead of solid crystals.

• Potential Causes:

  • The solution is cooling too rapidly, not giving the molecules time to align into a crystal lattice.

  • The compound is significantly impure, leading to a melting point depression below the temperature of the solution.

  • The chosen solvent is not ideal.

• Recommended Solutions:

  • Re-heat the solution until the oil redissolves completely.

  • Add a small amount (1-2 mL) of additional hot "good" solvent (e.g., isopropanol) to ensure the saturation point is reached at a lower temperature[3].

  • Ensure extremely slow cooling. Insulate the flask by placing it on several paper towels or a cork ring and cover it. Allowing it to cool overnight is a good practice[1].

Problem 2: No crystals form, even after cooling in an ice bath.

• Symptom: The solution remains clear with no solid precipitation.

• Potential Causes:

  • Too much solvent was used during the dissolution step. This is the most common cause[1].

  • The solution is supersaturated, a metastable state where crystallization has not been initiated.

• Recommended Solutions:

  • Reduce Solvent Volume: Gently boil off a portion of the solvent to concentrate the solution, then attempt the cooling process again[1][3].

  • Induce Crystallization (Seeding): If you have a small crystal of pure product, add it to the solution to act as a nucleation site (a "seed crystal")[3].

  • Induce Crystallization (Scratching): Gently scratch the inside surface of the flask below the liquid level with a glass rod. The microscopic imperfections on the glass can provide a surface for crystal growth to begin[1].

Problem 3: The recrystallization yield is very low.

• Symptom: Only a small amount of crystalline product is recovered.

• Potential Causes:

  • Too much solvent was used, causing a significant portion of the product to remain dissolved even when cold[2].

  • The crystals were washed with solvent that was not sufficiently cold, redissolving the product.

  • Premature crystallization occurred during a hot filtration step.

• Recommended Solutions:

  • If the filtrate (mother liquor) is substantial, try to recover a second crop of crystals by boiling off more solvent and re-cooling. Note that this second crop may be less pure.

  • In future attempts, be meticulous about using the absolute minimum amount of hot solvent for dissolution and always use ice-cold solvent for washing the collected crystals[2].

Problem 4: The final product's melting point is still low and broad.

• Symptom: The melting point is below the expected 82-84°C range and occurs over several degrees, indicating the presence of impurities.

• Potential Causes:

  • The cooling process was too fast, trapping impurities in the crystal lattice[3].

  • The initial crude material was highly impure, and a single recrystallization was insufficient.

• Recommended Solutions:

  • Perform a second recrystallization, paying very close attention to the slow cooling step.

  • Ensure the correct solvent is being used. An inappropriate solvent may not effectively differentiate between the product and a key impurity.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common recrystallization issues.

Data & Reference Tables

Table 1: Physical Properties of Methyl 4-acetoxybenzoate

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₀O₄	[4][5]
Molecular Weight	194.18 g/mol	[4][5]
Appearance	White to almost white crystalline powder	[4][7]
Melting Point	82-84 °C	[4][5][6][7]
IUPAC Name	methyl 4-acetyloxybenzoate	[10]
CAS Number	24262-66-6	[4][5]

Table 2: Suggested Solvent Systems for Recrystallization

Solvent System	Type	Rationale & Comments
Isopropanol / Water	Two-Component	Good general-purpose system. High solubility in hot isopropanol, with water acting as an anti-solvent to improve recovery upon cooling.
Ethanol	Single-Component	A common choice for moderately polar organic solids. Evaporates easily.
Hexane / Ethyl Acetate	Two-Component	A less polar system. Good for removing more polar impurities. Dissolve in minimal hot ethyl acetate and add hot hexane until cloudy, then clarify with a drop of ethyl acetate before cooling[8].
Hexane	Single-Component	Has been successfully used but may lead to "oiling out" if significant impurities are present[9]. Best for nearly pure material.

References

• Methyl 4-acetoxybenzoate Properties and Synthesis. (n.d.). A-Z Chemistry. Retrieved January 4, 2026, from [Link]

• 4-ACETOXYBENZOIC ACID METHYL ESTER Properties. (2024, April 9). ChemBK. Retrieved January 4, 2026, from [Link]

• Raber, D. J., Gariano, P., Jr., Brod, A. O., Gariano, A. L., & Guida, W. C. (1977). Esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. Organic Syntheses, 56, 59. DOI: 10.15227/orgsyn.056.0059. Available at [Link]

• methyl 4-acetoxybenzoate Physical Properties. (n.d.). The Good Scents Company. Retrieved January 4, 2026, from [Link]

• 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts. Retrieved January 4, 2026, from [Link]

• Problems with Recrystallisations. (n.d.). University of York Chemistry Teaching Labs. Retrieved January 4, 2026, from [Link]

• Tips & Tricks: Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved January 4, 2026, from [Link]

• Methyl 4-acetoxybenzoate. (n.d.). PubChem. Retrieved January 4, 2026, from [Link]

Sources

• 1. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buy Methyl 4-acetoxybenzoate | 24262-66-6 [smolecule.com]
• 5. METHYL 4-ACETOXYBENZOATE CAS#: 24262-66-6 [amp.chemicalbook.com]
• 6. METHYL 4-ACETOXYBENZOATE | 24262-66-6 [chemicalbook.com]
• 7. Methyl 4-Acetoxybenzoate 98.0+%, TCI America 25 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]

Identifying and minimizing byproducts in Methyl 4-acetoxybenzoate synthesis

Technical Support Center: Synthesis of Methyl 4-acetoxybenzoate

A Guide to Byproduct Identification and Minimization

Welcome to the technical support guide for the synthesis of Methyl 4-acetoxybenzoate. This document is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. As Senior Application Scientists, we provide not just protocols, but the underlying principles to empower you to troubleshoot and optimize your experiments effectively.

Frequently Asked Questions (FAQs)

Synthesis & Mechanism

Q1: What is the most common and reliable laboratory method for synthesizing Methyl 4-acetoxybenzoate?

The most direct and widely used method is the acetylation of Methyl 4-hydroxybenzoate. This reaction involves treating Methyl 4-hydroxybenzoate with an acetylating agent, typically acetic anhydride, often in the presence of a base or acid catalyst.[1] This method is favored for its high potential yield and relatively straightforward procedure.

Q2: Can you explain the reaction mechanism and highlight potential pitfalls?

Certainly. The reaction is a nucleophilic acyl substitution. The hydroxyl group (-OH) of Methyl 4-hydroxybenzoate acts as a nucleophile, attacking one of the carbonyl carbons of acetic anhydride.

• Catalysis is Key:

  • Base Catalysis (e.g., Pyridine, DMAP): A base deprotonates the phenolic hydroxyl group, increasing its nucleophilicity and accelerating the reaction.

  • Acid Catalysis (e.g., H₂SO₄): An acid protonates a carbonyl oxygen of the acetic anhydride, making the carbonyl carbon more electrophilic and susceptible to attack by the hydroxyl group.

• Potential Pitfalls:

  • Moisture: Water can hydrolyze the acetic anhydride reagent and, to a lesser extent, the final ester product, reducing yield.[2]

  • Incomplete Reaction: Insufficient reaction time, inadequate temperature, or improper stoichiometry can leave unreacted starting material.[2]

  • Side Reactions: At elevated temperatures or with prolonged reaction times, side reactions can lead to colored impurities.[3]

Byproduct Identification & Analysis

Q3: My ¹H NMR spectrum shows unexpected peaks. What are the most likely impurities?

Impurities are common, but their characteristic signals in an ¹H NMR spectrum can make them easy to identify.

• Unreacted Methyl 4-hydroxybenzoate: You will see a broad singlet for the phenolic -OH proton (typically 5-6 ppm, but can vary) and characteristic aromatic signals that differ slightly from the product. In Methanol-d4, the aromatic protons appear around 7.86 ppm and 6.82 ppm, with the methyl ester at 3.84 ppm.[4]

• Acetic Acid: A sharp singlet around 2.1 ppm. This is a very common byproduct, especially if the workup is not thorough.

• Acetic Anhydride: A sharp singlet around 2.2 ppm.

• Hydrolysis Product (4-Hydroxybenzoic Acid): If the methyl ester is cleaved, you may see signals for this acid. This is more likely under harsh basic or acidic workup conditions.[5]

The table below summarizes the expected chemical shifts for the product and key species.

Table 1: Comparative ¹H NMR Chemical Shifts (in CDCl₃)

Compound	Ar-H (d, ~8.0 ppm)	Ar-H (d, ~7.1 ppm)	-OCH₃ (s)	-COCH₃ (s)	Phenolic -OH (s, broad)
Methyl 4-acetoxybenzoate	8.09	7.15	3.91	2.31	-
Methyl 4-hydroxybenzoate	7.95	6.90	3.88	-	~5-6
Acetic Acid	-	-	-	~2.1	-

Note: Chemical shifts are approximate and can vary based on solvent and concentration. Data sourced from publicly available spectral databases.[6]

Q4: How can I use GC-MS to identify and quantify byproducts?

Gas Chromatography-Mass Spectrometry (GC-MS) is an excellent technique for separating and identifying volatile components in your reaction mixture.[7]

• Identification: The mass spectrometer fragments the molecules, producing a unique "fingerprint" for each compound.

  • Methyl 4-acetoxybenzoate: Will show a molecular ion peak (M⁺) at m/z 194. Key fragments often include m/z 152 (loss of acetyl group) and m/z 121 (loss of both acetyl and methoxy groups).[8][9]

  • Methyl 4-hydroxybenzoate: Will have a molecular ion peak at m/z 152.

• Quantification: By running a series of standards of known concentration, you can create a calibration curve to determine the precise amount of your product and any identified byproducts in your sample.[7]

Troubleshooting & Minimization

Q5: My reaction yield is consistently low. What are the common causes and how can I fix this?

Low yield is a frequent issue, often stemming from reversible reactions or procedural losses.[3][10]

• Equilibrium: The acetylation reaction can be reversible. To drive it towards the product, consider using a slight excess (1.1 to 1.5 equivalents) of the less expensive reagent, which is typically acetic anhydride.[3]

• Moisture: Ensure all glassware is oven-dried and use anhydrous solvents. Water consumes the acetic anhydride.[2]

• Reaction Time/Temperature: Monitor the reaction by Thin Layer Chromatography (TLC). If you see starting material after the recommended time, you may need to increase the reaction time or temperature moderately.

• Loss During Workup: Product can be lost during aqueous washes if not performed correctly. Ensure the pH is appropriate during extractions to keep your product in the organic layer.[10]

Q6: I'm seeing a significant amount of unreacted starting material. How can I drive the reaction to completion?

This is a clear sign that the reaction has not reached completion or the equilibrium is unfavorable.

• Increase Equivalents of Acetylating Agent: The most straightforward approach is to increase the molar equivalents of acetic anhydride.

• Optimize Catalyst: If using a base catalyst like pyridine, ensure it is fresh and anhydrous. For more challenging acetylations, a more potent catalyst like 4-Dimethylaminopyridine (DMAP) can be used in catalytic amounts alongside a stoichiometric base.[11]

• Increase Temperature: Gently warming the reaction (e.g., to 40-50 °C) can increase the reaction rate, but be cautious of promoting side reactions that can cause discoloration.[3]

Q7: My final product has a strong vinegar-like smell and a lower-than-expected melting point. What is the problem?

A vinegar smell is indicative of residual acetic acid. A depressed and broad melting point strongly suggests the presence of impurities.[12]

• Cause: Acetic acid is a byproduct of the reaction with acetic anhydride. This impurity is often carried through if the purification steps are inadequate.

• Solution: During the workup, wash the organic layer thoroughly with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). This will react with and neutralize any remaining acetic acid (and unreacted acetic anhydride), pulling it into the aqueous layer. Be cautious of CO₂ evolution (frothing) during this wash.[13] Follow this with a brine wash to remove excess water before drying the organic layer.[12]

Q8: The product is discolored (yellow or brown). How can I prevent this and purify my product?

Discoloration is usually caused by impurities formed from side reactions, often due to overheating or prolonged reaction times.[3]

• Prevention:

  • Maintain the recommended reaction temperature.

  • Avoid unnecessarily long reaction times; monitor the reaction's progress using TLC.

• Purification:

  • Recrystallization: This is the most effective method for purifying the solid product. A mixed solvent system like methanol/water or ethanol/water is often effective.[14] The goal is to dissolve the crude product in a minimum amount of hot solvent and allow it to cool slowly, causing the pure product to crystallize while impurities remain in the solvent.[12]

  • Activated Charcoal: If the product is only slightly colored, you can add a small amount of activated charcoal to the hot solution during recrystallization to adsorb colored impurities. Filter the hot solution to remove the charcoal before cooling.[12]

Experimental Protocols & Workflows

Protocol 1: Synthesis of Methyl 4-acetoxybenzoate

• Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, add Methyl 4-hydroxybenzoate (1.0 eq).

• Reagent Addition: Add a suitable solvent like ethyl acetate or dichloromethane, followed by a base such as pyridine (2.0 eq). Cool the mixture in an ice bath.

• Acetylation: Slowly add acetic anhydride (1.2 eq) to the cooled, stirring solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction's completion by TLC.

• Workup:

  • Dilute the reaction mixture with the organic solvent.

  • Wash sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ solution (to remove acetic acid), and finally with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Isolation: Filter off the drying agent and remove the solvent under reduced pressure to yield the crude product.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place the crude solid in a flask. Add a minimal amount of a hot solvent in which the compound is soluble (e.g., ethanol or methanol).[15]

• Dissolution: Heat the mixture gently with stirring until the solid is completely dissolved.

• Crystallization: Slowly add a co-solvent in which the compound is poorly soluble (e.g., water) dropwise to the hot solution until it becomes slightly cloudy. Add a drop or two of the first solvent to redissolve the precipitate.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[12]

• Collection: Collect the purified crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent mixture.

• Drying: Dry the crystals in a vacuum oven to remove any residual solvent.

Visual Diagrams

References

• Vertex AI Search Result[16] : METHYL (4-HYDROXYMETHYL)BENZOATE(6908-41-4) 1H NMR spectrum. Available from:

• PubChem[8] : Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495. National Institutes of Health. Available from: [Link]

• Human Metabolome Database[17] : 1H NMR Spectrum (1D, 1000 MHz, D2O, predicted) (HMDB0168668). Available from: [Link]

• Organic Syntheses[18] : Esterification of carboxylic acids with trialkyloxonium salts: ethyl and methyl 4-acetoxybenzoates. Available from: [Link]

• Filo[2] : What are possible sources of error in an esterification lab?. Available from: [Link]

• Quora[10] : Why is the yield of ester relatively low? How do you improve the yield and the purity of esters?. Available from: [Link]

• BMRB[4] : bmse001194 Methyl 4-hydroxybenzoate at BMRB. Available from: [Link]

• ResearchGate[19] : 164 questions with answers in ACETYLATION | Science topic. Available from: [Link]

• MDPI[20] : Influence of Heterogeneous Catalysts and Reaction Parameters on the Acetylation of Glycerol to Acetin: A Review. Available from: [Link]

• Brainly[21] : [FREE] How can you increase the yield of a Fischer esterification if you are unable to use an excess of the. Available from: [Link]

• Homework.Study.com[22] : Explain why the yield of ester is relatively low? How to improve the yield and the purity of ester?. Available from: [Link]

• Human Metabolome Database[23] : 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0033968). Available from: [Link]

• SpectraBase[6] : 4-Hydroxy-benzoic acid methyl ester - Optional[1H NMR] - Spectrum. Available from: [Link]

• PrepChem.com[24] : Synthesis of Methyl 4-Acetylbenzoate. Available from: [Link]

• Google Patents[25] : CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters. Available from:

• BMRB[26] : bmse010008 Methyl 4-acetoxybenzoate at BMRB. Available from: [Link]

• BMRB[27] : bmse010009 Methyl 4-hydroxybenzoate at BMRB. Available from: [Link]

• NIST WebBook[28] : Benzoic acid, 4-(acetyloxy)-, methyl ester. Available from: [Link]

• ResearchGate[29] : (PDF) Crystal structure of methyl 4-acetoxybenzoate, C10H10O4. Available from: [Link]

• Wikipedia[1] : Acetylation. Available from: [Link]

• Pharmaffiliates[30] : Acetylsalicylic-Acid-Impurities. Available from: [Link]

• PubMed[11] : Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole. Available from: [Link]

• Unacademy[31] : Notes on Acetylation. Available from: [Link]

• YouTube[15] : Important Chemistry Tips-Solvents choose for recrystallization-Part4. Available from: [Link]

• Quora[32] : Can methyl benzoate be hydrolyzed?. Available from: [Link]

• University of Rochester[33] : Reagents & Solvents: Solvents for Recrystallization. Available from: [Link]

• Shimadzu[34] : M271 Investigating Food Quality Evaluation: Complete Analysis of Aroma Compounds and Metabolites in Food. Available from: [Link]

• Reddit[35] : Go-to recrystallization solvent mixtures : r/Chempros. Available from: [Link]

• Chegg.com[36] : Solved Propose a mechanism for the reaction of acetic | Chegg.com. Available from: [Link]

• PMC - NIH[5] : Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM. Available from: [Link]

• INTERNATIONAL JOURNAL FOR RESEARCH & DEVELOPMENT IN TECHNOLOGY[37] : A Novel Method for the Synthesis of Para-hydroxybenzoic Acid. Available from: [Link]

• Ataman Kimya : METHYL 4-HYDROXYBENZOATE. Available from: [Link]

• SlidePlayer[13] : Preparation of Methyl Benzoate. Available from: [Link]

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• 4. bmse001194 Methyl 4-hydroxybenzoate at BMRB [bmrb.io]
• 5. Hydrolysis of 4-Hydroxybenzoic Acid Esters (Parabens) and Their Aerobic Transformation into Phenol by the Resistant Enterobacter cloacae Strain EM - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
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• 8. Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. METHYL 4-ACETOXYBENZOATE(24262-66-6) MS spectrum [chemicalbook.com]
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• 11. Kinetics and mechanism of hydroxy group acetylations catalyzed by N-methylimidazole - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 23. Human Metabolome Database: 1H NMR Spectrum (1D, 400 MHz, D2O, predicted) (HMDB0033968) [hmdb.ca]
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• 25. CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters - Google Patents [patents.google.com]
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• 37. ijrdt.org [ijrdt.org]

Technical Support Center: Troubleshooting Low Yields in Cross-Coupling Reactions with Benzoate Derivatives

Welcome to the technical support center for troubleshooting cross-coupling reactions involving benzoate derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with achieving optimal yields in their synthetic endeavors. Here, we move beyond generic advice to provide in-depth, mechanistically grounded solutions to common and complex problems.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling using an aryl benzoate is sluggish and gives low yields. What are the first things I should check?

A1: Low yields in Suzuki-Miyaura couplings with benzoate derivatives often stem from a few key areas. First, verify the integrity of your catalyst and ligand. Palladium precatalysts and phosphine ligands can be sensitive to air and moisture.[1] Ensure they are fresh and have been stored under an inert atmosphere. Second, rigorously exclude oxygen from your reaction.[1] Use degassed solvents and maintain a positive pressure of an inert gas like argon or nitrogen. Oxygen can lead to the deactivation of the active Pd(0) catalyst.[1] Finally, reconsider your choice of base and solvent, as these are critical for both activating the boronic acid partner and maintaining catalyst stability.[1][2]

Q2: I'm attempting a Heck reaction with a benzoate derivative and observing significant amounts of starting material. What's the likely cause?

A2: The Heck reaction's success is highly dependent on the electronic nature of the aryl halide.[3] While aryl bromides and iodides are generally reactive, aryl chlorides can be challenging.[4] Benzoate derivatives, being electron-poor, can be less reactive in the oxidative addition step.[5] Consider switching to a more electron-rich and bulky phosphine ligand or an N-heterocyclic carbene (NHC) ligand to enhance the catalytic activity.[4][5] Additionally, ensure your reaction temperature is optimal, as insufficient heat can lead to slow reaction rates.[6]

Q3: My Buchwald-Hartwig amination of a benzoate derivative is failing. What are some common pitfalls?

A3: The Buchwald-Hartwig amination is sensitive to several factors, especially with challenging substrates like benzoates.[7] The choice of base is critical; a base that is too weak may not efficiently deprotonate the amine, while an overly strong base could lead to side reactions.[8] For unprotected N-H heterocycles, a strong, non-nucleophilic base like LiHMDS is often effective.[9] Catalyst deactivation is also a common issue.[10] Employing air-stable palladium precatalysts can lead to more reproducible results.[10][11]

Q4: I'm observing decarboxylation of my benzoate starting material as a major side reaction. How can I prevent this?

A4: Decarboxylation is a known side reaction, particularly in copper- or palladium-catalyzed systems at elevated temperatures.[12][13] The presence of certain ortho-substituents, like a nitro group, can facilitate this process.[13][14] To mitigate decarboxylation, consider lowering the reaction temperature if possible.[15] Alternatively, employing a bimetallic catalyst system, for instance, a combination of copper and palladium, can sometimes channel the reaction towards the desired cross-coupling pathway by modulating the decarboxylation step.[16] In some cases, activating the benzoic acid as an ester with an electron-poor phenol can favor a decarbonylative coupling pathway, avoiding direct decarboxylation.[13]

In-Depth Troubleshooting Guides

Issue 1: Poor Oxidative Addition of the Benzoate Derivative

The oxidative addition of the aryl-carboxylate bond to the low-valent metal center (typically Pd(0)) is a critical and often rate-limiting step in the catalytic cycle.[11][17][18][19] Benzoate derivatives can be challenging substrates due to the electronic and steric properties of the carboxylate group.

Causality: The electron-withdrawing nature of the ester functionality can decrease the electron density of the aromatic ring, making the C-O bond less susceptible to cleavage by the electron-rich metal center.

Caption: Workflow for troubleshooting poor oxidative addition.

• Ligand Modification:

  • Protocol: Screen a panel of ligands with varying steric bulk and electronic properties. For electron-poor benzoates, bulky and electron-rich phosphine ligands such as t-BuXPhos, RuPhos, or BrettPhos are often effective.[9]

  • Rationale: Electron-rich ligands increase the electron density on the palladium center, which facilitates the oxidative addition step.[5] Bulky ligands can promote the formation of the active, low-coordinate Pd(0) species.

• Palladium Precatalyst Selection:

  • Protocol: Switch from generating the active catalyst in situ (e.g., from Pd(OAc)₂) to using well-defined, air-stable palladium precatalysts (e.g., G3-XPhos, G4-DavePhos).[10][11]

  • Rationale: Precatalysts provide a more reliable and reproducible source of the active Pd(0) catalyst, often leading to higher activity and lower catalyst loadings.[10]

• Use of Additives:

  • Protocol: The addition of certain salts, such as halides, can sometimes accelerate the rate of oxidative addition.[20]

  • Rationale: Additives can influence the catalyst's electronic properties or the reaction medium, thereby lowering the activation barrier for oxidative addition.[21][22]

Parameter	Recommended Starting Point	Optimization Range
Ligand Type	Bulky, electron-rich phosphine	Screen various Buchwald or NHC ligands
Pd Precatalyst	G3-XPhos	G4-DavePhos, other precatalysts
Additive	None	LiCl, KBr (if compatible)

Issue 2: Inefficient Reductive Elimination

Reductive elimination is the final, product-forming step of the catalytic cycle, where the newly formed C-C or C-N bond is created, and the active catalyst is regenerated.[23][24][25]

Causality: The stability of the intermediate diorganopalladium(II) complex can hinder reductive elimination. Steric hindrance around the metal center can also play a significant role. For reductive elimination to occur, the groups to be coupled must typically be in a cis orientation.[19][23]

Caption: Decision tree for optimizing reductive elimination.

• Ligand Choice:

  • Protocol: Employ ligands with greater steric hindrance.

  • Rationale: Bulky ligands can destabilize the palladium(II) intermediate, thereby promoting reductive elimination.

• Temperature Optimization:

  • Protocol: Gradually increase the reaction temperature in increments of 10 °C.

  • Rationale: Reductive elimination often has a higher activation energy, and increasing the temperature can provide the necessary energy to overcome this barrier.[6] However, be mindful of potential catalyst decomposition or side reactions at excessively high temperatures.[1]

• Ligand Bite Angle:

  • Protocol: For bidentate ligands, consider ligands with different bite angles.

  • Rationale: The bite angle of a bidentate ligand can influence the geometry of the palladium complex and the ease with which the coupling partners can adopt the required cis orientation for reductive elimination.

Parameter	Recommended Starting Point	Optimization Range
Ligand Type	Josiphos, Xantphos	Screen ligands with varying bite angles
Temperature	80 °C	80-120 °C

References

• Wikipedia. (n.d.). Decarboxylative cross-coupling. Retrieved January 4, 2026, from [Link]

• Goossen, L. J., et al. (2011). Pd-catalyzed decarboxylative Heck vinylation of 2-nitrobenzoates in the presence of CuF2. Beilstein Journal of Organic Chemistry, 7, 114-120.

• ResearchGate. (n.d.). Optimization of reaction conditions. Retrieved January 4, 2026, from [Link]

• ResearchGate. (n.d.). Catalytic Decarboxylative Cross-Coupling of Aryl Chlorides and Benzoates Without Activating ortho Substituents. Retrieved January 4, 2026, from [Link]

• Royal Society of Chemistry. (2019). Recent developments in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds. RSC Advances, 9(16), 9037-9059.
• Humke, J. N., et al. (2021). Combined Experimental and Computational Mechanistic Investigation of the Palladium-Catalyzed Decarboxylative Cross-Coupling of Sodium Benzoates with Chloroarenes. The Journal of Organic Chemistry, 86(17), 11419-11433.
• ACS Publications. (2023). Catalytic Advancements: Optimizing Pd-Based Cross-Coupling Reactions Through Flow Chemistry. Organic Process Research & Development, 27(10), 1779-1801.
• Royal Society of Chemistry. (2015). On the role of additives in alkyl–alkyl Negishi cross-couplings.
• National Institutes of Health. (2017). Advancements in double decarboxylative coupling reactions of carboxylic acids. Beilstein Journal of Organic Chemistry, 13, 2138-2163.

• ResearchGate. (2018). Why can't I achieve good yields for this Suzuki reaction?. Retrieved January 4, 2026, from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. Retrieved January 4, 2026, from [Link]

• ResearchGate. (2017). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved January 4, 2026, from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved January 4, 2026, from [Link]

• National Institutes of Health. (2020). What can reaction databases teach us about Buchwald–Hartwig cross-couplings?. Reaction Chemistry & Engineering, 5(10), 1837-1847.

• ResearchGate. (n.d.). Alkyl Mizoroki–Heck reactions a Challenges in Pd-catalyzed.... Retrieved January 4, 2026, from [Link]

• Reddit. (2016). Why am I getting low yield for my Suzuki coupling reaction?. Retrieved January 4, 2026, from [Link]

• National Institutes of Health. (2018). Overcoming the Naphthyl Requirement in Stereospecific Cross-Couplings to Form Quaternary Stereocenters.
• MDPI. (2012). Palladium(II)-Catalyzed othro-C–H-Benzoxylation of 2-Arylpyridines by Oxidative Coupling with Aryl Acylperoxides. Molecules, 17(12), 14693-14704.
• National Institutes of Health. (2018). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Journal of the American Chemical Society, 140(35), 10861-10875.

• Chemistry LibreTexts. (2023). 14.1.3: Reductive Elimination. Retrieved January 4, 2026, from [Link]

• National Institutes of Health. (2025). Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes.

• ResearchGate. (n.d.). Cross coupling reaction of phenyl benzoate with aniline using precatalysts 1–6a. Retrieved January 4, 2026, from [Link]

• MDPI. (2018). Heck Reaction—State of the Art.

• Wikipedia. (n.d.). Reductive elimination. Retrieved January 4, 2026, from [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Retrieved January 4, 2026, from [Link]

• Royal Society of Chemistry. (2018). Additive effects on palladium-catalyzed deprotonative-cross-coupling processes (DCCP) of sp3 C–H bonds in diarylmethanes. Chemical Science, 9(33), 6825-6830.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved January 4, 2026, from [Link]

• The Mirica Group - University of Illinois. (2025). Oxidative Addition of Aryl Bromides at Palladium(I) to form Palladium(III) Complexes. Retrieved January 4, 2026, from [Link]

• YouTube. (2024). Advanced Organic Chemistry: Oxidative Addition and Reductive Elimination. Retrieved January 4, 2026, from [Link]

• Chemistry LibreTexts. (2023). 1.26: Oxidative Addition/Reductive Elimination. Retrieved January 4, 2026, from [Link]

• Hartwig, J. F. (2004). Oxidative Addition of Aryl Sulfonates to Palladium(0) Complexes of Mono- and Bidentate Phosphines. Mild Addition of Aryl Tosylates and the Effects of Anions on Rate and Mechanism. Organometallics, 23(2), 194-202.

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Stability of Methyl 4-acetoxybenzoate under different pH conditions

Technical Support Center: Methyl 4-acetoxybenzoate Stability

Document ID: TSS-M4AB-202601-v1

Last Updated: January 4, 2026

Introduction

This technical guide provides in-depth information and troubleshooting advice regarding the stability of Methyl 4-acetoxybenzoate (M4AB) under various pH conditions. As a key intermediate in pharmaceutical synthesis and other fine chemical applications, understanding its degradation profile is critical for process optimization, formulation development, and ensuring product purity.[1][2] This document is intended for researchers, chemists, and drug development professionals who work with this compound.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Methyl 4-acetoxybenzoate?

Methyl 4-acetoxybenzoate is a benzoate ester and a member of the phenyl acetate family.[3][4] While stable under normal, dry, solid-state conditions, it is susceptible to hydrolysis in aqueous solutions.[5] The rate of this hydrolysis is highly dependent on the pH of the solution. The primary degradation pathway involves the cleavage of the ester bond of the acetoxy group, yielding Methyl 4-hydroxybenzoate and acetic acid.

Q2: How does pH influence the stability of Methyl 4-acetoxybenzoate?

The pH of the medium is the most critical factor governing the stability of Methyl 4-acetoxybenzoate in solution. The hydrolysis of the ester can be catalyzed by both acids (H⁺) and bases (OH⁻).

• Acidic Conditions (pH < 6): Under acidic conditions, the hydrolysis is relatively slow. The reaction is catalyzed by the protonation of the carbonyl oxygen of the acetoxy group, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.[6] This process is reversible.[6][7]

• Neutral Conditions (pH ≈ 7): The rate of hydrolysis is at its minimum in the neutral to slightly acidic pH range.

• Alkaline Conditions (pH > 8): The compound degrades rapidly under alkaline conditions. The hydrolysis is initiated by the direct nucleophilic attack of a hydroxide ion on the carbonyl carbon of the acetoxy group. This base-catalyzed hydrolysis, also known as saponification, is irreversible because the resulting carboxylic acid (acetic acid) is deprotonated to its carboxylate form, preventing the reverse reaction.[6][7] Base-catalyzed hydrolysis is generally much faster than the acid-catalyzed pathway.[7]

Q3: What are the primary degradation products I should expect?

The hydrolysis of Methyl 4-acetoxybenzoate at the acetoxy position results in two primary products:

• Methyl 4-hydroxybenzoate (also known as Methylparaben)

• Acetic Acid

Under strongly basic conditions, the methyl ester group could also potentially hydrolyze, though the phenyl acetate ester is typically more labile. If both ester groups were to hydrolyze, the final products would be 4-hydroxybenzoic acid, methanol, and acetic acid.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action & Explanation
Rapid loss of starting material in a buffered solution during an experiment.	Incorrect pH of the Buffer: The buffer pH may be in the alkaline range (pH > 8), causing rapid base-catalyzed hydrolysis.	Verify Buffer pH: Use a calibrated pH meter to confirm the pH of your buffer before use. Select an Appropriate Buffer: For maximum stability, use a buffer in the slightly acidic to neutral range (e.g., pH 4-6).
Inconsistent results in kinetic studies.	Poor Temperature Control: Ester hydrolysis rates are temperature-dependent. Fluctuations in temperature will lead to variable reaction rates.	Use a Temperature-Controlled System: Conduct all stability studies in a water bath, incubator, or reaction block with precise temperature control (e.g., ±0.5°C).
Appearance of unexpected peaks in HPLC analysis.	Secondary Degradation or Side Reactions: Under harsh conditions (e.g., very high pH or temperature), the primary degradation product, Methyl 4-hydroxybenzoate, might also degrade, or other side reactions could occur.	Perform Forced Degradation Studies: Systematically expose your compound to harsh acid, base, oxidative, and photolytic conditions to identify all potential degradation products. This helps in developing a stability-indicating analytical method.[8]
Low yield during a reaction workup involving a basic wash.	Product Degradation: Washing an organic solution of Methyl 4-acetoxybenzoate with an aqueous basic solution (e.g., NaHCO₃ or NaOH) can cause significant hydrolysis of the product.	Minimize Contact Time: If a basic wash is unavoidable, perform it quickly and with cooled solutions. Use a Milder Base: Consider using a dilute solution of a weaker base like sodium bicarbonate instead of stronger bases like sodium hydroxide. Alternative Workup: Where possible, use non-basic methods to remove acidic impurities.

Experimental Protocols & Methodologies

Protocol 1: pH-Rate Profile Determination for Methyl 4-acetoxybenzoate

This protocol outlines a method to determine the hydrolysis rate of Methyl 4-acetoxybenzoate across a range of pH values.

1. Materials & Reagents:

• Methyl 4-acetoxybenzoate (Reference Standard)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade)

• Buffer salts (e.g., phosphate, acetate, borate) to prepare buffers at various pH levels (e.g., pH 3, 5, 7, 9, 11).

• 0.1 M HCl and 0.1 M NaOH for pH adjustment.

• HPLC system with UV detector, C18 column (e.g., 4.6 x 150 mm, 5 µm).[8]

2. Stock Solution Preparation:

• Accurately prepare a stock solution of Methyl 4-acetoxybenzoate in acetonitrile at a concentration of 1 mg/mL.

3. Reaction Sample Preparation:

• For each pH to be tested, pipette a known volume of the stock solution into a larger volume of the corresponding aqueous buffer to achieve a final concentration of ~50 µg/mL. The percentage of acetonitrile should be kept low (<5%) to minimize its effect on the reaction.

• Prepare samples in triplicate for each pH point.

4. Incubation:

• Place the reaction samples in a constant temperature bath set to a specific temperature (e.g., 40°C or 50°C) to accelerate degradation to an observable rate.

5. Sample Analysis:

• At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot from each sample.

• Immediately quench the hydrolysis reaction by diluting the aliquot in the mobile phase or a neutralizing buffer.

• Analyze the samples by a validated stability-indicating HPLC method to determine the remaining concentration of Methyl 4-acetoxybenzoate.[8] A typical method might use a mobile phase of acetonitrile and water with UV detection around 254 nm.[8]

6. Data Analysis:

• For each pH, plot the natural logarithm of the concentration of Methyl 4-acetoxybenzoate versus time.

• If the plot is linear, the reaction follows pseudo-first-order kinetics. The slope of the line is equal to the negative of the observed rate constant (k_obs).

• The half-life (t½) at each pH can be calculated using the formula: t½ = 0.693 / k_obs.

Data Presentation: Illustrative Stability Data

The following table summarizes representative data for the hydrolysis of an analogous compound, phenyl acetate, which illustrates the profound effect of pH on stability.

pH	Condition	Rate Constant (k_obs)	Half-Life (t½)
5.0	Acetate Buffer	Low	Long
6.0	Base-Catalyzed	Moderate	Moderate
7.0	Base-Catalyzed	High	Short
Data is illustrative and based on trends for similar phenyl acetate esters.[9]

Mechanistic Diagrams

The hydrolysis of the acetoxy group proceeds via different mechanisms in acidic and basic media.

Caption: Reversible acid-catalyzed hydrolysis of the acetoxy group.

Caption: Irreversible base-catalyzed hydrolysis of the acetoxy group.

References

• TCI Chemicals. (2024). SAFETY DATA SHEET: Methyl 4-Acetoxybenzoate.
• Pearson. Which ester hydrolyzes more rapidly? a. methyl acetate or phenyl acetate?.

• Quora. (2015). What is a major advantage of base-catalysed hydrolysis of an ester over an acid-catalysed hydrolysis?. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 578495, Methyl 4-acetoxybenzoate. Retrieved from [Link]

• Ahmed, N. R., & Al-Etewi, M. J. E. (2023). RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. European Journal of Pharmaceutical and Medical Research, 10(8), 59-63.

• Chemistry Steps. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

• The Organic Chemistry Tutor. (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry.
• Fisher Scientific. Methyl 4-Acetoxybenzoate 98.0+%, TCI America.
• Guidechem. methyl 4-acetoxybenzoate 24262-66-6.
• The Good Scents Company. methyl 4-acetoxybenzoate.
• ChemBK. 4-ACETOXYBENZOIC ACID METHYL ESTER.

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Preventing hydrolysis of Methyl 4-acetoxybenzoate during workup

A Guide to Preventing Hydrolysis During Experimental Workup

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of Methyl 4-acetoxybenzoate, with a specific focus on preventing its hydrolysis during reaction workup. As Senior Application Scientists, we have designed this resource to provide not just protocols, but the rationale behind them, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: My yield of Methyl 4-acetoxybenzoate is low, and I'm isolating 4-hydroxybenzoic acid or methyl 4-hydroxybenzoate as a major byproduct. What is causing this?

A: This is a classic indication that the acetoxy (ester) group on your target molecule is being hydrolyzed. Methyl 4-acetoxybenzoate has two ester functionalities, and the acetyl group is particularly susceptible to cleavage under both acidic and basic aqueous conditions encountered during a typical workup.

• Base-Catalyzed Hydrolysis (Saponification): This is often the primary culprit. Exposure to strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) rapidly and irreversibly cleaves the ester, forming a carboxylate salt and an alcohol.[1][2] Even milder bases can cause significant hydrolysis if exposure time or temperature is not controlled. The reaction is irreversible under basic conditions because the resulting carboxylic acid is deprotonated to a carboxylate, which is unreactive toward the alcohol byproduct.[1]

• Acid-Catalyzed Hydrolysis: This process is reversible and typically requires heating with a dilute acid to proceed at a significant rate.[2][3] However, even at room temperature, prolonged contact with an aqueous acidic phase can lead to unwanted product loss. The reaction is an equilibrium, so using a large excess of water during the workup can drive it toward the hydrolyzed products.[3][4]

Q2: Which steps in my workup pose the highest risk for hydrolyzing my product?

A: The highest risk is associated with any step involving an aqueous phase, particularly when pH is not carefully controlled.[5] Key steps to watch include:

• Reaction Quenching: Adding water or aqueous solutions directly to the reaction mixture.

• Neutralization Washes: Using aqueous basic solutions (like NaHCO₃ or NaOH) to neutralize residual acid catalysts or acidic byproducts. Strong bases are especially problematic.[6]

• Acidic Washes: Using dilute acid to remove basic impurities.

• Prolonged Contact Time: Allowing the organic and aqueous layers to remain in contact for extended periods increases the extent of hydrolysis.[5]

• Elevated Temperatures: Hydrolysis rates increase significantly with temperature.[5] Performing workup steps at room temperature or higher is a major risk factor.

Q3: My synthesis was performed under acidic conditions. How can I neutralize the reaction mixture without cleaving the acetoxy group?

A: The key is to use a mild base and maintain a low temperature.

• Recommended Reagent: A cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) is the preferred choice. It is basic enough to neutralize strong acids but generally not strong enough to promote rapid saponification of the ester, especially at low temperatures.

• Causality: The reaction of NaHCO₃ with acid produces carbonic acid, which decomposes to CO₂ and water. You can visually monitor the neutralization by observing the cessation of gas evolution, providing a clear endpoint for the wash.[5]

• Procedure:

  • Cool the reaction mixture in an ice bath.

  • Transfer the mixture to a separatory funnel containing your extraction solvent and some ice-cold water.

  • Slowly add the cold, saturated NaHCO₃ solution in portions. Caution: Vent the separatory funnel frequently and with care, as CO₂ gas will be generated, causing a pressure buildup.[5]

  • Continue adding NaHCO₃ until no more gas evolves upon addition. This indicates that all the acid has been neutralized.

Q4: What are the best practices for minimizing hydrolysis during any aqueous workup?

A: Efficiency and temperature control are paramount.

• Work Quickly: Minimize the contact time between your organic layer containing the product and any aqueous wash solutions. Do not let layers sit unseparated for long periods.[5]

• Use Cold Solutions: Always perform aqueous washes with solutions pre-chilled in an ice bath (0-5 °C). This dramatically slows the rate of hydrolysis.[5]

• Use Brine Washes: After neutralization, wash the organic layer with cold, saturated aqueous sodium chloride (brine). This step helps remove the bulk of the dissolved water from the organic phase and decreases the solubility of your ester product in the residual aqueous layer.[5]

• Dry Promptly and Thoroughly: Once the organic layer is separated, dry it immediately with a suitable anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), to remove all traces of water.[5]

Troubleshooting Guide: Workup Conditions and Hydrolysis Risk

This table summarizes the risk associated with common workup reagents and conditions and provides expert recommendations for preserving the integrity of Methyl 4-acetoxybenzoate.

Condition / Reagent	Risk of Hydrolysis	Recommendation & Scientific Rationale
Strong Base (NaOH, KOH)	EXTREMELY HIGH	Avoid completely. These reagents cause rapid and irreversible saponification of the ester.[1][7] The hydroxide ion is a strong nucleophile that readily attacks the carbonyl carbon of the ester.
Weak Base (aq. NaHCO₃, K₂CO₃)	LOW to MODERATE	Recommended for neutralization. Use cold, saturated solutions and work quickly. While much safer than strong bases, prolonged contact can still lead to measurable hydrolysis, especially at room temperature or above.[8][9]
Strong Acid (aq. HCl, H₂SO₄)	MODERATE	Use with caution. Acid-catalyzed hydrolysis is reversible but can be significant with extended contact time or heat.[2] If an acid wash is necessary, use a dilute solution, keep it ice-cold, and minimize contact time.
Water (especially at reflux)	MODERATE	Avoid prolonged heating in water. Neutral hydrolysis is very slow at room temperature but becomes significant at elevated temperatures.[2] Use cold water for washes.
Elevated Temperature (>25 °C)	HIGH	Maintain low temperatures (0-5 °C) throughout the workup. Reaction kinetics, including hydrolysis, are highly temperature-dependent.[5] An ice bath is your most critical tool.

Decision-Making Workflow for Workup

The following workflow provides a logical path to selecting the appropriate workup strategy based on your reaction's conditions.

Caption: Decision workflow for selecting a hydrolysis-minimizing workup protocol.

Validated Protocol: Hydrolysis-Minimizing Aqueous Workup

This protocol details a standard, robust procedure for isolating Methyl 4-acetoxybenzoate from a reaction mixture while minimizing the risk of hydrolysis.

• Cool the Reaction: Once the reaction is deemed complete, immediately remove any heat source and cool the reaction vessel in an ice-water bath to 0-5 °C.[5]

• Quench and Extract: Transfer the cold reaction mixture to a separatory funnel containing an appropriate, immiscible organic extraction solvent (e.g., ethyl acetate, dichloromethane) and a small amount of ice-cold deionized water.

• Neutralize (if necessary):

  • If the reaction was acidic, add cold, saturated sodium bicarbonate solution portion-wise. Stopper the funnel and invert gently, venting frequently to release the pressure from CO₂ evolution. Continue until gas evolution ceases.[5]

  • If the reaction was basic, carefully add cold 1M HCl dropwise with swirling until the pH of the aqueous layer is approximately 7. Check the pH with litmus paper or a pH meter.

• Separate Layers: Allow the layers to separate fully and drain the aqueous layer.

• Brine Wash: Wash the remaining organic layer with one portion of cold, saturated aqueous NaCl (brine). This helps to remove residual water and inorganic salts.[5]

• Dry the Organic Layer: Drain the organic layer into an Erlenmeyer flask and add an anhydrous drying agent (e.g., anhydrous Na₂SO₄). Add the agent until it no longer clumps together, indicating that all trace water has been absorbed.[5]

• Isolate the Product: Filter the solution to remove the drying agent and remove the solvent from the filtrate under reduced pressure using a rotary evaporator to yield the crude Methyl 4-acetoxybenzoate. Further purification can be performed by recrystallization or column chromatography if necessary.

By adhering to these principles and protocols, you can significantly improve the yield and purity of your Methyl 4-acetoxybenzoate, ensuring the integrity of your subsequent research.

References

• Technical Support Center: Preventing Hydrolysis During the Workup of Esterification Reactions - Benchchem. (n.d.).
• Preference for basic conditions in ester hydrolysis - Chemistry Stack Exchange. (2019).
• Ester to Acid - Common Conditions. (n.d.).
• Benzylsulfonyl: A valuable protecting and deactivating group in phenol chemistry | Request PDF - ResearchGate. (n.d.).
• Efficacy comparison of different protecting groups for phenols in synthesis - Benchchem. (n.d.).
• Protecting group - Wikipedia. (n.d.).
• Basic Hydrolysis of Esters - Saponification - Master Organic Chemistry. (2022).
• Appendix 6: Protecting groups - Oxford Learning Link. (n.d.).
• Hydrolysis of Indole-3-Acetic Acid Esters Exposed to Mild Alkaline Conditions - PMC - NIH. (n.d.).
• Work up of ester? - ResearchGate. (2021).
• Saponification-Typical procedures - OperaChem. (2024).
• Protecting Groups. (n.d.).
• Hydrolysis of Methyl 4-formylbenzoate back to the carboxylic acid - Benchchem. (n.d.).
• SAFETY DATA SHEET - TCI Chemicals. (2024).
• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). (n.d.).
• Understanding Ester Stabilizers: Preventing Hydrolysis and Enhancing Performance. (2024).
• hydrolysis of esters - Chemguide. (n.d.).
• Chem 51C F20 Lec 15. Ester Hydrolysis and the Chemistry of Nitriles - YouTube. (2020).

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• 9. researchgate.net [researchgate.net]

Technical Support Center: Catalyst Selection and Optimization for Reactions Involving Methyl 4-acetoxybenzoate

Welcome to the technical support center for Methyl 4-acetoxybenzoate. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your experiments. Our focus is on explaining the causality behind experimental choices to empower you to make informed decisions in the lab.

Troubleshooting Guide

This section addresses common problems encountered during key transformations of Methyl 4-acetoxybenzoate, such as the Fries rearrangement and ester hydrolysis.

Problem 1: Low Yield or Incomplete Conversion in Fries Rearrangement

The Fries rearrangement is a powerful method for synthesizing hydroxyaryl ketones from phenolic esters like Methyl 4-acetoxybenzoate.[1] However, achieving high yields can be challenging.

Possible Causes & Troubleshooting Workflow:

• Inactive or Insufficient Catalyst: The reaction is catalyzed by a Lewis acid, and its activity is paramount.[2] Catalysts like aluminum chloride (AlCl₃) are hygroscopic and can be deactivated by atmospheric moisture.

  • Solution: Use a freshly opened bottle of the Lewis acid or dry it under vacuum before use. Ensure you are using a stoichiometric excess of the catalyst, as it complexes with both the starting material and the product carbonyl groups.[2]

• Suboptimal Reaction Temperature: Temperature significantly influences the reaction rate and selectivity.

  • Solution: If the reaction is sluggish, gradually increase the temperature. Be aware that higher temperatures can lead to side reactions or changes in regioselectivity.[1] Monitor the reaction progress closely using an appropriate analytical technique like Thin-Layer Chromatography (TLC).[3]

• Presence of Water: Moisture in the reagents or solvent will quench the Lewis acid catalyst.

  • Solution: Use anhydrous solvents and ensure all glassware is thoroughly dried. Running the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

• Steric Hindrance: Although Methyl 4-acetoxybenzoate is a relatively unhindered substrate, significant steric bulk on other parts of a more complex molecule can impede the reaction.[2]

  • Solution: Consider using a stronger Lewis acid or higher reaction temperatures.

Caption: Troubleshooting workflow for low yield in the Fries rearrangement.

Problem 2: Poor Regioselectivity (ortho- vs. para-) in Fries Rearrangement

The Fries rearrangement can yield both ortho- and para-acylated products. Controlling this selectivity is often a primary objective.

Causality: Kinetic vs. Thermodynamic Control

The ortho/para product ratio is a classic example of kinetic versus thermodynamic control. The para-product is generally formed faster (kinetic control), while the ortho-product is often more thermodynamically stable due to the formation of a bidentate complex between the Lewis acid, the phenolic oxygen, and the ketone carbonyl.[1]

Troubleshooting Steps:

• To Favor the para-Product (Kinetic Control):

  • Action: Run the reaction at low temperatures. This minimizes the energy available to overcome the activation barrier for the formation of the more stable ortho product.

• To Favor the ortho-Product (Thermodynamic Control):

  • Action: Use higher reaction temperatures. This provides sufficient energy to allow the reaction to equilibrate and form the most stable product.[1]

• Solvent Choice:

  • Action: Non-polar solvents tend to favor the formation of the ortho product. In contrast, increasing solvent polarity can lead to a higher proportion of the para product.[1]

Parameter	To Favor ortho-Product	To Favor para-Product	Rationale
Temperature	High	Low	High temperature favors the thermodynamically more stable ortho-chelate complex.[1]
Solvent Polarity	Low (e.g., o-dichlorobenzene)	High	Non-polar solvents promote the intramolecular rearrangement leading to the ortho product.[1][4]
Catalyst	Strong Lewis Acids (e.g., AlCl₃)	Varies, can be influenced by other factors	Stronger acids can better facilitate the formation of the stable ortho complex.

Problem 3: Incomplete Ester Hydrolysis

Hydrolysis of Methyl 4-acetoxybenzoate is often performed to yield 4-hydroxybenzoic acid. Incomplete reactions are a common issue.

Possible Causes & Solutions:

• Equilibrium Limitations: Saponification (base-catalyzed hydrolysis) is effectively irreversible. However, acid-catalyzed hydrolysis is a reversible process.[5]

  • Solution (Acid-Catalyzed): Use a large excess of water to drive the equilibrium toward the products according to Le Châtelier's principle.

• Insufficient Catalyst: Whether using an acid or a base, an inadequate amount of catalyst will result in a slow or stalled reaction.

  • Solution: For acid-catalyzed hydrolysis, use a strong acid like H₂SO₄ or HCl.[6] For base-catalyzed hydrolysis, ensure at least one full equivalent of base (e.g., NaOH, KOH) is used to drive the reaction to completion.

• Low Solubility: Methyl 4-acetoxybenzoate has limited solubility in water.

  • Solution: Employ a co-solvent system, such as water/methanol or water/ethanol, to improve the solubility of the ester and facilitate the reaction.

Problem 4: Difficulty in Product Purification

Separating the desired product from starting materials, byproducts, and residual catalyst can be challenging.

Troubleshooting Purification:

• Issue: Removing Unreacted Starting Material.

  • Solution: After a Fries rearrangement, unhydrolyzed ester or the starting Methyl 4-acetoxybenzoate may remain. An aqueous basic wash (e.g., with 5% sodium bicarbonate solution) can be used to remove the acidic hydroxyaryl ketone product into the aqueous layer, leaving the neutral ester in the organic layer.[5][7] Subsequent acidification of the aqueous layer will precipitate the purified product.

• Issue: Removing Carboxylic Acid Impurities.

  • Solution: If hydrolysis is a side reaction or the intended goal, acidic byproducts like 4-hydroxybenzoic acid or acetic acid can be removed from an organic solution of the desired product by washing with a mild base like saturated aqueous sodium bicarbonate.[8][9]

• Issue: Co-elution during Column Chromatography.

  • Solution: If the product and a key impurity have similar polarities, standard silica gel chromatography may be ineffective.

    • Optimize the Mobile Phase: Systematically screen different solvent systems (e.g., ethyl acetate/hexane, dichloromethane/methanol). A shallow gradient can often improve separation.

    • Recrystallization: This is a powerful technique for purifying solid products.[8][10] The key is to find a solvent system where the product has high solubility at elevated temperatures and low solubility at room or cold temperatures.[8]

Detailed Protocol: Optimized Recrystallization

• Solvent Selection: Test various solvents to find one that dissolves the crude product when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to fully dissolve the crude solid.[8] Using excess solvent will reduce your final yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Rapid cooling can trap impurities. Once at room temperature, placing the flask in an ice bath can maximize crystal formation.[8]

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[10]

• Drying: Dry the purified crystals under vacuum.[10]

Frequently Asked Questions (FAQs)

Q1: How do I choose the best Lewis acid for the Fries Rearrangement of Methyl 4-acetoxybenzoate?

A1: The choice of Lewis acid is critical and depends on the desired outcome and substrate reactivity.

• Aluminum Chloride (AlCl₃): This is the most common and often most reactive catalyst. It is effective but requires strictly anhydrous conditions and is used in stoichiometric excess.[4]

• Boron Trifluoride (BF₃), Titanium Tetrachloride (TiCl₄), Tin Tetrachloride (SnCl₄): These are other effective Lewis acids that can be used. Their reactivity and the optimal conditions may differ from AlCl₃, sometimes offering milder reaction conditions.[2]

• Brønsted Acids: Strong protic acids like hydrogen fluoride (HF) or methanesulfonic acid can also catalyze the reaction and are sometimes considered more environmentally friendly alternatives to traditional Lewis acids.[2]

• Heterogeneous Catalysts: For greener processes, solid acid catalysts like zeolites or supported heteropoly acids (e.g., H₃PW₁₂O₄₀ on silica) have been investigated, though they may require higher temperatures or longer reaction times.[2]

Caption: Decision tree for catalyst selection.

Q2: How can I effectively monitor the progress of my reaction?

A2: Monitoring reaction progress is crucial for optimization and determining the correct endpoint.

• Thin-Layer Chromatography (TLC): This is the quickest and most common method for qualitative monitoring.[3] You spot the reaction mixture alongside the starting material on a silica gel plate. As the reaction proceeds, the spot corresponding to the starting material will diminish, and a new spot for the product will appear. The product's polarity, and thus its Retention Factor (Rf), will differ from the starting material. For example, in the hydrolysis of Methyl 4-acetoxybenzoate to 4-hydroxybenzoic acid, the product is more polar and will have a lower Rf value.[3]

• High-Performance Liquid Chromatography (HPLC) & Gas Chromatography (GC): These techniques are ideal for quantitative analysis. By taking aliquots from the reaction mixture over time, you can accurately determine the consumption of starting material and the formation of the product, which is essential for kinetic studies and precise yield determination.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to monitor the reaction by observing the disappearance of signals corresponding to the starting material and the appearance of new, characteristic signals for the product.[11] This can provide both qualitative and quantitative information directly from the reaction mixture.

Q3: What are the most common side reactions when working with Methyl 4-acetoxybenzoate?

A3: Under harsh conditions, especially during the Fries rearrangement at high temperatures, several side reactions can occur:

• Decomposition/Polymerization: Overheating can lead to the decomposition of starting materials and products, often resulting in the formation of dark-colored tars.[9]

• Cleavage of the Acetoxy Group: The ester can be hydrolyzed back to the corresponding phenol (methyl 4-hydroxybenzoate) if water is present, especially under acidic conditions.

• Intermolecular Acylation: Instead of the desired intramolecular rearrangement, the acyl group can transfer between molecules, leading to a mixture of products. This is more common when the reaction is run at high concentrations.

Q4: Can I use transition metal catalysts for reactions with Methyl 4-acetoxybenzoate?

A4: Yes, recent advancements in organic synthesis have shown that aromatic esters can participate in transition-metal-catalyzed cross-coupling reactions. These are typically decarbonylative transformations where the C(acyl)-O bond is cleaved. Catalysts based on nickel and palladium have been developed for reactions like C-H arylation, aryl exchange, and α-arylation of ketones, where the aromatic ester acts as an arylating agent.[12][13][14] This is an advanced area of research and offers novel ways to use aromatic esters as alternatives to aryl halides in cross-coupling.[14]

References

• Benchchem. (n.d.). Application Notes and Protocols for the Purification of Methyl 4-(3-azetidinyloxy)benzoate and its Conjugates.
• Organic Syntheses. (n.d.).

• Wikipedia. (2024). Fries rearrangement. Retrieved from [Link]

• Benchchem. (n.d.). Application Note and Protocol: Fries Rearrangement of 2-Acetyl-4-methylphenyl benzoate.

• Organic Chemistry Portal. (n.d.). Fries Rearrangement. Retrieved from [Link]

• Google Patents. (n.d.). US4185027A - Hydrolysis of methyl esters.
• Benchchem. (n.d.). Challenges in the work-up procedure for Methyl 4-formylbenzoate reactions.
• TCI Chemicals. (2024).
• Google Patents. (n.d.). CN109553528A - A kind of synthetic method of 2- methyl -4- acetylbenzoic acid methyl esters.
• ACS Publications. (2024). Divergent Transformations of Aromatic Esters: Decarbonylative Coupling, Ester Dance, Aryl Exchange, and Deoxygenative Coupling. Accounts of Chemical Research.
• Benchchem. (n.d.). Application Note & Protocol: Monitoring Methyl Benzoate Reactions by Thin-Layer Chromatography (TLC).
• NIH. (n.d.).
• Benchchem. (n.d.). Troubleshooting side reactions in Methyl 4-formylbenzoate synthesis.
• Biosynth. (n.d.).
• Benchchem. (n.d.). A Comparative Guide to Analytical Techniques for Monitoring the Synthesis of Methyl 2-(piperidin-1-yl)benzoate.
• ResearchGate. (2024).
• Benchchem. (n.d.). Technical Support Center: Purification of Products from Methyl 4-Boronobenzoate Reactions.
• Benchchem. (n.d.). Troubleshooting low yield in Methyl benzilate esterification.
• E3S Web of Conferences. (n.d.).
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• Arkat USA. (2000). Unusual fries rearrangement of 7-Acyloxyquinolin-2-ones. ARKIVOC.
• Benchchem. (n.d.). Troubleshooting low yield in the synthesis of 4-Methyl-3-nitrobenzoic acid.
• University of Missouri-St. Louis. (n.d.).
• NIH. (n.d.).
• ResearchGate. (2024). (PDF)
• Fisher Scientific. (n.d.). Methyl 4-Acetoxybenzoate 98.0+%, TCI America 25 g | Buy Online.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• eScholarship. (n.d.).
• ChemRxiv. (n.d.).
• Benchchem. (n.d.). Technical Support Center: Analytical Methods for Monitoring Methyl 3-Boronobenzoate Reactions.
• ChemBK. (2024). 4-ACETOXYBENZOIC ACID METHYL ESTER - Introduction.
• PubMed. (2025). RSM-BBD optimization of transesterification reaction using g-C3N4 nanocatalyst with waste cooking oil for biodiesel production.
• Sigma-Aldrich. (n.d.).

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Technical Support Center: Solvent Effects on the Reactivity of Methyl 4-acetoxybenzoate

Welcome to the technical support center for investigating the reactivity of Methyl 4-acetoxybenzoate. This guide is designed for researchers, scientists, and drug development professionals who are exploring ester hydrolysis, prodrug activation mechanisms, or fundamental reaction kinetics. Here, we move beyond simple protocols to address the "why" behind experimental phenomena, providing troubleshooting guides and FAQs to navigate the complexities introduced by solvent effects.

Frequently Asked Questions (FAQs): Core Concepts

Q1: What is the primary reaction involving Methyl 4-acetoxybenzoate, and why is it studied?

Methyl 4-acetoxybenzoate has two ester functional groups. Its reaction with a nucleophile, typically hydroxide (OH⁻) in a process called saponification or base-catalyzed hydrolysis, results in the cleavage of these ester bonds.[1][2] The molecule serves as an excellent model substrate for several reasons:

• Prodrug Mimicry: It simulates the activation of acetylated prodrugs, such as Aspirin (acetylsalicylic acid), where hydrolysis is required to release the active therapeutic agent.

• Kinetic Studies: The reaction is readily monitored, making it ideal for studying fundamental principles of chemical kinetics, including the profound influence of the surrounding solvent environment on reaction rates.[3]

The overall reaction proceeds in two steps, typically with the hydrolysis of the more reactive acetyl group first, followed by the methyl ester.

Q2: Why is the choice of solvent so critical for this reaction?

The solvent is not merely a medium for the reactants; it is an active participant in the reaction mechanism. It influences reactivity by solvating the reactants and, more importantly, the transition state.[4] For the hydrolysis of an ester by a hydroxide ion, the reaction involves a neutral ester molecule and a charged nucleophile (OH⁻) proceeding through a charged, polar transition state.[3]

Key solvent properties that dictate the reaction rate include:

• Polarity and Dielectric Constant: Polar solvents are generally preferred as they can stabilize the polar transition state more effectively than the reactants, thus lowering the activation energy and accelerating the reaction.[4][5][6]

• Protic vs. Aprotic Nature: Protic solvents (e.g., water, methanol) can form hydrogen bonds, while aprotic solvents (e.g., DMSO, DMF) cannot. This is a crucial distinction. A protic solvent can solvate and stabilize the hydroxide ion, but this can also reduce its nucleophilicity, potentially slowing the reaction.[7][8] In contrast, a polar aprotic solvent solvates the accompanying cation (e.g., Na⁺) but leaves the OH⁻ anion relatively "bare" and highly reactive.

• Miscibility: Since the ester is organic and the hydroxide is often in an aqueous solution, ensuring miscibility is key for the reaction to occur. This often necessitates the use of co-solvents.[9]

Troubleshooting and Experimental Design

This section addresses common issues encountered during the hydrolysis of Methyl 4-acetoxybenzoate, providing explanations and actionable solutions.

Q3: My hydrolysis reaction is incredibly slow or seems to stall. What's wrong?

Symptoms:

• TLC analysis shows a persistent spot for the starting material even after extended reaction times.

• Kinetic analysis shows a much lower rate constant than expected from the literature.

Root Causes & Solutions:

• Poor Solubility: Methyl 4-acetoxybenzoate has limited solubility in purely aqueous solutions. If the ester is not dissolved, the reaction can only occur at the interface between phases, leading to a drastically reduced rate.

  • Solution: Employ a water-miscible organic co-solvent to create a homogeneous reaction medium. Common choices include methanol, ethanol, dioxane, or THF.[9][10][11] Start with a mixture (e.g., 1:1 water:methanol) and adjust as needed. Be aware that the co-solvent itself will affect the reaction rate.

• Inappropriate Solvent Polarity: The transition state for saponification is more polar than the reactants. According to Hughes-Ingold rules, a reaction where charge is generated in the transition state is accelerated by more polar solvents.

  • Solution: If using a co-solvent system, decreasing the proportion of the less polar organic solvent (e.g., moving from 70% ethanol to 50% ethanol) will increase the overall dielectric constant of the medium and should increase the reaction rate.[3]

• Sub-optimal Temperature: Like most chemical reactions, the rate of hydrolysis is highly temperature-dependent.

  • Solution: Increase the reaction temperature.[7] A common practice is to perform the reaction under gentle reflux.[12][13] However, for precise kinetic studies, a thermostatically controlled water bath is essential to maintain a constant temperature.

Q4: I am observing unexpected side products. What other reactions could be happening?

Symptoms:

• Multiple spots on TLC that do not correspond to the starting material, intermediate, or final product.

• NMR or Mass Spec data shows unexpected molecular weights or signals.

Root Causes & Solutions:

• Transesterification: If you are using an alcohol (e.g., methanol, ethanol) as a co-solvent, the corresponding alkoxide (CH₃O⁻ or CH₃CH₂O⁻) exists in equilibrium with the hydroxide ion. This alkoxide can act as a nucleophile, leading to an exchange of the ester group. For instance, using ethanol could potentially convert the methyl ester to an ethyl ester.

  • Solution: While often a minor pathway, be aware of this possibility. If it is a significant issue, consider using a non-alcoholic co-solvent like dioxane or DMSO.[14] Alternatively, use the alcohol that corresponds to the ester group already present (i.e., methanol for a methyl ester) to make any transesterification non-productive.

• Solvent Degradation: Some solvents can degrade under strong basic conditions and high temperatures. For example, DMF can hydrolyze to dimethylamine and formate.[9]

  • Solution: Choose a robust solvent for your reaction conditions. For most standard saponifications, water/alcohol or water/dioxane mixtures are very stable.

Q5: Why is my reaction rate faster in DMSO/water than in methanol/water, even if the dielectric constants are similar?

This is an excellent question that highlights the difference between general (bulk) and specific solvent effects.

• General Effect (Dielectric Constant): Both solvent mixtures are polar and can stabilize the polar transition state.

• Specific Effect (Hydrogen Bonding): In the methanol/water mixture, the protic methanol molecules form a "solvation shell" around the hydroxide ions via hydrogen bonding.[8] This shell stabilizes the OH⁻ but also sterically hinders it and reduces its energy (and thus its nucleophilicity). To react, the OH⁻ must be partially desolvated, which requires energy.

• The DMSO Advantage: DMSO is a polar aprotic solvent. It does not have acidic protons to form hydrogen bonds with the OH⁻ anion. It effectively solvates the cation (e.g., Na⁺) but leaves the hydroxide anion "naked" and highly reactive. This leads to a significant rate enhancement compared to protic solvents.[15]

This phenomenon is visualized in the logic diagram below.

Visualizations and Workflows

Reaction Mechanism: Base-Catalyzed Ester Hydrolysis (BAc2)

The hydrolysis of both ester groups on Methyl 4-acetoxybenzoate follows the Bimolecular Acyl-Oxygen cleavage (BAc2) mechanism. This is the most common pathway for base-catalyzed ester hydrolysis.[16][17]

Caption: The BAc2 mechanism for ester hydrolysis.

Logic Diagram: How Solvents Influence Reaction Rate

Caption: Influence of solvent type on reaction intermediates and activation energy.

Quantitative Data Summary

While exact rate constants depend heavily on temperature, hydroxide concentration, and precise solvent ratio, the following table provides a qualitative and illustrative comparison of relative reaction rates for ester saponification in common solvent systems.

Solvent System (1:1 v/v)	Dielectric Constant (Approx.)	Key Solvent Feature	Relative Rate	Rationale
Water	80	Protic, High Polarity	Baseline	Reference solvent.
Water / Ethanol	55	Protic, Lower Polarity	Slower	Lower dielectric constant destabilizes the transition state relative to water.[3]
Water / Dioxane	40	Aprotic, Lower Polarity	Variable	Rate decreases with more dioxane due to lower polarity, but can be faster than alcohols if specific solvation of OH⁻ is less.[15]
Water / DMSO	63	Aprotic, High Polarity	Fastest	High polarity stabilizes the transition state, while the aprotic nature leaves the OH⁻ nucleophile highly reactive.[15]

Experimental Protocol: Kinetic Analysis of Hydrolysis

This protocol outlines a method for determining the second-order rate constant for the hydrolysis of Methyl 4-acetoxybenzoate using a titration method.

Objective: To measure the rate of consumption of NaOH during the hydrolysis reaction.

Materials:

• Methyl 4-acetoxybenzoate

• Sodium Hydroxide (NaOH), 0.05 M solution in the desired solvent system

• Solvent system (e.g., 50:50 v/v Ethanol:Water)

• Hydrochloric Acid (HCl), standardized ~0.02 M solution

• Phenolphthalein indicator

• Thermostatic water bath

• Stopwatch, burette, pipettes, conical flasks

• Ice bath

Workflow Diagram:

Caption: Step-by-step workflow for a kinetic study using titration.

Procedure:

• Preparation:

  • Prepare a 0.05 M solution of Methyl 4-acetoxybenzoate in the chosen solvent system (e.g., 50:50 EtOH:H₂O).

  • Prepare a 0.05 M solution of NaOH in the same solvent system.

  • Place both solutions in the thermostatic water bath to equilibrate to the desired temperature (e.g., 25.0 °C).

• Reaction Initiation:

  • Pipette exactly 50.0 mL of the ester solution and 50.0 mL of the NaOH solution into a larger flask, mix rapidly, and immediately start the stopwatch. This is t=0.

• Monitoring:

  • At predetermined time intervals (e.g., 5, 10, 15, 25, 40 minutes), use a pipette to withdraw a 10.0 mL aliquot of the reaction mixture.

  • Immediately quench the reaction by dispensing the aliquot into a conical flask containing ~20 mL of ice-cold deionized water. The cold temperature drastically slows the reaction.

• Titration:

  • Add 2-3 drops of phenolphthalein indicator to the quenched aliquot.

  • Titrate the unreacted NaOH with your standardized HCl solution until the pink color disappears. Record the volume of HCl used.

• Data Analysis:

  • The concentration of NaOH at each time point [NaOH]t can be calculated from the titration volume.

  • For a second-order reaction with equal initial concentrations [Ester]₀ = [NaOH]₀ = a, the integrated rate law is: 1/[NaOH]t = kt + 1/a.

  • Plot 1/[NaOH]t versus time (t). The plot should be a straight line with a slope equal to the rate constant, k.

References

• Solvent influences in the alkaline hydrolysis of esters in aqueous ethanol. Indian Journal of Chemistry.

• Factors that Affect Reaction Rates. Chemistry LibreTexts. [Link]

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• The alkaline hydrolysis of esters in aqueous-organic solvent mixtures. Bradford Scholars - University of Bradford. [Link]

• Sonication effects on ester hydrolysis in alcohol-water mixtures. ResearchGate. [Link]

• General base catalysis of ester hydrolysis. Semantic Scholar. [Link]

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• Saponification (Base Hydrolysis) of Organic Materials. Caltech. [Link]

• Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [Link]

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• Solvent Effects and Ester Interchange in Basic Hydrolysis of Esters. ElectronicsAndBooks. [Link]

• Kinetics of Hydrolysis of Methyl Hydroxy and Methyl Methoxy Benzoates using Aquo-organic Solvents. Zenodo. [Link]

• Saponification - Base promoted ester hydrolysis. Khan Academy. [Link]

• Solvent effect on activation parameters for intramolecular general base-catalysed hydrolyses of salicylate esters and hydroxide ion-catalysed hydrolysis of methyl p-hydroxybenzoate. Journal of the Chemical Society, Perkin Transactions 2. [Link]

• Saponification. Jack Westin. [Link]

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Reference Data & Comparative Studies

A Researcher's Guide to Alternatives for Methyl 4-acetoxybenzoate in Drug Synthesis

In the landscape of pharmaceutical development and complex organic synthesis, the selection of appropriate starting materials and intermediates is paramount to achieving desired outcomes efficiently and safely. Methyl 4-acetoxybenzoate, a derivative of 4-hydroxybenzoic acid, has traditionally served as a reliable intermediate, primarily by protecting the phenolic hydroxyl group as an acetate ester.[1] This guide provides an in-depth comparison of viable alternatives to Methyl 4-acetoxybenzoate, offering experimental insights to inform the strategic decisions of researchers, scientists, and drug development professionals.

The Role of Methyl 4-acetoxybenzoate: A Brief Overview

Methyl 4-acetoxybenzoate serves a dual purpose in multi-step synthesis. The acetyl group protects the reactive phenolic hydroxyl, preventing unwanted side reactions, while the methyl ester provides a site for further chemical modification.[2] The acetyl protecting group is typically stable under neutral and mildly acidic conditions but can be readily cleaved under basic conditions, such as hydrolysis with a mild base, to regenerate the phenol.[2][3]

However, the lability of the acetyl group to basic conditions can be a double-edged sword, limiting its use in synthetic routes that require strong bases. Furthermore, the search for alternative protecting groups is often driven by the need for orthogonal deprotection strategies, improved yields, and milder reaction conditions.

Below is a comparative analysis of key alternatives, complete with experimental protocols and data to guide your selection process.

Benzyl Ethers: A Robust Alternative for Enhanced Stability

Benzyl ethers are a classic and highly effective alternative for protecting phenolic hydroxyls. The benzyl group offers significantly greater stability across a wider range of pH conditions, including strongly basic and nucleophilic environments, compared to the acetyl group.[4]

Synthesis of Methyl 4-(benzyloxy)benzoate

A common method for the synthesis of Methyl 4-(benzyloxy)benzoate involves the Williamson ether synthesis.[5] In this procedure, methyl 4-hydroxybenzoate is treated with benzyl bromide in the presence of a mild base like potassium carbonate.[5][6]

Key Advantages:

• Broad Chemical Stability: Resistant to acidic and basic hydrolysis, organometallic reagents, and some reducing agents.[7]

• Orthogonal Deprotection: The benzyl group is typically removed by catalytic hydrogenolysis (e.g., H₂/Pd-C), which does not affect most other common protecting groups, including esters and silyl ethers.[7][8] Oxidative methods using reagents like DDQ can also be employed for deprotection.[9]

Considerations:

• Deprotection Conditions: Hydrogenolysis is not suitable for substrates containing other reducible functional groups, such as alkenes, alkynes, or some nitrogen-containing heterocycles.[9]

• Reagent Handling: Benzyl halides are lachrymators and should be handled with care in a well-ventilated fume hood.

Comparative Data: Methyl 4-acetoxybenzoate vs. Methyl 4-(benzyloxy)benzoate

Feature	Methyl 4-acetoxybenzoate	Methyl 4-(benzyloxy)benzoate
Protection Method	Acetylation	Williamson Ether Synthesis
Stability	Moderate; sensitive to base	High; stable to a wide pH range
Deprotection	Basic hydrolysis (e.g., NaHCO₃)	Catalytic hydrogenolysis (H₂/Pd-C)
Orthogonality	Limited	High
Typical Yields	>90%	>90%

Experimental Protocol: Synthesis of Methyl 4-(benzyloxy)benzoate[5]

• To a solution of methyl 4-hydroxybenzoate (0.01 mol) in N,N-dimethylformamide (DMF), add potassium carbonate (0.01 mol) and benzyl chloride (0.01 mol).

• The reaction mixture can be subjected to ultrasonication at room temperature for up to 4 hours to expedite the reaction.

• Upon completion, pour the solution into ice-water.

• Filter the resulting solid and recrystallize from ethanol to obtain pure methyl 4-(benzyloxy)benzoate.

Synthesis of Methyl 4-(benzyloxy)benzoate.

Silyl Ethers: Mild Deprotection and High Selectivity

Silyl ethers, particularly the tert-butyldimethylsilyl (TBDMS) group, are widely used for protecting alcohols and phenols due to their ease of introduction and, most notably, their mild and selective deprotection conditions.[10][11]

Synthesis of Methyl 4-((tert-butyldimethylsilyl)oxy)benzoate

The silylation of methyl 4-hydroxybenzoate is typically achieved by reacting it with tert-butyldimethylsilyl chloride (TBDMSCl) in the presence of a base such as imidazole or triethylamine in an aprotic solvent like DMF or dichloromethane.[12]

Key Advantages:

• Mild Deprotection: Silyl ethers are most commonly cleaved using fluoride ion sources, such as tetrabutylammonium fluoride (TBAF), which are highly selective and tolerate a wide range of other functional groups.[13][14]

• Tunable Stability: The stability of silyl ethers can be tuned by varying the steric bulk of the substituents on the silicon atom (e.g., TMS < TBDMS < TIPS).[11] Phenolic silyl ethers can be selectively cleaved in the presence of aliphatic silyl ethers.[10][15]

Considerations:

• Acid Sensitivity: Silyl ethers are generally sensitive to acidic conditions, which can limit their application in some synthetic routes.[11]

• Cost: Silylating agents can be more expensive than acetylating or benzylating agents.

Comparative Data: Acetyl vs. TBDMS Protecting Groups

Feature	Acetyl Group	TBDMS Group
Protection Reagent	Acetic anhydride or acetyl chloride	TBDMSCl
Stability	Sensitive to base	Sensitive to acid and fluoride
Deprotection	Basic hydrolysis	Fluoride ions (e.g., TBAF) or acid
Selectivity	Moderate	High
Cost	Low	Moderate

Experimental Protocol: Deprotection of a Phenolic TBDMS Ether[11]

• Dissolve the TBDMS-protected phenol in methanol.

• Add potassium bifluoride (KHF₂) and stir the mixture at room temperature.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, perform an aqueous workup and extract the product with a suitable organic solvent.

• Purify the product by column chromatography if necessary.

Silyl ether protection and deprotection workflow.

Methanesulfonate (Mesylate) Esters: An Underutilized but Potent Protecting Group

While commonly known as a leaving group, the methanesulfonate (mesylate) group can also serve as a robust protecting group for phenols. It offers excellent stability to acidic conditions and can be cleaved under specific reductive conditions.[16]

Synthesis of Methyl 4-((methylsulfonyl)oxy)benzoate

Mesylates are readily prepared by reacting the phenol with methanesulfonyl chloride in the presence of a non-nucleophilic base like triethylamine or pyridine.

Key Advantages:

• Acid Stability: Mesylates are highly resistant to cleavage under acidic conditions.

• Orthogonality: Deprotection can be achieved using specific reducing agents, such as magnesium in methanol, providing an orthogonal deprotection strategy.[16]

Considerations:

• Deprotection Conditions: The reductive cleavage might not be compatible with other reducible functional groups in the molecule.

Experimental Protocol: Deprotection of an Aryl Mesylate[16]

• To a solution of the aryl mesylate in anhydrous methanol, add magnesium turnings.

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Quench the reaction with aqueous ammonium chloride.

• Extract the product with an organic solvent and purify as needed.

Summary and Recommendations

The choice of an alternative to Methyl 4-acetoxybenzoate is highly dependent on the specific requirements of the synthetic route.

• For syntheses requiring high stability to a broad range of reagents, particularly bases, benzyl ethers are an excellent choice.

• When mild and highly selective deprotection is critical, and acidic conditions can be avoided, TBDMS ethers offer a significant advantage.

• For substrates that must endure acidic conditions where a benzyl group might be labile, methanesulfonate esters present a potent, though less common, alternative.

By understanding the reactivity, stability, and deprotection conditions of these alternatives, researchers can design more efficient and robust synthetic strategies, ultimately accelerating the drug development process.

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A Comparative Guide to the Biological Activity of Methyl 4-acetoxybenzoate and Its Derivatives

Introduction

Methyl 4-acetoxybenzoate, a benzoate ester with the chemical formula C₁₀H₁₀O₄, is an organic compound found naturally in dates (Phoenix dactylifera)[1][2]. It presents as a white crystalline powder and is synthesized via the acetylation of methyl 4-hydroxybenzoate[1]. While the parent compound exhibits inherent biological activities, including antimicrobial properties useful in cosmetics and pharmaceuticals, its true potential lies in its role as a scaffold for chemical modification[1].

This guide provides a comparative analysis of the biological activity of methyl 4-acetoxybenzoate against its synthetic derivatives. We will explore how structural modifications influence antimicrobial, anticancer, and antioxidant potentials, supported by experimental data from relevant studies. The aim is to provide researchers, scientists, and drug development professionals with a foundational resource for navigating the therapeutic landscape of this versatile chemical class.

The Rationale for Derivatization: Enhancing Nature's Blueprint

In drug discovery, a naturally occurring compound with modest biological activity, like methyl 4-acetoxybenzoate, is often considered a "lead compound." The process of chemical derivatization is a cornerstone of medicinal chemistry, driven by several key objectives:

• Potency Enhancement: Small structural changes can dramatically increase the compound's interaction with its biological target.

• Selectivity Improvement: Modifications can make a molecule more specific for a cancer cell protein over a healthy cell protein, for example, thereby reducing side effects.

• Pharmacokinetic Optimization: Derivatization can alter properties like solubility, stability, and metabolism, improving how the drug is absorbed, distributed, and utilized by the body.

• Exploring Structure-Activity Relationships (SAR): Systematically creating derivatives helps to map which parts of the molecule are essential for its biological effect, guiding future design efforts.

The derivatives discussed below illustrate these principles, showcasing how the foundational structure of a simple benzoate ester can be tailored to create compounds with significantly enhanced and diversified biological functions.

Comparative Analysis of Biological Activities

While comprehensive studies on a homologous series of methyl 4-acetoxybenzoate are emerging, we can draw authoritative comparisons from closely related substituted benzoate and phenolic acid derivatives. These analogs provide a robust framework for understanding the impact of specific chemical modifications.

Antimicrobial Activity

Methyl 4-acetoxybenzoate itself has been noted for its antimicrobial properties[1]. However, derivatization has been a key strategy to broaden and enhance this activity. The antimicrobial efficacy of benzoate esters is often dependent on the nature and position of substituents on the aromatic ring.

Research into related structures, such as 2-(phenylcarbamoyl)phenyl 4-substituted benzoates, reveals that modifications can induce potent activity against mycobacteria and Gram-positive bacteria[3]. Studies on phenolic acid derivatives have also focused on creating novel preservatives with enhanced bacteriostatic and fungicidal properties[4]. For instance, a novel hydrophilic analog, 1-O-(4-hydroxybenzoyl)-glycerol, demonstrated antimicrobial activity comparable to or even higher than commercially used parabens against certain strains like S. aureus[5].

The general trend suggests that increasing lipophilicity through the addition of alkyl chains or introducing halogen atoms can enhance membrane disruption in bacteria.

Table 1: Illustrative Antimicrobial Activity of Benzoate Derivatives

Data below is based on a representative series of 2-(phenylcarbamoyl)phenyl 4-substituted benzoates to illustrate the potential impact of substitution on antimicrobial activity, as direct comparative data for a full series of methyl 4-acetoxybenzoate derivatives is not available in the cited literature.

Compound	Substituent (R) at position 4	Test Organism	Minimum Inhibitory Concentration (MIC) in µg/mL	Reference
Parent Scaffold	H	Staphylococcus aureus	>100	[3]
Derivative A	Cl	Staphylococcus aureus	50	[3]
Derivative B	NO₂	Staphylococcus aureus	25	[3]
Derivative C	OCH₃	Mycobacterium tuberculosis	62.5	[3]

Anticancer Activity

The development of novel anticancer agents is a primary focus of medicinal chemistry. Benzoic acid and its derivatives have shown considerable promise in this area, often acting by inducing apoptosis (programmed cell death) in cancer cells[6].

For example, a study on novel 4-methylbenzamide derivatives linked to purine structures demonstrated significant cytotoxic effects against various human cancer cell lines[7]. The most potent compounds in this series, 7 and 10 , exhibited IC₅₀ values as low as 1.42 µM against HL-60 (leukemia) cells and were shown to arrest the cell cycle, preventing cell division[7]. Similarly, structure-activity relationship studies of 4-methylcoumarin derivatives, which share phenolic ester features, found that 7,8-dihydroxycoumarins bearing long alkyl chains at the C3 position were the most effective against leukemia, colon, and breast cancer cell lines[8].

These findings underscore a crucial principle: the addition of specific functional groups can transform a simple benzoate scaffold into a potent cytotoxic agent. The acetoxy group of methyl 4-acetoxybenzoate is a prime site for hydrolysis in vivo, potentially releasing a hydroxyl group that can be a key pharmacophore for anticancer activity.

Table 2: Comparative Cytotoxicity (IC₅₀) of Representative Benzamide and Coumarin Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Mechanism Highlight	Reference
Derivative 7 (Purine-linked)	HL-60 (Leukemia)	1.42	Induces apoptosis; Cell cycle arrest	[7]
Derivative 10 (Purine-linked)	K562 (Leukemia)	2.53	Inhibits Bcr-Abl kinase	[7]
Compound 11 (Coumarin)	LS180 (Colon)	25.2	Cytotoxicity	[8]
Compound 11 (Coumarin)	MCF-7 (Breast)	25.1	Cytotoxicity	[8]
4-hydrazinobenzoic acid deriv.	MCF-7 (Breast)	Potent	Blocked proliferation via apoptosis	[6]

Antioxidant Activity

Oxidative stress is implicated in numerous diseases, including cancer and inflammatory conditions. The ability of a compound to neutralize reactive oxygen species (ROS) is a highly sought-after therapeutic property. The antioxidant capacity of phenolic compounds is often tied to the presence of hydroxyl (-OH) groups on the aromatic ring.

While methyl 4-acetoxybenzoate has an esterified hydroxyl group, its derivatives can be designed to have enhanced antioxidant effects. For instance, a study on methyl 3,4-dihydroxybenzoate (MDHB), a structural isomer of the hydrolyzed parent compound, found that it alleviates oxidative damage in granulosa cells by activating the Nrf2 antioxidant pathway[9]. MDHB treatment decreased cellular ROS production and improved mitochondrial function[9]. Furthermore, a separate study on acetylated bromophenol derivatives showed they could ameliorate H₂O₂-induced oxidative damage and ROS generation in human keratinocytes[10].

This suggests that the number and position of hydroxyl groups, as well as other substitutions on the benzene ring, are critical determinants of antioxidant activity. The acetoxy group in methyl 4-acetoxybenzoate can be considered a pro-drug feature, which upon hydrolysis, releases the active phenolic hydroxyl group.

Structure-Activity Relationship (SAR) Insights

The collective data from studies on benzoate, benzamide, and coumarin derivatives allow us to establish a preliminary SAR map.

Caption: Structure-Activity Relationship (SAR) logic for benzoate derivatives.

• The Acetoxy/Hydroxy Group: The group at position 4 is critical. The acetoxy group provides stability, but its hydrolysis to a hydroxyl group is often key for antioxidant and anticancer activities. The presence of multiple hydroxyl groups, as in methyl 3,4-dihydroxybenzoate, significantly boosts antioxidant potential[9].

• Ring Substituents: Adding electron-withdrawing groups (like -NO₂ or halogens) or bulky, lipophilic side chains (like alkyls or purines) dramatically influences activity. Halogens and nitro groups tend to increase antimicrobial potency, while complex heterocyclic moieties can confer highly specific anticancer effects by targeting enzymes like protein kinases[3][7].

Experimental Protocols & Methodologies

To ensure scientific integrity, the protocols described below are standard, validated methods for assessing the biological activities discussed in this guide.

Synthesis of Methyl 4-acetoxybenzoate

This protocol describes the acid-catalyzed acetylation of methyl 4-hydroxybenzoate, a common and efficient method for producing the parent compound.

Caption: Workflow for the synthesis of methyl 4-acetoxybenzoate.

Step-by-Step Protocol:

• Combine 15.2 g of methyl 4-hydroxybenzoate with 20.4 g of acetic anhydride in a reaction vessel.

• Carefully add 1 mL of concentrated sulfuric acid as a catalyst.

• Heat the mixture to 80°C and maintain this temperature for one hour with stirring.

• Allow the reaction mixture to cool to room temperature, during which the product will crystallize.

• Filter the solid product using a Buchner funnel.

• Wash the collected crystals thoroughly with cold water to remove any unreacted acid and anhydride.

• Dry the crystals to obtain pure methyl 4-acetoxybenzoate[1].

In Vitro Cytotoxicity Evaluation: The MTT Assay

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as a measure of cell viability. It is a standard preliminary test for anticancer activity.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Step-by-Step Protocol:

• Cell Seeding: Plate human cancer cells (e.g., MCF-7, A549) in 96-well plates at a density of 5,000–10,000 cells per well. Allow them to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂[3].

• Compound Preparation: Prepare a stock solution of the test compounds (methyl 4-acetoxybenzoate and its derivatives) in dimethyl sulfoxide (DMSO). Create a series of dilutions at various concentrations in the cell culture medium.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the treated cells for 48 to 72 hours.

• MTT Addition: Add 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution to each well and incubate for an additional 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent, such as DMSO, to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells. Calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%[3][6].

Conclusion and Future Outlook

Methyl 4-acetoxybenzoate is a valuable lead compound whose biological activity can be significantly amplified and diversified through chemical derivatization. While the parent molecule shows modest antimicrobial effects, its derivatives have demonstrated potent, targeted activities across antimicrobial and anticancer applications. Structure-activity relationship analyses indicate that modifications to the phenolic group and substitutions on the aromatic ring are key strategies for developing novel therapeutic agents.

Future research should focus on synthesizing and screening a broader library of methyl 4-acetoxybenzoate derivatives to further elucidate SAR. Investigating their mechanisms of action, particularly in anticancer pathways, and evaluating their in vivo efficacy and safety profiles will be critical next steps in translating these promising compounds from the bench to potential clinical applications.

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A Spectroscopic Deep Dive: Differentiating Methyl 4-acetoxybenzoate and Its Isomers

In the landscape of pharmaceutical development and fine chemical synthesis, the precise identification of isomeric compounds is a critical quality control checkpoint. Positional isomers, while sharing the same molecular formula, can exhibit distinct physical, chemical, and biological properties. This guide provides a detailed spectroscopic comparison of methyl 4-acetoxybenzoate and its ortho- and meta-isomers, offering researchers and drug development professionals a robust framework for their unambiguous differentiation using routine analytical techniques.

This comparison will delve into the nuances of ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), presenting experimental data to highlight the key distinguishing features of each isomer. The causality behind the observed spectral differences will be explored, grounded in the principles of substituent effects on aromatic systems.

The Isomeric Landscape

The three isomers under investigation—methyl 2-acetoxybenzoate, methyl 3-acetoxybenzoate, and methyl 4-acetoxybenzoate—differ only in the substitution pattern of the acetoxy and methyl ester groups on the benzene ring. This seemingly subtle variation leads to significant differences in their electronic environments, which are readily probed by spectroscopic methods.

Caption: Molecular structures of the ortho-, meta-, and para-isomers of methyl acetoxybenzoate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR spectroscopy is a powerful first-pass technique for distinguishing these isomers due to the distinct chemical shifts and coupling patterns of the aromatic protons. The electron-withdrawing nature of the methyl ester group and the electron-donating (through resonance) and inductively withdrawing nature of the acetoxy group create unique electronic environments for the aromatic protons in each isomer.

Compound	Aromatic Protons (ppm)	-OCH₃ (ppm)	-OCOCH₃ (ppm)
Methyl 2-acetoxybenzoate	~7.9 (dd), ~7.5 (td), ~7.2 (td), ~7.1 (dd)	~3.8	~2.3
Methyl 3-acetoxybenzoate	~7.8 (t), ~7.7 (dt), ~7.4 (t), ~7.3 (dt)	~3.9	~2.3
Methyl 4-acetoxybenzoate	~8.1 (d), ~7.2 (d)	~3.9	~2.3

¹H NMR Data Comparison

Analysis:

• Methyl 4-acetoxybenzoate (para-isomer): The high degree of symmetry in the para-isomer results in a simplified aromatic region, typically showing two doublets.[1] The protons ortho to the electron-withdrawing methyl ester group are deshielded and appear at a higher chemical shift (~8.1 ppm), while the protons ortho to the acetoxy group are more shielded and appear at a lower chemical shift (~7.2 ppm).[2][3] This clean "doublet of doublets" pattern is a key diagnostic feature.[1]

• Methyl 2-acetoxybenzoate (ortho-isomer): The ortho-isomer exhibits the most complex aromatic region with four distinct signals, each showing coupling to its neighbors. The proton adjacent to both the ester and acetoxy groups is expected to be the most deshielded.

• Methyl 3-acetoxybenzoate (meta-isomer): The meta-isomer also shows four aromatic signals. The proton situated between the two electron-withdrawing groups is the most deshielded. The remaining protons will have chemical shifts and coupling patterns dictated by their positions relative to the two substituents.

Caption: General workflow for ¹H NMR analysis.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Carbon-13 NMR provides complementary information, with the chemical shifts of the aromatic carbons being particularly sensitive to the electronic effects of the substituents.

Compound	Aromatic Carbons (ppm)	-COOCH₃ (ppm)	-OCOCH₃ (ppm)	-OCH₃ (ppm)	-OCOCH₃ (ppm)
Methyl 2-acetoxybenzoate	~169, ~165, ~151, ~134, ~132, ~126, ~124, ~122	165.2	169.5	52.3	21.0
Methyl 3-acetoxybenzoate	~169, ~166, ~151, ~132, ~130, ~127, ~123, ~122	165.8	169.4	52.5	21.1
Methyl 4-acetoxybenzoate	~169, ~165, ~154, ~132, ~128, ~122	165.5	169.2	52.3	21.1

¹³C NMR Data Comparison

Analysis:

• Symmetry: Similar to ¹H NMR, the symmetry of the para-isomer leads to fewer signals in the aromatic region of the ¹³C NMR spectrum (four signals) compared to the ortho- and meta-isomers (six signals each).[4] This is a powerful diagnostic tool.

• Carbonyl Carbons: The chemical shifts of the two carbonyl carbons (ester and acetoxy) are relatively similar across the isomers, appearing in the 165-170 ppm range.

• Substituted Aromatic Carbons: The carbons directly attached to the oxygen atoms (C-O) of the ester and acetoxy groups are significantly deshielded and their chemical shifts are highly dependent on the substitution pattern. For instance, in the para-isomer, the carbon bearing the acetoxy group appears at a higher chemical shift compared to the ortho- and meta-isomers due to the direct resonance effect of the ester group.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for identifying the characteristic functional groups present in the molecules. All three isomers will exhibit strong absorptions corresponding to the C=O stretching of the ester and acetoxy groups, as well as C-O stretching vibrations.

Compound	C=O (ester) (cm⁻¹)	C=O (acetoxy) (cm⁻¹)	C-O (ester) (cm⁻¹)	C-O (acetoxy) (cm⁻¹)	Aromatic C=C (cm⁻¹)
Methyl 2-acetoxybenzoate	~1735	~1770	~1280, ~1140	~1210, ~1190	~1600, ~1480
Methyl 3-acetoxybenzoate	~1730	~1765	~1290, ~1130	~1215, ~1180	~1610, ~1485
Methyl 4-acetoxybenzoate	~1725	~1760	~1270, ~1160	~1200, ~1100	~1605, ~1505

IR Data Comparison

Analysis:

• Carbonyl Stretching: All three isomers show two distinct carbonyl absorption bands. The acetoxy C=O stretch typically appears at a higher wavenumber (~1760-1770 cm⁻¹) than the ester C=O stretch (~1725-1735 cm⁻¹).[5][6] The exact positions can be influenced by the electronic effects of the substituent positions.

• C-O Stretching: The "fingerprint" region below 1500 cm⁻¹ will show complex patterns of C-O stretching and aromatic C-H bending vibrations. The C-O stretching region is often characterized by multiple strong bands between 1300 and 1100 cm⁻¹.

• Aromatic C-H Bending: The out-of-plane C-H bending vibrations in the 900-675 cm⁻¹ region can sometimes provide clues about the substitution pattern of the benzene ring.[4]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation patterns of the isomers. While the molecular ion peak will be identical for all three (m/z 194), their fragmentation patterns can show subtle differences.

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Methyl 2-acetoxybenzoate	194	152, 121, 92, 43
Methyl 3-acetoxybenzoate	194	152, 121, 92, 43
Methyl 4-acetoxybenzoate	194	152, 121, 92, 43

Mass Spectrometry Data Comparison

Analysis:

A common fragmentation pathway for all three isomers is the loss of a ketene molecule (CH₂=C=O, 42 Da) from the acetoxy group to give a methyl hydroxybenzoate radical cation at m/z 152. Subsequent loss of the methoxy radical (•OCH₃, 31 Da) leads to the hydroxybenzoyl cation at m/z 121. The acetyl cation (CH₃CO⁺) at m/z 43 is also a prominent peak.

Caption: A common fragmentation pathway for methyl acetoxybenzoate isomers.

While the major fragments are the same, the relative intensities of these fragments may differ between the isomers, although these differences can be subtle and instrument-dependent. For instance, the ortho-isomer might exhibit unique fragmentation patterns due to the proximity of the two functional groups (an "ortho effect").

Experimental Protocols

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 MHz).

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 16-64 scans).

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). Typical parameters include a spectral width of 200-240 ppm, a relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) to obtain adequate signal intensity.

• Data Processing: Process the raw data using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectrum to the TMS signal at 0.00 ppm.

Infrared (IR) Spectroscopy

• Sample Preparation (ATR): If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal.

• Sample Preparation (KBr Pellet): Alternatively, grind a small amount of the sample with dry potassium bromide (KBr) and press into a thin, transparent pellet.

• Background Collection: Collect a background spectrum of the empty sample compartment (or the clean ATR crystal).

• Sample Spectrum Acquisition: Collect the spectrum of the sample. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio. The spectral range is typically 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately 1 mg/mL.

• GC Conditions: Use a gas chromatograph equipped with a suitable capillary column (e.g., a nonpolar DB-5ms column). A typical temperature program would be to hold at 50 °C for 1 minute, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• MS Conditions: Use an electron ionization (EI) source operating at 70 eV. Scan a mass range of m/z 40-400.

• Data Analysis: Analyze the resulting chromatogram to determine the retention time of the compound and the corresponding mass spectrum.

Conclusion

The spectroscopic differentiation of methyl 2-, 3-, and 4-acetoxybenzoate is readily achievable through a combination of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. ¹H and ¹³C NMR are particularly powerful for distinguishing the isomers based on the symmetry and the resulting number of signals and coupling patterns in the aromatic region. IR spectroscopy provides confirmation of the key functional groups, while mass spectrometry confirms the molecular weight and offers insights into fragmentation patterns. By carefully analyzing the data from these techniques, researchers can confidently and accurately identify each isomer, ensuring the integrity of their research and the quality of their products.

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A Comparative Guide to the Hydrolytic Stability of Methyl 4-acetoxybenzoate and Traditional Parabens

Introduction: The Quest for Preservative Stability in Modern Formulations

For decades, parabens—esters of p-hydroxybenzoic acid—have been the gold standard for antimicrobial preservation in a vast array of pharmaceutical and cosmetic products. Their broad-spectrum efficacy, favorable safety profile, and cost-effectiveness have made them ubiquitous. The most common members of this family include methylparaben, ethylparaben, propylparaben, and butylparaben. However, the chemical stability of any excipient is a critical quality attribute that directly impacts the shelf-life, safety, and efficacy of the final product. One of the primary degradation pathways for parabens in aqueous formulations is hydrolysis of the ester linkage, yielding p-hydroxybenzoic acid (PHBA) and the corresponding alcohol.

This guide introduces Methyl 4-acetoxybenzoate, a structural analog of methylparaben, and provides an in-depth comparison of its hydrolytic stability against its traditional counterparts. Structurally, Methyl 4-acetoxybenzoate differs by the presence of an acetoxy group at the para-position instead of the free hydroxyl group found in parabens. This seemingly minor modification has significant implications for its chemical behavior, particularly its susceptibility to hydrolysis.

For researchers, scientists, and drug development professionals, understanding these stability differences is paramount for making informed decisions during formulation development, ensuring product integrity from manufacturing to patient use. This guide presents a framework for this comparison, grounded in established scientific principles and regulatory expectations for stability testing.

The Chemical Landscape: Structures and Mechanisms of Hydrolysis

At its core, the stability of these molecules is dictated by the reactivity of their ester functional groups. Parabens contain a single ester linkage. In contrast, Methyl 4-acetoxybenzoate is a diester, featuring both a methyl ester and a phenyl acetate ester moiety.

Figure 1: Chemical Structures

• Parabens: (R = Methyl, Ethyl, Propyl, Butyl)

• Methyl 4-acetoxybenzoate:

Ester hydrolysis is the chemical breakdown of an ester in the presence of water. This reaction can be catalyzed by acid or, more commonly and rapidly, by base (saponification). The reaction rate is highly dependent on pH and temperature.[1][2][3]

• Acid-Catalyzed Hydrolysis: Involves protonation of the carbonyl oxygen, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis: Involves direct nucleophilic attack of a hydroxide ion on the carbonyl carbon. This pathway is generally much faster and is often the primary cause of degradation in neutral to alkaline formulations.[4]

The critical difference lies in their degradation pathways. Parabens undergo a single hydrolysis step to form PHBA. Methyl 4-acetoxybenzoate, however, is expected to hydrolyze in two steps: first, the more labile phenyl acetate ester (the acetoxy group) hydrolyzes to yield methylparaben and acetic acid; second, the resulting methylparaben hydrolyzes to PHBA and methanol. This two-step process complicates the stability profile and introduces different degradation products. The susceptibility of the acetyl group to hydrolysis is well-documented in the case of acetylsalicylic acid (aspirin), which is notoriously unstable in aqueous environments.[5][6][7][8]

Designing a Comparative Hydrolytic Stability Study

To objectively compare these compounds, a well-designed stress testing study is essential. The methodology described here is rooted in the principles outlined by the International Council for Harmonisation (ICH) in their Q1A guidelines, which advocate for stress testing to elucidate intrinsic stability and degradation pathways.[9][10][11][12]

Objective

To quantify and compare the degradation kinetics (rate constants and half-lives) of Methyl 4-acetoxybenzoate, methylparaben, ethylparaben, and propylparaben under accelerated hydrolytic conditions (elevated temperature and varying pH).

Experimental Protocol: A Self-Validating System

The trustworthiness of a stability study hinges on a robust and reproducible protocol. Every step is designed to isolate the variable of interest—hydrolytic degradation—and measure it accurately.

• Preparation of Stock Solutions:

  • Accurately weigh and dissolve each compound in a minimal amount of acetonitrile to create concentrated stock solutions (e.g., 10 mg/mL). The use of an organic co-solvent is necessary due to the limited aqueous solubility of some parabens, but its volume must be kept low (e.g., <1% of the final volume) to avoid impacting the hydrolysis kinetics.

• Preparation of Reaction Buffers:

  • Prepare aqueous buffers at pH values representative of typical formulation ranges:

    • pH 4.0: Acetate Buffer

    • pH 7.0: Phosphate Buffer

    • pH 9.0: Borate Buffer

  • Causality: These pH levels are chosen to evaluate stability under acidic, neutral, and alkaline conditions, which correspond to different dominant hydrolysis mechanisms.

• Initiation of Stress Study:

  • Pre-heat the reaction buffers to the desired stress temperature (e.g., 70°C) in sealed, inert vials.

  • To initiate the reaction, spike a small, precise volume of each paraben stock solution into the corresponding pre-heated buffer to achieve a target final concentration (e.g., 100 µg/mL).

  • Immediately withdraw a sample for the t=0 time point.

• Incubation and Sampling:

  • Maintain the vials at a constant temperature (70°C ± 1°C) in a stability chamber or water bath.

  • Withdraw aliquots at predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24, and 48 hours).

  • Immediately quench the degradation by cooling the sample in an ice bath and, if necessary, neutralizing the pH to prevent further reaction prior to analysis.

• Analytical Method: Stability-Indicating RP-HPLC:

  • Analyze all samples using a validated stability-indicating Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method with UV detection.[13][14][15] A method is considered "stability-indicating" when it can accurately measure the decrease in the active substance's concentration due to degradation, separating the parent peak from all degradation products and excipients.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase: Gradient elution using a mixture of 0.1% formic acid in water (A) and acetonitrile (B).

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Data Analysis: Plot the natural logarithm of the remaining parent compound concentration versus time. For a first-order reaction, this plot will be linear. The slope of the line is the negative of the pseudo-first-order rate constant (k). The half-life (t½) can be calculated as 0.693/k.

Visualization: Experimental Workflow

The following diagram outlines the logical flow of the comparative stability assessment.

Caption: Comparative Degradation Pathways.

Practical Implications for Formulation Scientists

The inferior hydrolytic stability of Methyl 4-acetoxybenzoate has direct consequences for its application as a preservative.

• Formulation pH is Critical: This compound is unsuitable for aqueous formulations with a neutral to alkaline pH, where its degradation would be rapid, leading to a quick loss of preservative efficacy and the generation of degradants.

• Potential for Use in Anhydrous or Low-Water Systems: Its application might be better suited for non-aqueous formulations (e.g., ointments, powders) or systems with very low water activity, where hydrolysis is not a primary degradation pathway.

• Complex Impurity Profile: The two-step degradation generates both acetic acid and, eventually, PHBA and methanol. The introduction of acetic acid could potentially lower the pH of a poorly buffered formulation over time, which could, in turn, affect the stability of other ingredients.

• Superiority of Traditional Parabens in Aqueous Media: For most aqueous-based pharmaceutical and cosmetic products, traditional parabens, particularly propylparaben and methylparaben, offer far superior hydrolytic stability and a simpler, well-understood degradation profile. [16]

Conclusion

This guide demonstrates through established scientific principles and a proposed experimental framework that Methyl 4-acetoxybenzoate is substantially less stable to hydrolysis than common parabens like methyl-, ethyl-, and propylparaben. The presence of the acetoxy group creates a liability, making the molecule prone to rapid initial degradation, especially under neutral and alkaline conditions.

While the exploration of novel excipients is a vital part of advancing formulation science, this comparative analysis underscores the superior hydrolytic stability of traditional parabens for use in aqueous systems. For drug development professionals, this reinforces a critical lesson: any modification to a well-established molecule requires rigorous stability testing, as even small structural changes can have profound impacts on the performance and integrity of the final product. The ultimate choice of a preservative must always be validated by empirical data generated for the specific formulation, as mandated by regulatory bodies and good scientific practice. [22][23][24][25]

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A Comparative Guide to HPLC Analysis for the Quantification of Methyl 4-acetoxybenzoate in Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise quantification of reactants, intermediates, and final products is paramount. Methyl 4-acetoxybenzoate, a key building block in the synthesis of various organic molecules, requires accurate monitoring within reaction mixtures to ensure optimal yield, purity, and process control. This guide, prepared from a Senior Application Scientist's perspective, provides an in-depth technical comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for the quantification of Methyl 4-acetoxybenzoate. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

The Analytical Imperative: Why Choose the Right Tool?

The selection of an analytical method is not merely a procedural step but a critical decision that impacts the reliability and validity of experimental data. For a compound like Methyl 4-acetoxybenzoate, an aromatic ester, the ideal analytical technique must offer specificity to distinguish it from structurally similar reactants and byproducts, sensitivity to detect it at various concentrations, and robustness to handle the complexity of a reaction matrix.

High-Performance Liquid Chromatography (HPLC): The Gold Standard

Reversed-phase HPLC (RP-HPLC) stands as the preeminent technique for the analysis of moderately polar and non-polar compounds like Methyl 4-acetoxybenzoate.[1][2] Its versatility, high resolution, and amenability to automation make it a workhorse in both quality control and research environments.[3]

The Principle of Separation

In RP-HPLC, the stationary phase is non-polar (e.g., octadecyl-silane or C18), while the mobile phase is polar. Methyl 4-acetoxybenzoate, being a relatively non-polar molecule, will have a stronger affinity for the stationary phase compared to more polar components in the reaction mixture. By carefully tuning the composition of the mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, we can control the elution time of the analyte, achieving separation from other species.[2]

A Validated RP-HPLC Method for Analysis

Experimental Protocol: RP-HPLC Method

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size

  • Mobile Phase: Acetonitrile:Water (60:40 v/v)

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

• Standard Preparation:

  • Prepare a stock solution of Methyl 4-acetoxybenzoate reference standard (1000 µg/mL) in the mobile phase.

  • Perform serial dilutions to prepare working standards in the range of 1-100 µg/mL.

• Sample Preparation:

  • Accurately withdraw a small aliquot of the reaction mixture.

  • Dilute the sample with the mobile phase to a concentration expected to fall within the linear range of the calibration curve.

  • Filter the diluted sample through a 0.45 µm syringe filter prior to injection.

• Method Validation (as per ICH Q2(R1) Guidelines):

  • Specificity: Analyze a blank (mobile phase), a placebo (reaction matrix without the analyte, if possible), and the analyte standard to ensure no interfering peaks at the retention time of Methyl 4-acetoxybenzoate.

  • Linearity: Construct a calibration curve by plotting the peak area against the concentration of the working standards. The correlation coefficient (r²) should be ≥ 0.999.

  • Accuracy: Perform recovery studies by spiking a known amount of the analyte into the reaction matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the expected concentration). The recovery should be within 98-102%.

  • Precision (Repeatability and Intermediate Precision): Analyze a minimum of six replicate injections of the same standard. The relative standard deviation (%RSD) should be ≤ 2%. Intermediate precision should be assessed by different analysts on different days.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Robustness: Intentionally vary chromatographic parameters (e.g., flow rate ±10%, mobile phase composition ±2%, column temperature ±5 °C) to assess the method's reliability. The system suitability parameters should remain within acceptable limits.

A Comparative Analysis of Alternative Techniques

While HPLC is a powerful tool, other analytical techniques can also be employed for the quantification of Methyl 4-acetoxybenzoate, each with its own set of advantages and limitations.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC is a powerful technique for the analysis of volatile and thermally stable compounds.[6] Given that Methyl 4-acetoxybenzoate is an ester, it is amenable to GC analysis. Coupling GC with a mass spectrometer provides high specificity and allows for the unambiguous identification of the analyte based on its mass spectrum.[5][6]

• Principle: The sample is vaporized and injected into a column where separation occurs based on the compound's boiling point and interaction with the stationary phase. The separated components then enter the mass spectrometer for detection and identification.

• Advantages: High sensitivity and specificity, especially with mass spectrometric detection.[7] It can be a faster technique than HPLC for volatile compounds.

• Limitations: Requires the analyte to be thermally stable and volatile. Non-volatile components of the reaction mixture can contaminate the injector and column.

Experimental Protocol: GC-MS

• Sample Preparation: Dilute the reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a suitable initial temperature, then ramp to a final temperature to ensure elution of the analyte.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI).

  • Scan Range: A suitable mass range to include the molecular ion and characteristic fragments of Methyl 4-acetoxybenzoate.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR has emerged as a primary analytical method that allows for the direct quantification of an analyte without the need for a calibration curve, provided an internal standard of known purity is used.[8]

• Principle: The intensity of an NMR signal is directly proportional to the number of nuclei contributing to that signal. By integrating the area of a specific proton signal of Methyl 4-acetoxybenzoate and comparing it to the integral of a known amount of an internal standard, the concentration of the analyte can be determined.

• Advantages: It is a non-destructive technique and provides structural information simultaneously. It can be more accurate than chromatographic methods as it is less susceptible to variations in instrument response.

• Limitations: Lower sensitivity compared to chromatographic techniques. Signal overlap with other components in the reaction mixture can complicate quantification.[9]

Experimental Protocol: qNMR

• Sample Preparation: Accurately weigh a known amount of the reaction mixture and a suitable internal standard (e.g., maleic acid or dimethyl sulfone) into an NMR tube. Dissolve in a deuterated solvent (e.g., CDCl₃).

• NMR Acquisition: Acquire a ¹H NMR spectrum with appropriate relaxation delays to ensure full signal recovery for accurate integration.

• Data Processing: Integrate a well-resolved proton signal of Methyl 4-acetoxybenzoate (e.g., the methyl ester protons) and a signal from the internal standard. Calculate the concentration of the analyte using the known concentration of the internal standard and the respective integral values.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simple and rapid technique for the quantification of compounds that absorb ultraviolet or visible light. Methyl 4-acetoxybenzoate, with its aromatic ring, exhibits strong UV absorbance.

• Principle: The amount of UV light absorbed by a solution is directly proportional to the concentration of the absorbing species (Beer-Lambert Law).

• Advantages: Simple, rapid, and cost-effective.

• Limitations: Low specificity. Any other component in the reaction mixture that absorbs at the same wavelength will interfere with the analysis, leading to inaccurate results.[10] It is generally not suitable for complex mixtures without prior separation.

Experimental Protocol: UV-Vis Spectrophotometry

• Wavelength Selection: Determine the wavelength of maximum absorbance (λmax) of Methyl 4-acetoxybenzoate in a suitable solvent (e.g., methanol or acetonitrile).

• Calibration Curve: Prepare a series of standard solutions of known concentrations and measure their absorbance at the λmax to construct a calibration curve.

• Sample Analysis: Dilute the reaction mixture with the same solvent and measure its absorbance. Calculate the concentration using the calibration curve.

Performance Comparison

The following table provides a comparative summary of the performance of each analytical technique for the quantification of Methyl 4-acetoxybenzoate.

Parameter	HPLC	GC-MS	qNMR	UV-Vis Spectrophotometry
Specificity	High (with proper method development)	Very High	High (depends on signal resolution)	Low
Sensitivity	High (µg/mL to ng/mL)	Very High (ng/mL to pg/mL)	Moderate (mg/mL)	Moderate (µg/mL)
Linearity (r²)	≥ 0.999	≥ 0.998	Not applicable (direct method)	≥ 0.995
Accuracy (% Recovery)	98-102%	97-103%	99-101%	95-105% (matrix dependent)
Precision (%RSD)	≤ 2.0%	≤ 5.0%	≤ 1.0%	≤ 5.0%
Analysis Time	10-20 minutes per sample	5-15 minutes per sample	5-10 minutes per sample	< 5 minutes per sample
Cost	Moderate	High	High	Low
Sample Throughput	High (with autosampler)	High (with autosampler)	Moderate	High
Key Advantage	Versatility and robustness for complex mixtures.	High specificity and sensitivity for volatile compounds.	Absolute quantification without a calibration curve.	Simplicity and speed for simple matrices.
Key Disadvantage	Requires method development and validation.	Limited to thermally stable and volatile compounds.	Lower sensitivity and potential for signal overlap.	Prone to interference from other UV-absorbing species.

Conclusion and Recommendations

For the routine and reliable quantification of Methyl 4-acetoxybenzoate in reaction mixtures, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the recommended technique. Its high specificity, sensitivity, and robustness make it well-suited for the complexities of a reaction matrix. The ability to separate the analyte from starting materials, by-products, and impurities ensures accurate and reliable data, which is crucial for process optimization and quality control in a drug development setting.

While GC-MS offers excellent sensitivity and specificity, its requirement for analyte volatility may not be ideal for all reaction conditions. qNMR provides the advantage of absolute quantification but may lack the required sensitivity for trace-level analysis. UV-Vis spectrophotometry, although simple and rapid, is generally not suitable for complex reaction mixtures due to its lack of specificity.

Ultimately, the choice of analytical method should be guided by the specific requirements of the analysis, including the complexity of the sample matrix, the required level of sensitivity and accuracy, and the available instrumentation. However, for a comprehensive and defensible analysis of Methyl 4-acetoxybenzoate, a well-validated HPLC method remains the gold standard.

References

• O-Liv. (n.d.). Polyphenol Testing: Why HPLC Beats NMR for Olive Oil Analysis. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Ahmed, N. R., & Al-Etewi, M. J. E. (2023). RP-HPLC METHOD FOR DETERMINATION OF METHYL 4-HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. European Journal of Pharmaceutical and Medical Research, 10(8), 59-63. Retrieved from [Link]

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• ResearchGate. (2023). RP- HPLC METHOD FOR DETERMINATION OF METHYL 4- HYDROXY BENZOATE AS PRESERVATIVE IN PHARMACEUTICAL FORMULATIONS. Retrieved from [Link]

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• Canadian Research & Development Center of Sciences and Cultures. (2012). Spectrophotometric Determination of Methyl Paraben in Pure and Pharmaceutical Oral Solution. Retrieved from [Link]

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The Synthetic Chemist's Compass: Navigating the Utility of Methyl 4-acetoxybenzoate versus PABA Esters as Versatile Building Blocks

For the modern researcher, scientist, and drug development professional, the selection of a molecular starting point is a critical decision that dictates the trajectory of a synthetic endeavor. This guide provides an in-depth, objective comparison of two key aromatic building blocks: Methyl 4-acetoxybenzoate and the widely utilized p-aminobenzoic acid (PABA) esters. By examining their respective chemical reactivity, synthetic accessibility, stability, and safety profiles, supported by experimental data and mechanistic insights, this document serves as a comprehensive resource to inform the rational design of novel therapeutics and functional materials.

At a Glance: A Comparative Overview

Feature	Methyl 4-acetoxybenzoate	PABA Esters (e.g., Ethyl 4-aminobenzoate)
Reactive Moiety	Phenolic Acetate	Aromatic Amine
Primary Reactivity	Electrophilic Aromatic Substitution, Nucleophilic Acyl Substitution (post-hydrolysis)	Nucleophilic Acyl Substitution, Diazotization
Synthetic Accessibility	Straightforward acetylation of methyl 4-hydroxybenzoate.[1]	Fischer esterification of p-aminobenzoic acid.[2][3]
Key Transformations	Fries Rearrangement, Hydrolysis to phenol	Amide bond formation, Azo coupling
Stability	Acetoxy group is a good leaving group; susceptible to hydrolysis.	Generally stable, but the amine can be sensitive to oxidation.
Safety Profile	Generally considered non-hazardous.[4]	Known potential for allergic contact dermatitis and photosensitivity.

The Fulcrum of Reactivity: Phenolic Acetate vs. Aromatic Amine

The fundamental difference in the efficacy of Methyl 4-acetoxybenzoate and PABA esters as building blocks lies in the nature of their primary functional groups. Methyl 4-acetoxybenzoate features a phenolic acetate, which can be strategically employed in two principal ways: as a protected phenol for electrophilic aromatic substitution or as a precursor to a reactive phenoxide upon hydrolysis. In contrast, PABA esters possess a nucleophilic aromatic amine, a versatile handle for a host of transformations, most notably amide bond formation.

The amino group in PABA esters is a potent nucleophile, readily participating in reactions with acylating agents to form stable amide bonds.[5] This high nucleophilicity makes PABA esters ideal substrates for constructing the core of many pharmaceutical agents. Conversely, the oxygen of the hydroxyl group in phenols is less nucleophilic than the nitrogen of anilines.[5] This inherent difference in reactivity dictates the preferred synthetic applications of these two classes of building blocks.

dot graph "Reactivity_Comparison" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

MAB [label="Methyl 4-acetoxybenzoate", fillcolor="#4285F4"]; PABA [label="PABA Esters", fillcolor="#EA4335"];

MAB_react [label="Electrophilic Aromatic\nSubstitution (Fries)", fillcolor="#34A853", fontcolor="#202124"]; PABA_react [label="Nucleophilic Acyl\nSubstitution (Amidation)", fillcolor="#FBBC05", fontcolor="#202124"];

MAB -> MAB_react [label="Lewis Acid"]; PABA -> PABA_react [label="Acylating Agent"]; } caption: "Core reactivity pathways of Methyl 4-acetoxybenzoate and PABA esters."

Synthetic Accessibility: A Tale of Two Esterifications

Both Methyl 4-acetoxybenzoate and PABA esters are readily accessible through straightforward synthetic protocols, a crucial factor for their widespread use as building blocks.

Synthesis of Methyl 4-acetoxybenzoate

Methyl 4-acetoxybenzoate is typically synthesized via the acetylation of methyl 4-hydroxybenzoate. This reaction is efficient and proceeds under mild conditions.

Experimental Protocol: Acetylation of Methyl 4-hydroxybenzoate

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine methyl 4-hydroxybenzoate (1.0 eq) and acetic anhydride (1.2 eq).

• Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid (e.g., 2-3 drops), to the mixture.

• Reaction: Heat the mixture to 80-100°C and stir for 1-2 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature and pour it into ice-water with stirring. The product will precipitate as a white solid.

• Isolation: Collect the solid by vacuum filtration, wash with cold water until the filtrate is neutral, and dry under vacuum to afford Methyl 4-acetoxybenzoate.

Synthesis of a Representative PABA Ester: Ethyl 4-aminobenzoate (Benzocaine)

Ethyl 4-aminobenzoate, commonly known as benzocaine, is a widely used local anesthetic and a representative PABA ester. Its synthesis is a classic example of Fischer esterification.

Experimental Protocol: Fischer Esterification of p-Aminobenzoic Acid

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, suspend p-aminobenzoic acid (1.0 eq) in absolute ethanol (excess).

• Catalysis: Carefully add concentrated sulfuric acid (0.2-0.3 eq) to the stirred suspension.

• Reaction: Heat the mixture to reflux for 2-4 hours. The solid will gradually dissolve as the reaction proceeds. Monitor the reaction by TLC.

• Workup: Cool the reaction mixture to room temperature and pour it into a beaker containing ice-water. Neutralize the acidic solution by the slow addition of a saturated sodium carbonate solution until the pH is approximately 8. The product will precipitate.

• Isolation: Collect the crude product by vacuum filtration and wash it with cold water. Recrystallize the solid from an ethanol/water mixture to obtain pure Ethyl 4-aminobenzoate.[2][3]

Key Synthetic Transformations and Mechanistic Considerations

Methyl 4-acetoxybenzoate: The Fries Rearrangement

A signature reaction of aryl acetates like Methyl 4-acetoxybenzoate is the Fries rearrangement, which allows for the formation of hydroxyaryl ketones upon treatment with a Lewis acid.[1][2][3][6] This transformation is a powerful tool for introducing an acyl group onto the aromatic ring.

dot graph "Fries_Rearrangement" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

start [label="Methyl 4-acetoxybenzoate", fillcolor="#4285F4"]; lewis_acid [label="Lewis Acid (e.g., AlCl3)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; complex [label="Acylium Ion Complex", fillcolor="#FBBC05", fontcolor="#202124"]; product [label="Hydroxyaryl Ketone", fillcolor="#34A853", fontcolor="#202124"];

start -> complex [label="Coordination"]; complex -> product [label="Intramolecular Electrophilic\nAromatic Substitution"]; lewis_acid -> start [style=dashed]; } caption: "Mechanism of the Fries Rearrangement."

PABA Esters: Amide Bond Formation

The primary utility of PABA esters lies in their facile conversion to amides, a cornerstone of medicinal chemistry. The nucleophilic amine readily attacks an activated carbonyl compound, such as an acyl chloride or an anhydride, to forge the robust amide linkage.

dot graph "Amide_Formation" { layout=neato; node [shape=box, style=rounded, fontname="Arial", fontsize=10, fontcolor="#FFFFFF"]; edge [fontname="Arial", fontsize=9];

paba_ester [label="PABA Ester", fillcolor="#EA4335"]; acylating_agent [label="Acylating Agent\n(e.g., R-COCl)", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; tetrahedral_intermediate [label="Tetrahedral Intermediate", fillcolor="#FBBC05", fontcolor="#202124"]; amide [label="Amide Product", fillcolor="#34A853", fontcolor="#202124"];

paba_ester -> tetrahedral_intermediate [label="Nucleophilic Attack"]; acylating_agent -> paba_ester [style=dashed]; tetrahedral_intermediate -> amide [label="Elimination of Leaving Group"]; } caption: "Mechanism of Amide Formation from a PABA Ester."

Stability and Deprotection Strategies

The stability of the key functional group in each building block is a critical consideration for multi-step syntheses. The acetoxy group of Methyl 4-acetoxybenzoate can be readily hydrolyzed under both acidic and basic conditions to unveil the corresponding phenol. While this lability can be exploited as a deprotection strategy, it also necessitates careful planning of reaction sequences to avoid premature cleavage.

PABA esters are generally more robust towards hydrolysis than their phenolic acetate counterparts. The amide bond, once formed from a PABA ester, is significantly more stable to hydrolysis than the ester linkage.

Safety and Handling

A significant advantage of Methyl 4-acetoxybenzoate is its favorable safety profile. According to safety data sheets, it is not classified as a hazardous substance.[4] This benign nature simplifies handling and storage procedures in a laboratory setting.

In contrast, PABA and its esters have a well-documented history of causing allergic contact dermatitis and photosensitivity in some individuals. While these effects are primarily a concern in topical applications such as sunscreens, they warrant consideration when handling these compounds in a research or industrial environment.

Conclusion: A Strategic Choice for the Synthetic Chemist

Both Methyl 4-acetoxybenzoate and PABA esters are valuable and versatile building blocks in the arsenal of the synthetic chemist. The choice between them is not a matter of inherent superiority but rather a strategic decision based on the desired synthetic outcome.

Methyl 4-acetoxybenzoate excels as:

• A protected phenol for electrophilic aromatic substitution reactions where the free hydroxyl group would be problematic.

• A precursor for the synthesis of hydroxyaryl ketones via the Fries rearrangement.

• A building block where a non-nucleophilic aromatic ring is required in the initial steps of a synthesis.

PABA esters are the building blocks of choice for:

• The direct and efficient synthesis of aromatic amides, a ubiquitous motif in pharmaceuticals.

• Reactions involving diazotization of the amino group to introduce a wide range of functionalities.

• Applications where a nucleophilic handle on the aromatic ring is paramount.

By understanding the distinct reactivity, accessibility, stability, and safety profiles of these two classes of compounds, researchers can make informed decisions, optimizing their synthetic strategies and paving the way for the efficient and rational design of novel molecules.

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A Researcher's Comparative Guide to Cytotoxicity Assays for Novel Compounds Derived from Methyl 4-acetoxybenzoate

In the landscape of contemporary drug discovery, the quest for novel therapeutic agents with potent and selective cytotoxicity against cancer cells is a paramount objective. Methyl 4-acetoxybenzoate, a readily available and versatile chemical scaffold, presents a promising starting point for the synthesis of a diverse array of bioactive molecules.[1][2] The journey from a synthesized compound to a potential drug candidate is paved with rigorous in vitro testing, with cytotoxicity assays forming the cornerstone of this preclinical evaluation. This guide offers an in-depth, comparative analysis of the most pertinent cytotoxicity assays for researchers, scientists, and drug development professionals working with compounds synthesized from Methyl 4-acetoxybenzoate. We will delve into the mechanistic underpinnings of each assay, provide detailed experimental protocols, and present a comparative framework to aid in the judicious selection of the most appropriate method for your research needs.

The Rationale for Assay Selection: Beyond a Single Endpoint

Choosing a cytotoxicity assay is not a one-size-fits-all decision. The optimal choice depends on the specific research question, the physicochemical properties of the test compound, and the anticipated mechanism of cell death. A comprehensive understanding of cytotoxicity requires looking beyond a single endpoint. While some assays measure metabolic activity as an indicator of cell viability, others assess membrane integrity or the activation of specific cell death pathways like apoptosis. For a holistic view of a compound's cytotoxic profile, a multi-assay approach is often warranted.[3][4][5]

Comparative Overview of Key Cytotoxicity Assays

Here, we compare three widely used cytotoxicity assays: the MTT assay, the Lactate Dehydrogenase (LDH) assay, and Apoptosis assays. Each provides a unique window into the cellular response to a cytotoxic agent.

Assay Principle	Measures	Advantages	Limitations
MTT Assay	Mitochondrial reductase activity, an indicator of metabolic health.[3][6]	High-throughput, cost-effective, well-established.[5]	Can be influenced by compounds affecting cellular metabolism; insoluble formazan requires a solubilization step.[7]
LDH Assay	Release of lactate dehydrogenase from damaged cells, indicating loss of membrane integrity.[4][8]	Non-destructive to remaining viable cells, allowing for further assays; reflects irreversible cell death.	Less sensitive for early-stage apoptosis; can have a lower signal-to-noise ratio.
Apoptosis Assays	Specific events in the apoptotic cascade, such as phosphatidylserine externalization (Annexin V) or caspase activation.	Provides mechanistic insights into the mode of cell death; can distinguish between apoptosis and necrosis.	More complex and time-consuming; may require specialized equipment like a flow cytometer.

In-Depth Methodologies and Experimental Protocols

To ensure the reproducibility and reliability of your results, adherence to well-defined protocols is crucial. Below are detailed, step-by-step methodologies for the MTT, LDH, and Annexin V/PI apoptosis assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT into purple formazan crystals by metabolically active cells.[3][6] This reduction is primarily carried out by mitochondrial dehydrogenases and is proportional to the number of viable cells.[6]

Experimental Workflow for MTT Assay

Caption: A streamlined workflow of the MTT cytotoxicity assay.

Detailed Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound (synthesized from Methyl 4-acetoxybenzoate) in culture medium. Replace the medium in the wells with 100 µL of the compound dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[3]

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the percentage of viability against the compound concentration to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).[3]

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric method that quantifies the activity of LDH released from the cytosol of damaged cells into the culture medium. LDH is a stable enzyme, and its presence in the supernatant is a reliable indicator of compromised cell membrane integrity.

Experimental Workflow for LDH Assay

Caption: A summary of the experimental steps in an LDH cytotoxicity assay.

Detailed Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (steps 1-3).

• Supernatant Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 5 minutes. Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture (containing diaphorase and a tetrazolium salt) to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of a stop solution (e.g., 1 M acetic acid) to each well.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Determine the amount of LDH released by subtracting the background absorbance. Calculate the percentage of cytotoxicity relative to a positive control (cells lysed to release maximum LDH).

Apoptosis Assay: Annexin V and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorochrome (e.g., FITC) and used to label early apoptotic cells. Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable and early apoptotic cells with intact membranes but can enter late apoptotic and necrotic cells.

Apoptosis Signaling Pathways

Caption: The extrinsic and intrinsic pathways of apoptosis converge on the execution pathway.

Detailed Protocol:

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the test compound as described previously.

• Cell Harvesting: After treatment, collect both the adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add fluorochrome-conjugated Annexin V and PI to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both Annexin V and PI.

Interpreting the Data: A Hypothetical Case Study

To illustrate the comparative value of these assays, let's consider a hypothetical compound, "Compound X," synthesized from Methyl 4-acetoxybenzoate.

Hypothetical Cytotoxicity Data for Compound X on a Cancer Cell Line (e.g., MCF-7)

Concentration (µM)	MTT Assay (% Viability)	LDH Assay (% Cytotoxicity)	Annexin V+/PI- (% Early Apoptosis)
0.1	98 ± 4	2 ± 1	3 ± 1
1	85 ± 6	10 ± 3	15 ± 4
10	52 ± 5	45 ± 6	40 ± 7
50	21 ± 3	78 ± 5	25 ± 5 (increase in Annexin V+/PI+)
100	10 ± 2	85 ± 4	15 ± 3 (increase in Annexin V+/PI+)
IC₅₀ (µM)	~10	~12	N/A

In this hypothetical scenario, the MTT and LDH assays show comparable IC₅₀ values, suggesting that Compound X induces cell death accompanied by both metabolic dysfunction and membrane damage. The apoptosis assay reveals a significant increase in early apoptotic cells at 10 µM, indicating that apoptosis is a primary mechanism of cell death at this concentration. At higher concentrations, the increase in Annexin V+/PI+ cells suggests a shift towards late apoptosis or secondary necrosis.

Conclusion and Future Directions

The selection of an appropriate cytotoxicity assay is a critical step in the evaluation of novel compounds synthesized from Methyl 4-acetoxybenzoate. This guide provides a comparative framework to assist researchers in making informed decisions. While the MTT assay offers a robust and high-throughput method for initial screening, the LDH and apoptosis assays provide valuable complementary information regarding the mechanism of cell death. For a thorough characterization of a compound's cytotoxic profile, a multi-assay approach is highly recommended. Future investigations should aim to correlate the cytotoxic effects of these novel compounds with their impact on specific cellular signaling pathways to elucidate their precise mechanisms of action and pave the way for their development as potential anticancer therapeutics.

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In-Silico Deep Dive: A Comparative Guide to 3-Methyl-4-Nitrobenzoate Derivatives as Novel Antifungal Candidates

In the relentless pursuit of novel therapeutics, the landscape of drug discovery is continually reshaped by innovative methodologies. Among these, in-silico evaluation has emerged as a cornerstone, offering a rapid and cost-effective pathway to identify and optimize promising drug candidates long before they reach the laboratory bench.[1][2] This guide provides a comprehensive, in-silico-driven comparison of drug candidates derived from 3-Methyl-4-Nitrobenzoate, a scaffold that has shown significant promise in the development of new antifungal agents.[1]

Here, we move beyond a mere recitation of data, delving into the strategic rationale behind the computational experiments. This guide is designed for researchers, scientists, and drug development professionals, offering a transparent and technically robust framework for evaluating this promising class of compounds. We will explore their potential by simulating their interaction with a key fungal-specific target, predicting their pharmacokinetic profiles, and benchmarking them against established antifungal drugs.

The Rationale: Why 3-Methyl-4-Nitrobenzoate and Why In-Silico?

The 3-Methyl-4-Nitrobenzoate scaffold presents a compelling starting point for antifungal drug discovery. The nitro group, a strong electron-withdrawing feature, is known to be a crucial component in various antimicrobial agents.[1][3] Preliminary studies have demonstrated that derivatives of this scaffold exhibit potent activity against clinically relevant Candida species, notorious for causing opportunistic infections that can become life-threatening in immunocompromised individuals.[1][4] Specifically, research has highlighted methyl 3-methyl-4-nitrobenzoate and pentyl 3-methyl-4-nitrobenzoate as particularly effective against Candida guilliermondii.[1]

An in-silico approach provides an unparalleled advantage in the early stages of drug development.[5] It allows for the rapid screening of numerous derivatives, prioritization of the most promising candidates for synthesis, and early identification of potential liabilities, such as poor absorption or toxicity.[6] This predictive power significantly de-risks the drug development pipeline, saving invaluable time and resources.[7]

The Target: Thymidylate Kinase (TPMK) - An Achilles' Heel for Fungi

A critical aspect of successful antimicrobial drug design is the selection of a target that is essential for the pathogen's survival but absent or significantly different in the host.[4] Thymidylate Kinase (TMPK) fits this profile perfectly. This enzyme plays a vital role in the synthesis of DNA precursors and is essential for fungal growth and viability.[4][8] Crucially, there are significant structural differences between fungal and human TMPK, opening a therapeutic window for the development of selective inhibitors.[9][10][11] The in-silico analysis in this guide will focus on the interaction of 3-Methyl-4-Nitrobenzoate derivatives with the TMPK of Candida, the proposed target for this class of compounds.[1]

The In-Silico Evaluation Workflow: A Step-by-Step Rationale

Our comparative analysis will follow a structured in-silico workflow, designed to provide a holistic view of the drug candidates' potential. Each step is chosen to answer a critical question in the drug discovery process.

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Safety & Regulatory Compliance

Navigating the Ambiguities: A Senior Scientist's Guide to the Proper Disposal of Methyl 4-acetoxybenzoate

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in experimentation. The final step, proper disposal, is a critical component of laboratory safety and environmental responsibility. This guide provides an in-depth, procedural framework for the proper disposal of methyl 4-acetoxybenzoate, grounded in scientific integrity and field-proven safety practices. We will delve into the existing data, navigate its inherent ambiguities, and establish a clear, actionable protocol to ensure the safety of your laboratory personnel and the environment.

The Challenge of Contradictory Safety Data

A crucial first step in any chemical handling protocol is a thorough review of its Safety Data Sheet (SDS). However, in the case of methyl 4-acetoxybenzoate, a review of available SDSs reveals conflicting hazard classifications. While some suppliers classify it as a non-hazardous substance, others issue a "Warning" with hazard statements indicating it may be harmful if swallowed, cause skin and eye irritation, and may lead to respiratory irritation. One supplier, TCI Chemicals, states that it is not a hazardous substance or mixture according to Regulation (EC) No 1272/2008[1]. Conversely, another major supplier, Sigma-Aldrich, provides hazard statements H302, H315, H319, and H335, signifying potential health risks.

This discrepancy underscores a vital principle of laboratory safety: when in doubt, err on the side of caution. The absence of universally agreed-upon hazard data does not imply the absence of risk. Therefore, this guide will proceed with the recommendation to handle and dispose of methyl 4-acetoxybenzoate as a hazardous chemical, adhering to the more stringent safety precautions.

Core Principles of Chemical Waste Management

Before detailing the specific procedures for methyl 4-acetoxybenzoate, it is essential to ground our approach in the established framework of laboratory chemical safety. The Occupational Safety and Health Administration (OSHA) mandates that all laboratories develop a Chemical Hygiene Plan (CHP)[2][3]. This plan should outline standard operating procedures for the safe handling, storage, and disposal of all chemicals used in the facility[2][3]. Furthermore, the Environmental Protection Agency (EPA) provides regulations for the identification and management of hazardous waste[4].

Our disposal protocol for methyl 4-acetoxybenzoate is designed to be compliant with these overarching regulatory principles, emphasizing waste minimization, proper segregation, and disposal through authorized channels.

Quantitative Data Summary

Property	Value	Source
Physical State	Solid
Signal Word	Warning (precautionary)
Hazard Statements	H302, H315, H319, H335
Disposal Consideration	Treat as hazardous chemical waste	Precautionary Principle

Experimental Protocol: Step-by-Step Disposal of Methyl 4-acetoxybenzoate

This protocol is divided into procedures for the disposal of solid methyl 4-acetoxybenzoate and solutions containing the compound.

Part 1: Disposal of Solid Methyl 4-acetoxybenzoate

• Personal Protective Equipment (PPE): Before handling any waste, ensure you are wearing appropriate PPE, including nitrile gloves, safety glasses, and a laboratory coat.

• Waste Segregation:

  • Obtain a designated hazardous waste container for non-halogenated solid organic waste. This container must be made of a compatible material, be in good condition, and have a secure, tight-fitting lid[5].

  • Clearly label the container with "Hazardous Waste," the full chemical name "Methyl 4-acetoxybenzoate," and the approximate quantity being added.

• Transfer of Waste:

  • Carefully transfer the solid methyl 4-acetoxybenzoate into the designated waste container. Avoid creating dust. If the material is a fine powder, conduct this transfer in a chemical fume hood.

• Container Management:

  • Securely close the waste container immediately after adding the waste.

  • Store the container in a designated satellite accumulation area that is away from sources of ignition and incompatible materials[6].

• Final Disposal:

  • Once the container is full, or on a schedule determined by your institution's Environmental Health and Safety (EHS) office, arrange for pickup by a licensed hazardous waste contractor. Do not attempt to dispose of this waste in the regular trash[7].

Part 2: Disposal of Solutions Containing Methyl 4-acetoxybenzoate

• PPE: Wear appropriate PPE as described in Part 1.

• Waste Segregation:

  • Obtain a designated hazardous waste container for non-halogenated liquid organic waste. The container must be compatible with the solvent used in the solution and have a secure, tight-fitting lid[5][8].

  • Label the container with "Hazardous Waste," the full chemical names of all components (e.g., "Methyl 4-acetoxybenzoate in Ethanol"), and their approximate percentages.

• Transfer of Waste:

  • Carefully pour the solution into the designated waste container, avoiding splashes. It is best practice to perform this transfer in a chemical fume hood.

  • Do not overfill the container; leave at least 10% headspace to allow for vapor expansion[8].

• Container Management:

  • Securely close the waste container.

  • Store in the designated satellite accumulation area.

• Final Disposal:

  • Arrange for pickup by your institution's licensed hazardous waste contractor. Do not pour solutions containing methyl 4-acetoxybenzoate down the drain[9].

Part 3: Disposal of Contaminated Materials

• Segregation: Any materials, such as gloves, paper towels, or weighing paper, that are contaminated with methyl 4-acetoxybenzoate should be considered hazardous waste.

• Containment: Place these contaminated materials in a separate, clearly labeled container for solid hazardous waste.

• Disposal: Dispose of this container through your institution's hazardous waste program.

Visualization of Disposal Workflow

Caption: Disposal workflow for methyl 4-acetoxybenzoate.

Conclusion: A Commitment to Safety

The proper disposal of methyl 4-acetoxybenzoate, while seemingly a routine task, requires careful consideration of conflicting safety data and adherence to established hazardous waste management protocols. By treating this compound with a higher degree of caution, researchers and laboratory personnel can ensure a safe working environment and maintain compliance with federal and local regulations. Always consult your institution's Chemical Hygiene Plan and your Environmental Health and Safety office for specific guidance.

References

• US Bio-Clean. OSHA Compliance For Laboratories. [Link]

• Occupational Safety and Health Administration (OSHA). OSHA Factsheet Laboratory Safety OSHA Lab Standard. [Link]

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. [Link]

• National Center for Biotechnology Information. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf. [Link]

• Rowan University. Non-Hazardous Waste Disposal Guide for Laboratories. [Link]

• Stephen F. Austin State University. VIII. Disposal Procedures for Non Hazardous Waste. [Link]

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A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 4-acetoxybenzoate

In the dynamic landscape of pharmaceutical research and development, the safety of our scientists is paramount. This guide provides an in-depth, procedural framework for the safe handling of Methyl 4-acetoxybenzoate, ensuring that every operational step is underpinned by robust safety protocols. Our commitment is to empower researchers with the knowledge and tools necessary to maintain a secure laboratory environment, thereby fostering innovation and scientific advancement.

Hazard Analysis: A Dichotomy in Classification

Methyl 4-acetoxybenzoate (CAS No. 24262-66-6) is a benzoate ester commonly utilized in organic synthesis. A critical review of available safety literature reveals a notable discrepancy in its hazard classification. While some suppliers classify the compound as non-hazardous under GHS/CLP regulations, others assign specific hazard statements, including:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation[1]

• H335: May cause respiratory irritation

Expert Directive: In the face of conflicting safety data, a conservative approach is the only responsible course of action. We must operate under the assumption that Methyl 4-acetoxybenzoate presents the hazards identified in the more stringent classifications. This proactive stance ensures the highest level of protection for all laboratory personnel. Therefore, all handling procedures will be based on the potential for oral toxicity, skin and eye irritation, and respiratory tract irritation.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling Methyl 4-acetoxybenzoate. The following is a detailed breakdown of the required equipment for various laboratory operations.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. For procedures with a higher risk of splash or dust generation (e.g., large-scale reactions, transfers), a face shield should be worn in conjunction with goggles. This is in accordance with OSHA's eye and face protection regulations in 29 CFR 1910.133 and European Standard EN166[2].

• Skin and Body Protection: A standard laboratory coat is required. For extensive handling, chemical-resistant aprons or suits may be necessary. Wear appropriate protective gloves and clothing to prevent skin exposure[2].

• Hand Protection: Chemical-resistant gloves are mandatory. Nitrile gloves are a suitable choice for incidental contact. For prolonged contact or immersion, heavier-duty gloves such as butyl rubber or Viton™ should be considered. Always inspect gloves for tears or punctures before use and change them immediately if contamination is suspected.

Under normal laboratory conditions with adequate engineering controls (i.e., a certified chemical fume hood), respiratory protection is not typically required[2]. However, for situations where dust or aerosols may be generated and engineering controls are insufficient, a NIOSH-approved respirator is necessary. This may include:

• Weighing and transferring large quantities of the solid material outside of a containment system.

• Cleaning up significant spills.

In such scenarios, a P95 or P100 particulate respirator is recommended[3]. If vapors are also a concern, an organic vapor cartridge with a particulate pre-filter should be used.

Operational Protocols: A Step-by-Step Guide

The following protocols are designed to provide clear, actionable guidance for common laboratory procedures involving Methyl 4-acetoxybenzoate.

• Preparation: Don the core PPE ensemble (safety goggles, lab coat, nitrile gloves).

• Location: Perform all weighing and aliquoting of solid Methyl 4-acetoxybenzoate within a chemical fume hood or a ventilated balance enclosure to prevent the dispersion of dust.

• Handling: Use a spatula or scoop to transfer the material. Avoid creating dust clouds. If dust is unavoidable, respiratory protection should be considered.

• Post-Handling: After weighing, securely cap the stock container and the prepared sample. Wipe down the balance and surrounding area with a damp cloth to remove any residual dust.

• Glove Removal and Hygiene: Remove gloves using the proper technique (skin-to-skin, glove-to-glove) and dispose of them in the designated waste container. Wash hands thoroughly with soap and water.

• Preparation: Don the core PPE ensemble. If splashing is a significant risk, add a face shield.

• Location: All manipulations should be carried out in a chemical fume hood.

• Procedure: Slowly add the solid Methyl 4-acetoxybenzoate to the solvent to minimize splashing. If heating is required, use a well-controlled heating mantle and ensure the setup is secure.

• Monitoring: Continuously monitor the reaction for any unexpected changes.

• Post-Procedure: Upon completion, allow the reaction mixture to cool before handling.

Emergency Procedures: Preparedness is Key

In the event of an exposure or spill, immediate and correct action can significantly mitigate harm.

Exposure Type	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do so[4]. Seek immediate medical attention.
Skin Contact	Remove all contaminated clothing. Wash the affected area with soap and plenty of water[1][3][5]. If skin irritation occurs, seek medical advice.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention[1][3][4].
Ingestion	Do NOT induce vomiting. Rinse mouth with water[1][3]. Seek immediate medical attention and show the Safety Data Sheet to the medical professional[3].
Spill	Evacuate non-essential personnel from the area. Wear appropriate PPE, including respiratory protection if necessary. Prevent dust formation. Carefully sweep or scoop up the spilled material and place it in a sealed, labeled container for disposal[3][6]. Ventilate the area and wash the spill site after material pickup is complete[5].

Disposal Plan: Responsible Stewardship

All waste containing Methyl 4-acetoxybenzoate, including contaminated PPE and spill cleanup materials, must be treated as chemical waste.

• Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.

• Disposal: Arrange for disposal through a licensed waste disposal company, in accordance with all local, state, and federal regulations. Do not dispose of it down the drain or in regular trash.

Visual Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE when working with Methyl 4-acetoxybenzoate.

Caption: PPE selection workflow for Methyl 4-acetoxybenzoate.

References

• Hazardous Substance Fact Sheet. (2009). New Jersey Department of Health. [Link]

• Methyl 4-acetoxybenzoate | C10H10O4 | CID 578495 - PubChem. (n.d.). National Center for Biotechnology Information. [Link]

• Methyl benzoate - Hekserij.nl. (n.d.). Hekserij.nl. [Link]

• Safety Data Sheet: Methyl benzoate - Chemos GmbH&Co.KG. (2024). Chemos GmbH&Co.KG. [Link]

• Hazardous Substance Fact Sheet. (2009). New Jersey Department of Health. [Link]

• methyl 4-acetoxybenzoate, 24262-66-6 - The Good Scents Company. (n.d.). The Good Scents Company. [Link]

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